Amyloid b-Protein (1-14) Trifluoroacetate

• CAS: 186319-74-4

Core Science & Biosynthesis

Amyloid b-Protein (1-14) Trifluoroacetate chemical properties

Technical Master File: Amyloid -Protein (1-14) Trifluoroacetate

Content Type: Technical Reference & Experimental Guide Target Audience: Senior Researchers, Medicinal Chemists, and Structural Biologists

Executive Summary

Amyloid

-Protein (1-14) (A ) is a synthetic peptide fragment corresponding to the hydrophilic N-terminal domain of the full-length Alzheimer’s related peptides (A ). Unlike the full-length peptide, A does not aggregate into amyloid fibrils, making it the primary model system for investigating metal ion coordination (Cu , Zn , Fe ) without the confounding variables of oligomerization kinetics.

Supplied as a Trifluoroacetate (TFA) salt , this peptide requires rigorous physicochemical processing before biological application. The TFA counter-ion, a byproduct of solid-phase peptide synthesis (SPPS) cleavage, is cytotoxic and infrared-active, potentially skewing cell viability assays and FTIR spectral data. This guide details the chemical properties, mandatory salt-exchange protocols, and metal-binding methodologies required to generate reproducible, high-fidelity data.

Chemical Identity & Physicochemical Profile

2.1 Sequence & Nomenclature

• Sequence (Human): Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His[1]

• 1-Letter Code: DAEFRHDSGYEVHH

• N-Terminus: Free Amine (

  ) or Acetylated (application dependent)

• C-Terminus: Free Acid (

  ) or Amidated ( )

• Species Variant Note: The rodent (Murine/Rat) sequence differs at three positions (R5G, Y10F, H13R), drastically altering metal binding affinity. Ensure the correct species sequence is selected for your model.

2.2 Physical Properties (TFA Salt Form)

Property	Value / Characteristic	Impact on Protocol
Molecular Weight	1602.6 Da (Free base)	Mass Spec verification target.
Net Charge (pH 7.4)	~ -2 to -3	Highly soluble in aqueous buffers; pI 5.5.
Counter-ion	Trifluoroacetate ( )	Strong IR absorbance at 1670 (interferes with Amide I band).
Solubility	> 2 mg/mL in	Dissolves easily, but acidic pH (~2.0) requires buffering.[2]
Metal Binding	High Affinity ( nM range)	Contains the minimal binding motif (His6, His13, His14).

Critical Protocol: TFA Removal & Salt Exchange

Why this matters: Synthetic peptides delivered as TFA salts can contain 10–40% TFA by weight. In cell culture, this acidifies the medium and inhibits cellular proliferation. In structural studies (FTIR/CD), TFA obscures secondary structure signals.

The "HCl Exchange" Method (Self-Validating) This protocol replaces the TFA counter-ion with Chloride (

), which is biocompatible and spectroscopically silent.

• Dissolution: Dissolve A

  TFA salt in 10 mM HCl at a concentration of 1–2 mg/mL.

  • Mechanism:[2][3][4] The excess

    ions displace ions associated with the protonated His/Arg residues.

• Incubation: Vortex gently and let stand at Room Temperature (RT) for 5 minutes.

• Lyophilization: Freeze the solution in liquid nitrogen and lyophilize (freeze-dry) overnight.

  • Mechanism:[2][3][4] TFA is volatile and is removed under vacuum; HCl is less volatile but excess is removed, leaving the peptide as a HCl salt.

• Repetition: Repeat steps 1–3 twice.

  • Validation: This ensures >98% exchange efficiency.

• Final Reconstitution: Reconstitute the final lyophilized powder in PBS or HEPES (pH 7.4) for immediate use.[1]

Structural Biology: The Metal Coordination Hypothesis

A

is the "Metal Sinc" of the amyloid peptide. It contains three Histidine residues (His6, His13, His14) and the N-terminal Aspartate (Asp1), which form the coordination sphere for transition metals.

• Copper (Cu

  ): Coordinates via a distorted square-planar geometry involving His6, His13, His14, and the N-terminal amine or Asp1 carboxylate. This complex is redox-active and can catalyze the production of Reactive Oxygen Species (ROS).[5]

• Zinc (Zn

  ): Coordinates primarily through the Histidine imidazole nitrogens. Zn binding can precipitate the peptide but is generally redox-inert.

Experimental Workflow: Metal Binding Assay

To validate the integrity of your A

batch, perform a Tyrosine Fluorescence Quenching assay:

• Baseline: Measure intrinsic fluorescence of Tyr10 (Ex: 280 nm, Em: 305 nm) in 20 mM HEPES, pH 7.4.

• Titration: Titrate

  or (0.1 to 2.0 equivalents).

• Readout: Paramagnetic

  will quench Tyr10 fluorescence significantly upon binding. binding may induce a slight shift or intensity change due to conformational restriction.

Visualization: Workflow & Mechanism

The following diagram illustrates the critical path from the raw synthetic TFA salt to a validated metal-coordination model, highlighting the specific chemical transformations and checkpoints.

Figure 1: Critical workflow for converting cytotoxic A

(1-14)-TFA salts into biocompatible HCl salts for metal coordination studies. The loop indicates the mandatory repetition of the lyophilization step to ensure complete TFA removal.

Analytical Quality Control (QC)

Before commencing biological assays, verify the peptide status:

Method	Acceptance Criteria	Note
HPLC	Single peak >95% purity	Retention time shifts slightly between TFA and HCl forms.
ESI-MS	Da	Look for at .
UV Spectroscopy	Absorbance peak at 276 nm	Characteristic of Tyrosine (Tyr10). .

References

• Synthesis and Properties: Genscript. "Beta-Amyloid (1-14), Mouse, Rat Peptide Properties." Accessed Feb 18, 2026.

• Metal Coordination: Hane, F. et al. (2013).[6] "Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces." PLoS ONE.

• TFA Removal Protocol: LifeTein. "How to remove peptide TFA salt? Technical Guide." Accessed Feb 18, 2026.

• Handling & Solubility: Bachem. "Care and Handling of Amyloid Peptides." Accessed Feb 18, 2026.

• Structural Insights: Strodel, B. et al. (2010). "Molecular Insights into Cu/Zn Metal Response to the Amyloid β-Peptide." Journal of Chemical Theory and Computation.

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. Rapid, Refined, and Robust Method for Expression, Purification, and Characterization of Recombinant Human Amyloid beta 1-42 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper and zinc binding to amyloid-beta: coordination, dynamics, aggregation, reactivity and metal-ion transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Metal complexes designed to bind to amyloid-β for the diagnosis and treatment of Alzheimer's disease - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C4CS00026A [pubs.rsc.org]
• 6. Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces | PLOS One [journals.plos.org]

Amyloid b-Protein (1-14) Trifluoroacetate molecular weight

Topic: Amyloid

-Protein (1-14) Trifluoroacetate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Technical Guide: Amyloid -Protein (1-14) Trifluoroacetate

Molecular Characterization, Handling, and Experimental Applications[1][2]

Executive Summary

Amyloid

-Protein (1-14) (A 1-14) is a hydrophilic N-terminal fragment of the full-length Amyloid peptide (1-40/42).[1][2] Unlike the full-length peptide, which is notorious for rapid aggregation and fibrillization, the 1-14 fragment is soluble and non-amyloidogenic. Its primary research utility lies in studying the metal-binding properties (Cu, Zn) of the A species, as the 1-14 sequence contains the complete metal-coordination motif (His6, His13, His14) implicated in Alzheimer’s Disease oxidative stress mechanisms.

This guide addresses a critical, often-overlooked variable in quantitative assays: the Trifluoroacetate (TFA) salt stoichiometry . Misunderstanding the distinction between peptide molecular weight and gross salt molecular weight frequently leads to dosing errors in kinetic assays and metal-binding titrations.

Molecular Specifications

Sequence Identity

The sequence provided below is the Human isoform, which is the standard for Alzheimer's research. (Note: The Rodent sequence differs at three positions: R5G, Y10F, H13R).[1]

• Sequence (1-Letter): DAEFRHDSGYEVHH

• Sequence (3-Letter): Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His[1][2][3][4][5]

• N-Terminus: Free Amine (

  ) or Acetylated (check specific vendor lot)[1][2]

• C-Terminus: Free Acid (

  ) or Amide (check specific vendor lot)[1][2]

Molecular Weight Analysis

Precise mass calculation is required for preparing stoichiometric solutions. The values below represent the free base (peptide only).

Parameter	Value	Notes
Chemical Formula		Excludes counterions and hydration shell.[1][2]
Monoisotopic Mass	1697.68 Da	Used for Mass Spectrometry (MS) identification.[1][2]
Average Molecular Weight	1698.7 Da	Used for molarity calculations if peptide content is 100%.
Isoelectric Point (pI)	~6.0 - 6.5	Solubility is lowest near pH 6.0; high solubility at pH < 5 or > 7.[1][2]5.

The "TFA Effect": Calculating Actual Mass

Synthetic peptides purified by HPLC are typically recovered as Trifluoroacetate (TFA) salts.[1][2][6] The TFA counterions (

, MW 113.02) bind electrostatically to basic residues.[1]

Stoichiometry of the Salt

In A

(1-14), the following residues can protonate and bind TFA anions:

• N-terminus (Asp1 amine)

• Arg5 (Guanidinium)

• His6 (Imidazole)

• His13 (Imidazole)

• His14 (Imidazole)

Theoretical Maximum: 5 TFA molecules per peptide. Experimental Reality: Usually 3–4 TFA molecules, depending on lyophilization pH.

The Net Peptide Content (NPC) Equation

Vendors typically sell peptides by Gross Weight (Peptide + Salt + Water).[1][2] However, they report Net Peptide Content (NPC) by elemental analysis.[1][2]

Example: If you need

of A (1-14) (1.69 mg peptide mass) and the vial says "NPC: 70%": [1][2]

Critical Warning: Ignoring NPC results in a 30-40% under-dosing error, which is catastrophic for metal-binding stoichiometry (e.g., measuring

for Cu:A 1:1 complexes).

Visualization: Composition & Workflow

Diagram: The "White Powder" Composition

This diagram illustrates why the mass in the vial is not just the peptide.

Figure 1: Component breakdown of the lyophilized A

(1-14) solid.[1][2] The TFA and water content significantly dilute the active peptide mass.

Experimental Workflows

Reconstitution Protocol

Unlike A

(1-42), the 1-14 fragment does not require HFIP (Hexafluoroisopropanol) pretreatment to break aggregates.[1][2] However, the TFA salt makes the initial solution acidic .

Step-by-Step Procedure:

• Equilibration: Allow the vial to warm to room temperature (prevent condensation).

• Solvent Choice:

  • For General Use: Sterile distilled water (pH will drop to ~3.0 due to TFA).[1][2]

  • For Metal Studies:Do NOT use PBS (Phosphate precipitates Cu/Zn).[1][2] Use HEPES or MOPS buffer (50 mM, pH 7.2).[1][2]

• Dissolution:

  • Add buffer to achieve a stock concentration of 1–2 mM.

  • Vortex gently (1-14 is robust, unlike 1-42).[1][2]

• pH Adjustment (Critical):

  • The TFA will buffer the solution at low pH.

  • Check pH with micro-paper. If acidic, titrate with dilute NaOH or use a strong buffer (100 mM HEPES).[1][2]

  • Note: Histidine metal binding is pH-dependent. Ensure pH > 6.5 for correct His-Metal coordination.

Quality Control (QC)

Every new batch should be validated.[1][2]

• HPLC: Confirm purity >95%. Impurities are often deletion sequences (e.g., missing Asp1).[1][2]

• Mass Spec (ESI-MS): Look for the

  and charge states.[1][2]

  • Expected

    : [1][2]

  • Expected

    : [1][2]

Applications: Metal Coordination

A

(1-14) is the "Metal Binding Domain" (MBD) of Alzheimer's amyloid.[1][2]

Metal Binding Workflow

This diagram outlines the logic for using A

(1-14) to study Copper (Cu) or Zinc (Zn) interactions.[1][2]

Figure 2: Workflow for investigating metal coordination. Buffer selection is the most common failure point in these assays.

References

• InnoPep. Beta - Amyloid (1 - 14) - Human Sequence Product Data.[1][4] Retrieved from [1][2]

• AmbioPharm. How is Theoretical Net Peptide Content Calculated? Retrieved from

• Cayman Chemical. Amyloid-beta (1-42) Peptide (trifluoroacetate salt) Technical Information. (Used for salt property extrapolation).[1][2] Retrieved from [1][2]

• Royal Society of Chemistry. Metal complexes designed to bind to amyloid-β for the diagnosis and treatment of Alzheimer's disease. Retrieved from [1][2]

• National Institutes of Health (PMC). Metal Binding of Alzheimer’s Amyloid-β and Its Effect on Peptide Self-Assembly. Retrieved from [1][2]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Amyloid-beta (1-42) Peptide (trifluoroacetate salt) | Cayman Chemical | Biomol.com [biomol.com]
• 4. innopep.com [innopep.com]
• 5. AMYLOID BETA-PROTEIN (HUMAN, 1-40) TRIFLUOROACETATE | 131438-79-4 [chemicalbook.com]
• 6. shimadzu.com [shimadzu.com]

Foreword: Navigating the Nuances of a Non-Canonical Amyloid Fragment

An In-Depth Technical Guide to the Solubility and Stability of Amyloid β-Protein (1-14) Salt

To the dedicated researcher, scientist, and drug development professional, this guide offers a deep dive into the physicochemical landscape of the Amyloid β-Protein (1-14) fragment, hereafter referred to as Aβ(1-14). While the scientific literature is replete with studies on the longer, pathologically-central Aβ(1-40) and Aβ(1-42) peptides, the shorter N-terminal fragments like Aβ(1-14) present unique handling challenges precisely because of their perceived simplicity.

This document moves beyond generic protocols. It is structured to provide a foundational understanding of why certain procedures are critical, empowering you to make informed decisions that ensure the integrity, reproducibility, and success of your experiments. We will dismantle common assumptions and build a robust, first-principles approach to mastering the solubility and stability of Aβ(1-14) salt.

Deconstructing Aβ(1-14): Beyond the Shadow of its Longer Isoforms

Aβ(1-14) is a 14-amino-acid peptide fragment derived from the N-terminal region of the Amyloid Precursor Protein (APP).[1] Unlike the full-length Aβ peptides that contain the highly hydrophobic, aggregation-prone C-terminal domain, the Aβ(1-14) sequence is predominantly hydrophilic.

Property	Value / Sequence	Significance for Handling
Primary Sequence	Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His	Rich in charged (Asp, Glu, Arg, His) and polar (Ser, Tyr) residues, conferring higher intrinsic aqueous solubility compared to Aβ(1-42).
Molecular Weight	~1785.8 Da (as free peptide)	Influences diffusion and chromatographic behavior. The exact weight will vary with the counter-ion (e.g., TFA).
Theoretical Isoelectric Point (pI)	~4.98	Crucial Parameter. The peptide has a net negative charge at physiological pH (~7.4), enhancing its solubility. It is least soluble near pH 5.0, where its net charge is zero.[2][3]
Aggregation Propensity	Low	Studies have shown that the Aβ(1-14) fragment does not readily form amyloid fibrils under conditions that promote fibrillation of Aβ(1-42).[4] However, this does not preclude the existence of soluble, non-fibrillar aggregates or "seeds" in lyophilized preparations.

The core challenge in working with Aβ(1-14) is not preventing rapid fibrillation, as with Aβ(1-42), but ensuring the complete dissolution of lyophilized powder and the elimination of pre-existing, non-monomeric "seeds."[5][6] These seeds, remnants of the synthesis and purification process, can introduce significant, unpredictable variability into sensitive assays, even if they do not propagate into mature fibrils.

The First Principle: Achieving a Validated Monomeric Starting Point

Reproducibility begins with a consistent, monomeric stock solution. Lyophilized Aβ peptides are notoriously difficult to dissolve directly into physiological buffers and often contain pre-aggregated species.[7] The following workflow is essential for generating a reliable starting material.

Caption: Workflow for preparing a validated Aβ(1-14) monomeric stock.

Solubilization & Disaggregation Protocols: A Comparative Guide

The choice of solubilization method depends on the downstream application and the required final buffer. The goal of each protocol is to break any pre-existing hydrogen bonds holding aggregates together.

Protocol 1: High pH Dissolution (NaOH or NH₄OH)

This method leverages electrostatic repulsion to dissolve the peptide by ensuring all acidic and basic groups are deprotonated, resulting in a strong net negative charge.

• Causality: At a pH well above the pI (~5.0) and the pKa of Arg/His side chains, the peptide becomes highly electronegative, promoting repulsion between molecules and favoring dissolution. This is a simple and effective method for many applications.[5][6][8]

• Step-by-Step Methodology:

  • Bring the lyophilized Aβ(1-14) vial to room temperature before opening to prevent condensation.

  • Prepare a fresh stock of 10-50 mM NaOH or 1% (v/v) NH₄OH.

  • Add the basic solution directly to the vial to create a concentrated stock (e.g., 1 mg/mL).

  • Sonicate in a bath sonicator for 5-10 minutes.[5] This provides the energy to break apart existing aggregates.

  • Crucial Step: Immediately dilute this basic stock into your final, ice-cold experimental buffer (e.g., PBS) to the desired working concentration.[8] Do not store the peptide in the high-pH solution, as this can cause chemical modifications over time.

  • The final pH of the working solution should be verified and adjusted if necessary.

• Trustworthiness Check: This protocol is self-validating in that incomplete dissolution is often visually apparent. However, it may not remove all pre-aggregates as effectively as organic solvents.

Protocol 2: Organic Solvent Treatment (HFIP)

1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) is a powerful solvent that disrupts hydrogen bonds, effectively disassembling even stubborn peptide aggregates into monomers.[7][9][10]

• Causality: HFIP breaks the inter- and intra-molecular hydrogen bonds that stabilize β-sheet structures in aggregates, forcing the peptide into a monomeric state.[7] This is considered the gold-standard method for ensuring a truly monomeric starting point.[10]

• Step-by-Step Methodology:

  • Add HFIP to the lyophilized peptide to a concentration of 1 mg/mL. Vortex gently.

  • Incubate at room temperature for 1-2 hours.

  • Aliquot the HFIP/peptide solution into low-binding microcentrifuge tubes.

  • Evaporate the HFIP under a gentle stream of nitrogen gas or using a vacuum concentrator (e.g., SpeedVac). This will leave a thin peptide film on the tube wall.

  • Store the dried peptide film aliquots at -80°C until use.[11]

  • For experiments, reconstitute a single aliquot film in a small volume of DMSO, followed by dilution into the final aqueous buffer.[7][12]

• Trustworthiness Check: This multi-step process is the most rigorous for removing pre-aggregates. The creation of single-use aliquots of dried peptide film ensures maximum consistency between experiments.

Caption: Decision tree for selecting a solubilization protocol.

Key Factors Governing Aβ(1-14) Stability in Solution

Once in solution, the stability of monomeric Aβ(1-14) is a function of its environment.

Factor	Influence on Aβ(1-14) Stability & Solubility
pH	Dominant Factor. Solubility is minimal near the pI (~5.0). At pH > 7, the peptide is highly soluble due to its net negative charge. At pH < 3, it becomes positively charged and is also soluble. Operating at least 2 pH units away from the pI is recommended to maintain solubility.[2][3]
Temperature	While Aβ(1-14) is not prone to rapid fibrillation, increased temperature enhances peptide dynamics and the probability of intermolecular interactions. For short-term use, keeping solutions on ice can slow any potential oligomerization.[13] Studies on longer Aβ fragments show that even slight physiological temperature changes can impact aggregation kinetics.[14]
Concentration	All aggregation phenomena are concentration-dependent.[15] While Aβ(1-14) has a low aggregation propensity, working at the lowest feasible concentration for your assay minimizes the risk of self-association.
Ionic Strength	The effect can be complex. Moderate salt concentrations (e.g., 150 mM NaCl in PBS) can help screen charges and stabilize the monomeric state. However, very high salt concentrations can have a "salting-out" effect, reducing solubility.
Counter-ions	Peptides are typically supplied as trifluoroacetate (TFA) salts from HPLC purification. While less of an issue for the highly soluble Aβ(1-14), for other amyloid peptides, the TFA counter-ion has been reported to sometimes influence aggregation rates compared to chloride (HCl) salts.[7]

Validated Storage Protocols for Maximizing Peptide Integrity

Improper storage is a primary source of experimental failure. The goal is to prevent the formation of aggregate "seeds" over time.[16]

State	Temperature	Duration	Rationale & Self-Validating System
Lyophilized Powder	-20°C or -80°C	12+ months	The solid state minimizes molecular mobility. Storing in a desiccator is crucial to prevent moisture absorption, which can initiate aggregation.
Monomeric Stock (in appropriate solvent/buffer)	-80°C	Up to 6 months[11]	Optimal for solutions. Rapidly freezing single-use aliquots prevents the formation of large ice crystals that can concentrate the peptide and promote aggregation. It also eliminates damaging freeze-thaw cycles.[16]
Monomeric Stock	-20°C	Not Recommended	Studies have shown that storage at -20°C can be more detrimental than at -80°C or 4°C, possibly due to slow freezing dynamics that promote the formation of aggregation nuclei.[16]
Working Solution	4°C (on ice)	< 24 hours	For immediate experimental use only. Keeping the solution cold minimizes peptide dynamics and potential for degradation or aggregation during the course of an experiment.[13]

The Critical Mandate of Aliquoting: Never use a stock solution that has been freeze-thawed multiple times. Each cycle provides an opportunity for nucleation, fundamentally changing the nature of the solution and invalidating results.[11][13]

Conclusion: A Protocol for Reproducibility

The successful use of Amyloid β-Protein (1-14) salt in research hinges on a disciplined approach that prioritizes the preparation of a consistent, monomeric starting material. While its intrinsic propensity to form mature fibrils is low, the danger of pre-existing aggregates in lyophilized powders is significant and must be addressed through rigorous disaggregation protocols.

By understanding the physicochemical principles—especially the relationship between pH and the peptide's isoelectric point—and by adhering to validated protocols for solubilization and storage, researchers can eliminate a major source of experimental variability. This guide provides the causal framework and practical steps necessary to ensure that your Aβ(1-14) solutions are not just dissolved, but are truly monomeric, stable, and ready to yield reliable and reproducible data.

References

• Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. ACS Chemical Neuroscience. [Link]

• Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. National Institutes of Health. [Link]

• pH Dependence of Amyloid‐β Fibril Assembly Kinetics: Unravelling the Microscopic Molecular Processes. National Institutes of Health. [Link]

• How do I store and prepare beta amyloid solution for spectroscopic experiments?. ResearchGate. [Link]

• Mass spectrometry of purified amyloid beta protein in Alzheimer's disease. PubMed. [Link]

• High temperature promotes amyloid β-protein production and γ-secretase complex formation via Hsp90. National Institutes of Health. [Link]

• Physiological Temperature Has a Crucial Role in Amyloid Beta in the Absence and Presence of Hydrophobic and Hydrophilic Nanoparticles. National Institutes of Health. [Link]

• Aggregation Mechanisms and Molecular Structures of Amyloid-β in Alzheimer's Disease. Wiley Online Library. [Link]

• Effect of Storage Time and Temperature on Aggregation of Alzheimer's Disease Amyloid-β Protein. University of South Florida Scholar Commons. [Link]

• How to dissolve beta amyloid peptides?. LifeTein. [Link]

• Amyloid-beta aggregation implicates multiple pathways in Alzheimer's disease: Understanding the mechanisms. Frontiers. [Link]

• Aggregation Mechanism of Alzheimer's Amyloid β-Peptide Mediated by α-Strand/α-Sheet Structure. MDPI. [Link]

• The role of protein stability, solubility, and net charge in amyloid fibril formation. National Institutes of Health. [Link]

• Quantitative detection of amyloid-β peptides by mass spectrometry: State of the art and clinical applications. ResearchGate. [Link]

• Multiplex Mass Spectrometry Analysis of Amyloid Proteins in Human Plasma for Alzheimer's Disease Diagnosis. National Institutes of Health. [Link]

• Any other solvents for amyloid beta rather than HFIP?. ResearchGate. [Link]

• What is the best way to store an amyloid beta sample for further tests - lyophilized or frozen?. ResearchGate. [Link]

• Insights into the mechanism of Alzheimer's β-amyloid aggregation as a function of concentration by using atomic force microscopy. AIP Publishing. [Link]

• Amyloidogenic potential of A-Beta peptides (1-14) and (15-42). ResearchGate. [Link]

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• 3. The role of protein stability, solubility, and net charge in amyloid fibril formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. bachem.com [bachem.com]
• 8. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
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• 11. Handling Instructions | Amyloid Beta Proteins | StressMarq | StressMarq Biosciences Inc. [stressmarq.com]
• 12. lifetein.com [lifetein.com]
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• 14. Physiological Temperature Has a Crucial Role in Amyloid Beta in the Absence and Presence of Hydrophobic and Hydrophilic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. "Effect of Storage Time and Temperature on Aggregation of Alzheimer's D" by Amy Veihdeffer [scholarcommons.sc.edu]

An In-depth Technical Guide to Amyloid β-Protein (1-14): Sequence, Structure, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

Introduction

The amyloid beta (Aβ) peptide is a central figure in the pathology of Alzheimer's disease, representing the primary component of the characteristic amyloid plaques found in the brains of affected individuals[1]. Generated through the sequential cleavage of the amyloid precursor protein (APP), Aβ peptides range in length from 36 to 43 amino acids[1][2]. While extensive research has focused on the full-length, aggregation-prone variants such as Aβ(1-40) and Aβ(1-42), the N-terminal fragment, Aβ(1-14), possesses unique characteristics that warrant specific investigation. This technical guide provides a detailed examination of the sequence, structural properties, and experimental protocols relevant to the Aβ(1-14) fragment, offering insights for researchers in neurodegenerative disease and drug development.

PART 1: Core Directive - The Aβ(1-14) Fragment: A Unique Entity

The Aβ(1-14) fragment represents the initial segment of the full-length Aβ peptide. Its distinct properties, particularly its high solubility and lack of intrinsic aggregation propensity, set it apart from its longer, more amyloidogenic counterparts. Understanding this fragment is crucial for several reasons: it provides a baseline for studying the initiation of Aβ aggregation, it can be a target for therapeutic interventions aimed at modulating APP processing, and its biophysical characteristics offer a valuable contrast to the pathogenic forms of Aβ.

Primary Amino Acid Sequence

The human Amyloid β-protein (1-14) has the following amino acid sequence[3]:

H₂N-Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His-COOH

In single-letter code, this is represented as: DAEFRHDSGYEVHH [3].

The mouse and rat sequence for Aβ(1-14) is DAEFGHDSGFEVRH[4].

PART 2: Scientific Integrity & Logic - Unraveling the Biophysical Nature of Aβ(1-14)

Structural Characteristics: A Tale of Disorder

A significant body of evidence indicates that the N-terminal region of the full-length Aβ peptide, encompassing residues 1-14, is largely disordered and flexible[1][5][6]. High-resolution structural studies of Aβ(1-42) fibrils using solid-state NMR have shown that while the C-terminal region forms a well-defined β-sheet core, the N-terminal residues (1-14) do not exhibit unambiguous distance restraints and are considered partially ordered[5].

In its isolated form, the Aβ(1-14) peptide is highly soluble and does not readily aggregate to form amyloid fibrils. This is in stark contrast to the full-length Aβ(1-42), which has a high propensity for aggregation[5]. The lack of aggregation for the 1-14 fragment is attributed to its hydrophilic nature and the absence of the hydrophobic C-terminal region that is critical for the self-assembly of longer Aβ peptides.

Circular dichroism (CD) spectroscopy of longer Aβ peptides in aqueous solutions typically reveals a random coil conformation[7][8]. It is inferred that the isolated Aβ(1-14) fragment would also adopt a predominantly random coil structure in solution, consistent with its high flexibility and solubility.

Experimental Protocols: Synthesis and Purification

The synthesis and purification of Aβ(1-14) are critical for obtaining high-quality material for research. The peptide's high solubility simplifies handling compared to the more aggregation-prone longer forms.

Standard Fmoc-based solid-phase peptide synthesis is a reliable method for producing Aβ(1-14)[9].

Protocol:

• Resin Selection: A Rink amide resin is a suitable choice to obtain a C-terminal amide, or a pre-loaded Wang or PAM resin can be used for a C-terminal carboxylic acid.

• Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the growing peptide chain is removed using a solution of 20% piperidine in dimethylformamide (DMF).

• Amino Acid Coupling: The next Fmoc-protected amino acid is activated with a coupling reagent such as HBTU/HOBt in the presence of a base like DIPEA and coupled to the deprotected N-terminus. Double coupling can be employed for sterically hindered amino acids or to ensure complete reaction.

• Washing: After each deprotection and coupling step, the resin is thoroughly washed with DMF to remove excess reagents and by-products.

• Chain Elongation: Steps 2-4 are repeated for each amino acid in the sequence.

• Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the resin, and the side-chain protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with scavengers such as triisopropylsilane (TIS) and water.

• Precipitation and Lyophilization: The cleaved peptide is precipitated in cold diethyl ether, collected by centrifugation, and lyophilized to obtain a crude peptide powder.

The crude Aβ(1-14) peptide is purified using RP-HPLC[10][11].

Protocol:

• Column: A C18 reverse-phase column is typically used.

• Mobile Phases:

  • Solvent A: 0.1% TFA in water

  • Solvent B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient from a low percentage of Solvent B to a higher percentage is used to elute the peptide. The exact gradient will need to be optimized.

• Detection: The peptide is detected by UV absorbance at 214 nm and 280 nm.

• Fraction Collection and Analysis: Fractions corresponding to the major peak are collected and analyzed by mass spectrometry to confirm the identity and purity of the Aβ(1-14) peptide.

• Lyophilization: The pure fractions are pooled and lyophilized to obtain the final purified peptide.

PART 3: Visualization & Formatting

Data Presentation: Biophysical Properties of Aβ(1-14)

Property	Observation	Implication	Reference(s)
Aggregation Propensity	Does not readily form amyloid fibrils	The N-terminal region is not sufficient for self-assembly.	[12]
Thioflavin T (ThT) Binding	Fails to bind ThT	Lack of significant β-sheet structure.	[12]
Secondary Structure (in solution)	Predominantly random coil	Highly flexible and disordered conformation.	[7][8]
Solubility	High in aqueous buffers	Facilitates experimental handling compared to longer Aβ peptides.	[9]

Experimental Workflow Diagram

Sources

• 1. Recent High-Resolution Structures of Amyloids Involved in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | β-Amyloid: The Key Peptide in the Pathogenesis of Alzheimer’s Disease [frontiersin.org]
• 3. innopep.com [innopep.com]
• 4. genscript.com [genscript.com]
• 5. Atomic-resolution structure of a disease-relevant Aβ(1–42) amyloid fibril - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Based on molecular structures: Amyloid-β generation, clearance, toxicity and therapeutic strategies [frontiersin.org]
• 7. Solution conformations and aggregational properties of synthetic amyloid beta-peptides of Alzheimer's disease. Analysis of circular dichroism spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficient synthesis and characterisation of the amyloid beta peptide, Aβ 1–42 , using a double linker system - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB02929F [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]

The Unseen Player: A Technical Guide to the Physiological Relevance of the Amyloid β-Protein (1-14) Fragment

Foreword: Beyond the Plaque – A New Perspective on Amyloid-β

For decades, the narrative surrounding amyloid-beta (Aβ) has been dominated by its pathological role in Alzheimer's disease (AD), with research intensely focused on the neurotoxic effects of its longer, aggregation-prone forms, Aβ(1-40) and Aβ(1-42). However, a growing body of evidence compels us to look beyond the plaque and consider the physiological functions of Aβ and its various fragments.[1][2][3] This guide shifts the spotlight to a lesser-known, shorter fragment: Amyloid β-Protein (1-14). While direct research on Aβ(1-14) is nascent, this document will synthesize our current understanding of N-terminal Aβ fragments to build a compelling case for the physiological relevance of Aβ(1-14) and provide a comprehensive framework for its future investigation.

This guide is intended for researchers, scientists, and drug development professionals who are seeking to explore the untapped potential of Aβ fragments as modulators of neuronal function and as potential therapeutic targets. We will delve into the known and hypothesized physiological roles of Aβ(1-14), detail experimental protocols to probe its function, and explore the signaling pathways it may influence.

The Genesis of Aβ(1-14): A Product of APP Processing

The amyloid precursor protein (APP) is a transmembrane protein that undergoes sequential proteolytic cleavage by secretase enzymes. The amyloidogenic pathway, involving β-secretase (BACE1) and γ-secretase, leads to the production of various Aβ peptides, including the well-known Aβ(1-40) and Aβ(1-42). Shorter fragments, such as Aβ(1-14), can also be generated through this process, although their precise production mechanisms and regulation are less understood.

Diagram: APP Processing and the Generation of Aβ Fragments

Caption: Proteolytic processing of APP leading to various Aβ fragments.

Crucially, unlike its longer counterparts, the Aβ(1-14) fragment does not form amyloid fibrils.[4] This non-aggregating nature is a key determinant of its likely distinct physiological role, moving it away from the toxic gain-of-function associated with fibrillogenesis and towards a potential role as a soluble signaling molecule.

The Physiological Mandate of N-Terminal Aβ Fragments: A Paradigm for Aβ(1-14)

While direct evidence for Aβ(1-14) remains limited, a compelling body of research on other N-terminal fragments provides a strong foundation for hypothesizing its physiological functions.

Neuroprotection and Mitigation of Aβ Toxicity

There is growing evidence that shorter, N-terminal fragments of Aβ can counteract the neurotoxic effects of full-length Aβ(1-42). Studies have shown that an N-terminal Aβ fragment (Aβ1–15) and a shorter hexapeptide core sequence (Aβ10–15) can protect against Aβ-induced mitochondrial dysfunction, oxidative stress, and apoptosis in neurons.[5] Furthermore, these fragments have been shown to rescue synaptic and spatial memory deficits in a mouse model of Alzheimer's disease.[5] It is highly plausible that Aβ(1-14), sharing a significant portion of this protective sequence, exerts similar neuroprotective effects.

Neuromodulation and Synaptic Plasticity

At physiological concentrations, Aβ peptides have been shown to be essential for normal synaptic plasticity and memory.[6][7] They can modulate synaptic activity, and this has been suggested to be part of a negative feedback loop that prevents neuronal hyperactivity.[7] The N-terminal region of Aβ is implicated in these neuromodulatory functions. It is conceivable that Aβ(1-14), as a soluble and diffusible fragment, participates in the fine-tuning of synaptic transmission.

Experimental Framework for Investigating Aβ(1-14)

Peptide Synthesis and Preparation

The foundation of any in vitro or in vivo study is the quality of the peptide. Aβ(1-14) can be chemically synthesized using standard solid-phase peptide synthesis (SPPS) protocols.[8][9]

Table 1: Key Quality Control Parameters for Synthetic Aβ(1-14)

Parameter	Method	Acceptance Criteria	Rationale
Purity	RP-HPLC	>95%	Ensures that observed effects are due to the peptide of interest and not contaminants.
Identity	Mass Spectrometry	Correct molecular weight	Confirms the correct amino acid sequence has been synthesized.
Aggregation State	Thioflavin T (ThT) Assay & TEM	No fibril formation	Verifies the non-aggregating nature of the fragment, which is critical for studying its physiological function.[4]

Protocol 1: Preparation of Monomeric Aβ(1-14) for Cellular Assays

• Resuspend Lyophilized Peptide: Dissolve the synthetic Aβ(1-14) powder in sterile, endotoxin-free water to a stock concentration of 1 mM.

• Aliquoting and Storage: Aliquot the stock solution into low-protein-binding tubes to avoid repeated freeze-thaw cycles. Store at -80°C.

• Working Dilution: On the day of the experiment, thaw an aliquot and dilute it to the desired final concentration in the appropriate cell culture medium or buffer.

• Verification of Monomeric State (Optional but Recommended): Before application to cells, confirm the absence of aggregates using a Thioflavin T assay.

In Vitro Assays for Physiological Activity

A tiered approach, starting with cell-based assays, is recommended to characterize the biological effects of Aβ(1-14).

Table 2: Recommended In Vitro Assays for Aβ(1-14) Functional Characterization

Assay	Cell Type	Endpoint	Rationale
Neuroprotection Assay	Primary cortical neurons or SH-SY5Y cells	Cell viability (MTT, LDH assay)	To determine if Aβ(1-14) can protect against Aβ(1-42)-induced neurotoxicity.
Synaptic Plasticity Assay	Primary hippocampal neurons	Long-term potentiation (LTP) measurement	To assess the effect of Aβ(1-14) on synaptic strength and plasticity.[1]
Calcium Imaging	Primary astrocytes and microglia	Intracellular calcium levels	To investigate the effect of Aβ(1-14) on glial cell activation.[10]
Cytokine Release Assay	Microglial cell line (e.g., BV-2)	Pro-inflammatory cytokine levels (ELISA)	To determine if Aβ(1-14) can modulate the inflammatory response to Aβ(1-42).

Diagram: Experimental Workflow for In Vitro Characterization of Aβ(1-14)

Caption: A streamlined workflow for assessing Aβ(1-14) function in vitro.

In Vivo Models for Physiological Relevance

Following promising in vitro results, in vivo studies are essential to establish the physiological relevance of Aβ(1-14).

Table 3: Recommended In Vivo Models and Readouts

Model	Administration Route	Readout	Rationale
Wild-type mice/rats	Intracerebroventricular (ICV) infusion	Behavioral tests (e.g., Morris water maze)	To assess the impact of Aβ(1-14) on learning and memory in a healthy brain.
Alzheimer's disease mouse model (e.g., 5xFAD)	ICV infusion or systemic administration	Aβ plaque load, neuroinflammation, synaptic markers, behavioral tests	To determine if Aβ(1-14) can ameliorate AD-like pathology and cognitive deficits.[5][11]

Signaling Pathways and Molecular Interactions: The Next Frontier

A critical aspect of understanding the physiological role of Aβ(1-14) is to identify its molecular targets and the signaling pathways it modulates. While specific receptors for Aβ(1-14) have not yet been identified, the broader Aβ literature points to several potential candidates.

Diagram: Putative Signaling Pathways for N-Terminal Aβ Fragments

Sources

• 1. Amyloid β: Linking Synaptic Plasticity Failure to Memory Disruption in Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. What is the Physiological Function of Amyloid-Beta Protein? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The neuroprotective N-terminal amyloid-β core hexapeptide reverses reactive gliosis and gliotoxicity in Alzheimer’s disease pathology models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amyloid Beta as a Modulator of Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Amyloid-β Peptide Impact on Synaptic Function and Neuroepigenetic Gene Control Reveal New Therapeutic Strategies for Alzheimer’s Disease [frontiersin.org]
• 8. psecommunity.org [psecommunity.org]
• 9. mdpi.com [mdpi.com]
• 10. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 11. An in vivo model for the neurodegenerative effects of beta amyloid and protection by substance P - PubMed [pubmed.ncbi.nlm.nih.gov]

In silico modeling of Amyloid b-Protein (1-14) structure

In Silico Modeling of the Amyloid (1-14) Metal-Binding Domain

A High-Fidelity Technical Guide for Structural Dynamics

Executive Summary

The N-terminal fragment of the Amyloid

peptide (A 1-14) is the "molecular anchor" of Alzheimer’s Disease pathology. Unlike the hydrophobic C-terminus responsible for aggregation, residues 1-14 contain the high-affinity metal-binding motif (Asp1, His6, His13, His14). Modeling this region requires a departure from standard globular protein protocols. This guide provides a validated workflow for simulating A (1-14) with a specific focus on Intrinsically Disordered Protein (IDP) force fields and transition metal coordination.

Part 1: The Biophysical Context & System Strategy[1]

A

(1-14) behaves as an Intrinsically Disordered Peptide (IDP) in isolation but adopts transient structured states upon metal binding ( , ). Standard Molecular Dynamics (MD) often fails here because:

• Over-compaction: Classic force fields (e.g., AMBER ff14SB) over-stabilize collapsed states in IDPs.

• Charge Transfer Failure: Simple point-charge models cannot capture the Jahn-Teller distortion of

  or the polarization effects of .

Strategic Solution: Use AMBER99SB-disp or CHARMM36m for the peptide backbone, coupled with a Dummy Atom Model for metal coordination, driven by Replica Exchange MD (REMD) .

Workflow Architecture

The following diagram outlines the critical path for high-fidelity modeling.

Figure 1: End-to-end simulation pipeline for A

(1-14). Note the parallel branch for metal parameterization.

Part 2: Force Field & System Construction

The choice of force field is the single most significant variable in IDP modeling.

1. Force Field Selection Matrix

Do not use standard AMBER ff14SB or CHARMM27; they will artificially induce

-helices.

Component	Recommended Force Field	Water Model	Rationale
Peptide	AMBER99SB-disp	TIP4P-D	Specifically parameterized to balance dispersion interactions, preventing the "over-compaction" artifact common in IDPs [1].[1]
Alternative	CHARMM36m	TIP3P (Mod)	Excellent for IDPs; modified Lennard-Jones parameters for water hydrogens improve solvation of disordered chains [2].
Metal ( )	Dummy Atom Model	N/A	Captures square-planar geometry and Jahn-Teller distortion better than point charges [3].

2. Histidine Protonation (The Critical Switch)

A

(1-14) contains three Histidines (H6, H13, H14). Their protonation state dictates metal binding topology.

• Apo-state (pH 7.4): Typically HIE (

  -protonated) or HID ( -protonated). For IDP simulation, assume a mix or simulate HIE (most common neutral tautomer).

• Holo-state (

  bound): Metal displaces protons. You must patch the Histidine residues to remove the proton at the coordination site ( or ) to allow metal bonding.

Part 3: Modeling Metal Coordination ( / )

Standard MD treats ions as spheres with a +2 charge. This fails for transition metals because it ignores coordination geometry (square planar for

).

Protocol: The Dummy Atom Model

We utilize the "Dummy Atom" approach where the metal center is connected to phantom particles that enforce geometry via bond/angle terms rather than just electrostatics.

• Topology Generation:

  • Place the central

    atom.

  • Place 4-6 dummy atoms (massless, partial charges) around the

    center in the desired geometry (e.g., square planar).

  • Distribute the +2 charge: The central Cu gets a partial positive charge, and dummy atoms carry the rest to mimic electron cloud directionality.

• Coordination Constraints:

  • Apply weak harmonic distance restraints between the Dummy Atoms and the coordinating nitrogens of His6, His13, and His14 (and usually Asp1 or backbone carbonyls).

  • Note: Do not covalently bond the protein to the metal unless performing QM/MM. Use restraints to allow "breathing."

Figure 2: Dummy Atom logic. The dummy atoms (satellites) enforce the angular geometry required for transition metal binding.

Part 4: Enhanced Sampling (T-REMD)

A single MD trajectory will get trapped in local minima.[2] Temperature Replica Exchange MD (T-REMD) is mandatory for A

.

Experimental Protocol

• Replica Generation:

  • Use the Patrasche or Desmond temperature generator.

  • Temperature Range: 290K to 450K.

  • Number of Replicas: ~30-50 (depending on water box size) to ensure an exchange probability of 20-30%.

• Simulation Parameters (GROMACS Example):

  • integrator = md

  • dt = 0.002 (2 fs step)

  • tcoupl = V-rescale (Stochastic rescaling is preferred for REMD).

  • nstexchange = 1000 (Attempt exchange every 2 ps).

• Production Run:

  • Run for minimum 200 ns per replica.

  • Total sampling = 200 ns

    50 replicas = 10 s.

Part 5: Validation & Analysis

Do not rely on RMSD (Root Mean Square Deviation) against a crystal structure, as A

(1-14) has no single native state.

1. Radius of Gyration ( )

Plot the probability distribution of

.

• Expected Result: A broad distribution centered around 1.0–1.4 nm.

• Validation: If the peak is < 0.8 nm, your force field is over-compacting (likely an artifact).

2. NMR Chemical Shift Prediction

Compare your simulation ensemble to experimental NMR data (e.g., BMRB Entry 17795 or similar for A

).

• Tool: Use SPARTA+ or SHIFTX2 to calculate theoretical chemical shifts (

  , , ) from your MD frames.

• Metric: Calculate the Root Mean Square Error (RMSE) between calculated and experimental shifts.

  • Target:

    RMSE < 1.0 ppm indicates a high-quality ensemble [4].

3. Secondary Structure (DSSP)

• A

  (1-14) should be predominantly Random Coil and Turn .

• Any persistent

  -helix (>20% population) is likely a force field artifact unless induced by specific metal coordination.

References

• Robustelli, P., Piana, S., & Shaw, D. E. (2018). Developing a molecular dynamics force field for both folded and disordered protein states. Proceedings of the National Academy of Sciences, 115(21), E4758-E4766. Link

• Huang, J., et al. (2017). CHARMM36m: an improved force field for folded and intrinsically disordered proteins. Nature Methods, 14, 71–73. Link

• Liao, Q., et al. (2015). Development and Application of a Nonbonded Cu2+ Model That Includes the Jahn–Teller Effect.[3] Journal of Physical Chemistry Letters, 6(12), 2234–2238. Link

• Shen, Y., & Bax, A. (2010). SPARTA+: a modest improvement in empirical NMR chemical shift prediction by means of an artificial neural network. Journal of Biomolecular NMR, 48, 13–22. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Replica Exchange Molecular Dynamics: A Practical Application Protocol with Solutions to Common Problems and a Peptide Aggregation and Self-Assembly Example - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Researcher's In-Depth Technical Guide to Commercial Synthetic Amyloid β-Protein (1-14)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Amyloid β-Protein (1-14) in Neurodegenerative Disease Research

The amyloid cascade hypothesis has long positioned the amyloid β-protein (Aβ) as a central player in the pathogenesis of Alzheimer's disease. While extensive research has focused on the full-length, aggregation-prone forms of the peptide, such as Aβ(1-40) and Aβ(1-42), emerging evidence highlights the biological importance of shorter, N-terminal fragments. Among these, the Amyloid β-Protein (1-14) fragment has garnered significant interest.

Recent studies suggest that N-terminal fragments of Aβ may possess neuroprotective and neuromodulatory functions, potentially counteracting the neurotoxic effects of the longer, amyloidogenic peptides. This has opened new avenues of research into the complex role of Aβ processing in neuroinflammation and synaptic dysfunction. Furthermore, these shorter fragments are also being investigated as potential biomarkers for monitoring the effects of γ-secretase inhibitors in clinical trials. As research in this area expands, the availability of high-quality, well-characterized synthetic Aβ(1-14) from commercial sources is paramount for reproducible and reliable experimental outcomes.

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the commercial sources for synthetic Amyloid β-Protein (1-14), best practices for its handling and quality control, and a detailed experimental protocol for its application in in vitro studies.

Selecting a Commercial Supplier for Synthetic Aβ(1-14): A Comparative Overview

The quality and characterization of synthetic peptides are critical for the validity of research findings. Several reputable vendors offer synthetic Aβ(1-14), each with its own quality control standards and product specifications. When selecting a supplier, researchers should consider factors such as purity, the form of the peptide (lyophilized powder), and the availability of technical support and documentation.

Below is a comparative table of prominent commercial suppliers of synthetic Amyloid β-Protein (1-14):

Supplier	Product Name	Purity	Form	Storage	Notes
InnoPep	Beta - Amyloid (1 - 14)	> 95% by HPLC	Lyophilized	-20°C	Human sequence (DAEFRHDSGYEVHH).[1]
GenScript	Beta-Amyloid(1-14),mouse,rat	> 95%	Lyophilized	-20°C	Note: This product has been discontinued.[2]
MedchemExpress	β Amyloid (1-14), human	Not explicitly stated	Lyophilized powder	Refer to Certificate of Analysis	Peptide fragment of Aβ(1-40).[3]
Bachem	Amyloid β-Protein (1-14)	Not explicitly stated on the catalog page	Lyophilized	-20°C	Listed in their amyloid peptides catalog.

Expert Insight: While a purity of >95% is a common standard, it is crucial to obtain the batch-specific certificate of analysis (CoA) from the supplier. This document will provide detailed information on the purity, as determined by High-Performance Liquid Chromatography (HPLC), and mass spectrometry (MS) data to confirm the correct molecular weight of the peptide.

Best Practices for Handling and Storage of Synthetic Aβ(1-14)

Due to their hygroscopic nature, synthetic peptides require careful handling to ensure their stability and prevent degradation.

Storage:

• Long-term: For long-term storage, synthetic Aβ(1-14) should be stored as a lyophilized powder at -20°C.

• Short-term: For short-term storage, refrigeration at 4°C is sufficient.

• In solution: The stability of peptides in solution is significantly lower than in their lyophilized form. It is recommended to prepare fresh solutions for each experiment or to store aliquots at -80°C for a limited time. Avoid repeated freeze-thaw cycles.

Reconstitution and Solubilization:

The choice of solvent is critical for successfully reconstituting synthetic peptides. The solubility of a peptide is determined by its amino acid composition and polarity.

• Initial Solubilization: For peptides that are difficult to dissolve in aqueous buffers, a small amount of an organic solvent such as dimethyl sulfoxide (DMSO) can be used to create a stock solution.

• Aqueous Buffers: For many applications, Aβ(1-14) can be dissolved in sterile, deionized water or a suitable buffer such as Phosphate-Buffered Saline (PBS) at a slightly basic pH (pH 7.4-8.5).

• General Protocol for Reconstitution:

  • Allow the vial of lyophilized peptide to equilibrate to room temperature before opening to prevent condensation.

  • Add the desired volume of the appropriate solvent to the vial.

  • Gently vortex or pipette the solution up and down to ensure the peptide is fully dissolved. Avoid vigorous shaking, which can cause aggregation.

  • If necessary, sonicate the solution in a water bath for a short period to aid in solubilization.

Workflow for Selecting and Preparing Synthetic Aβ(1-14):

Caption: Workflow for the selection, preparation, and experimental use of synthetic Aβ(1-14).

Experimental Protocol: In Vitro Assessment of Aβ(1-14) Effects on Glial Cell Activation

The following protocol is an example of how commercially sourced synthetic Aβ(1-14) can be used to investigate its effects on glial cell activation, a key aspect of neuroinflammation in Alzheimer's disease. This protocol is based on methodologies described in studies investigating the protective role of N-terminal Aβ fragments.

Objective: To determine the effect of synthetic Aβ(1-14) on the production of inflammatory mediators by cultured microglial cells.

Materials:

• Synthetic Amyloid β-Protein (1-14), >95% purity (e.g., from InnoPep)

• Microglial cell line (e.g., BV-2)

• Cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)

• Sterile, deionized water

• Phosphate-Buffered Saline (PBS)

• Lipopolysaccharide (LPS)

• ELISA kit for a pro-inflammatory cytokine (e.g., TNF-α)

• 96-well cell culture plates

• Standard laboratory equipment (incubator, centrifuge, plate reader, etc.)

Experimental Workflow Diagram:

Caption: Experimental workflow for assessing the in vitro effects of Aβ(1-14) on microglial activation.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture BV-2 microglial cells according to standard protocols.

  • Seed the cells into a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow the cells to adhere.

• Peptide Preparation:

  • Reconstitute the lyophilized Aβ(1-14) in sterile, deionized water to a stock concentration of 1 mM.

  • Further dilute the stock solution in cell culture medium to prepare working solutions of the desired concentrations (e.g., 1, 5, 10, and 20 µM).

• Cell Treatment:

  • After the 24-hour incubation, remove the culture medium from the wells.

  • Add 100 µL of the Aβ(1-14) working solutions to the respective wells.

  • Include the following control groups:

    • Vehicle control (cell culture medium only)

    • Positive control (LPS at a concentration known to induce a robust inflammatory response, e.g., 100 ng/mL)

    • Co-treatment groups (Aβ(1-14) at various concentrations + LPS)

  • Incubate the plate for an additional 24 hours at 37°C and 5% CO2.

• Analysis of Inflammatory Response:

  • After the treatment period, centrifuge the 96-well plate at a low speed (e.g., 300 x g) for 5 minutes to pellet any detached cells.

  • Carefully collect the cell culture supernatants from each well.

  • Perform an ELISA for TNF-α on the collected supernatants according to the manufacturer's instructions.

  • Measure the absorbance using a microplate reader at the appropriate wavelength.

• Data Analysis:

  • Calculate the concentration of TNF-α in each sample based on the standard curve generated in the ELISA.

  • Compare the levels of TNF-α in the Aβ(1-14) treated groups to the vehicle control and the LPS-treated group.

  • Statistically analyze the data to determine if Aβ(1-14) significantly modulates the inflammatory response of microglial cells.

Expected Outcome and Interpretation:

This experiment will help to elucidate the role of the Aβ(1-14) fragment in neuroinflammation. If the N-terminal fragment has a protective role, it would be expected to see a reduction in TNF-α production in the cells co-treated with Aβ(1-14) and LPS, as compared to the cells treated with LPS alone. Conversely, if the fragment itself has pro-inflammatory properties, an increase in TNF-α levels would be observed.

Conclusion

The synthetic Amyloid β-Protein (1-14) fragment is a valuable tool for researchers investigating the nuanced roles of Aβ in Alzheimer's disease and other neurodegenerative disorders. By carefully selecting a reputable commercial supplier and adhering to best practices for handling and preparation, researchers can ensure the quality and reliability of their experimental data. The provided protocol offers a framework for studying the in vitro effects of Aβ(1-14) on glial cell activation, a critical area of neuroinflammation research. As our understanding of the biological functions of Aβ fragments continues to evolve, the use of well-characterized synthetic peptides will be indispensable for advancing our knowledge and developing novel therapeutic strategies.

References

• Investigation Of The Protective Role Of The N-terminal Beta Amyloid Fragments Against Beta Amyloid-induced Gliotoxicity In Neuroinflammation - ScholarSpace. [Link]

• Beta-Amyloid(1-14),mouse,rat - GenScript. [Link]

Sources

• 1. innopep.com [innopep.com]
• 2. genscript.com [genscript.com]
• 3. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Amyloid b-Protein (1-14) Trifluoroacetate aggregation assay protocol

Application Note: Characterization and Utilization of Amyloid

-Protein (1-14) as a Non-Fibrillogenic Metal-Binding Control

Part 1: Introduction & Scientific Rationale

In the study of Alzheimer’s Disease (AD), the full-length Amyloid

peptides (A 1-40 and A 1-42) are the primary drivers of amyloid plaque formation.[1] However, the Amyloid -Protein (1-14) fragment plays a critical, distinct role in research. Lacking the hydrophobic C-terminal domain (residues 17-42) required for -sheet stacking and fibrillization, A 1-14 serves two vital functions:

• Negative Control for Fibrillization: It validates that aggregation signals in full-length peptides are sequence-specific and driven by the C-terminus.

• Metal-Binding Standard: It contains the high-affinity metal-binding domain (His6, His13, His14), allowing researchers to isolate the effects of Cu²⁺ and Zn²⁺ coordination independent of fibril formation.

The Trifluoroacetate (TFA) Challenge: Synthetic A

1-14 is typically supplied as a TFA salt.[2] In solution, TFA acts as a strong acid, potentially lowering the pH to ~2.0. This is catastrophic for metal-binding studies because Histidine residues (pKa ~6.0) must be deprotonated to bind metals. Furthermore, residual TFA is cytotoxic and can induce artificial oligomerization artifacts. This protocol addresses the rigorous removal of TFA and the correct application of A 1-14 in aggregation assays.

Part 2: Pre-Analytical Workflow (Critical)

Objective: Remove pre-existing structural history and TFA counterions to ensure a homogeneous, physiological starting state.

Diagram 1: Sample Preparation Workflow

Caption: Workflow for converting raw TFA salts into assay-ready, monomeric peptide films.

Protocol A: HFIP Pre-Treatment & TFA Removal

• Solubilization: Dissolve lyophilized A

  1-14 TFA salt in 100% 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to a concentration of 1 mM.

  • Why: HFIP breaks down any pre-formed hydrogen bonds, resetting the peptide to a monomeric state.

• Incubation: Incubate at room temperature (RT) for 60 minutes in a sealed tube.

• Evaporation: Aliquot the solution into microcentrifuge tubes. Evaporate HFIP using a SpeedVac concentrator or a gentle stream of nitrogen gas. A clear peptide film will form.

• Storage: Store films at -80°C (stable for 6 months).

Protocol B: Reconstitution & pH Adjustment

Critical Step: Simply adding water will result in an acidic solution (pH < 3) due to residual TFA.

• DMSO Strike: Add anhydrous DMSO to the peptide film to reach 5 mM (e.g., 20 µL for 0.1 µmol). Vortex thoroughly.

• Buffer Dilution: Dilute immediately into PBS (pH 7.4) or HEPES (20 mM, pH 7.4) to the working concentration (typically 10–100 µM).

• pH Verification: Spot-check pH. If acidic, adjust carefully with 0.1 M NaOH.

  • Target: pH 7.2 – 7.4. (Crucial for His-Metal binding).

Part 3: Experimental Protocols

Assay 1: Thioflavin T (ThT) Fluorescence (Negative Control)

Purpose: To demonstrate the lack of amyloid fibril formation in A

1-14 compared to A 1-42.

Reagents:

• ThT Stock: 1 mM in water (filtered, 0.22 µm).

• Assay Buffer: PBS, pH 7.4.

• Positive Control: A

  1-42 (prepared similarly).

Procedure:

• Plate Setup: Use a black 96-well clear-bottom plate (Corning 3651).

• Reaction Mix:

  • Peptide (A

    1-14 or A 1-42): 20 µM (final).

  • ThT: 10 µM (final).

  • Buffer: Up to 100 µL total volume.

• Incubation: Seal plate. Incubate at 37°C in a plate reader.

• Measurement:

  • Mode: Kinetic (read every 10 min for 24–48 hours).

  • Excitation: 440 nm.

  • Emission: 485 nm.

  • Shake: 5 seconds before each read (medium intensity).

Expected Results:

Peptide	Lag Phase	Max Fluorescence (RFU)	Morphology (TEM)

| A

(1-42) | 2–4 Hours | High (>1000) | Long, unbranched fibrils | | A (1-14) | None | Baseline (<50) | Amorphous / Soluble |

Interpretation: A flat line for A

1-14 confirms that the assay conditions are clean and that any aggregation seen in other wells is specific to the amyloidogenic sequence.

Assay 2: Metal-Induced Aggregation/Turbidity Assay

Purpose: To characterize the metal-binding capacity of the N-terminus. While A

1-14 does not form fibrils, high concentrations of Cu²⁺ or Zn²⁺ can induce amorphous precipitation via histidine bridging.

Mechanism: The histidine residues at positions 6, 13, and 14 coordinate Cu²⁺/Zn²⁺. At physiological pH, this can lead to rapid, non-fibrillar clumping (turbidity).

Diagram 2: Divergent Aggregation Pathways

Caption: A

1-14 typically remains soluble or forms amorphous precipitates with metals, unlike the fibrillar pathway of A 42.

Procedure:

• Preparation: Prepare A

  1-14 at 50 µM in 20 mM HEPES, pH 7.4 (Avoid PBS if using Zinc, as Zinc Phosphate precipitates).

• Baseline Read: Measure Absorbance at 405 nm (turbidity) or 280 nm (protein).

• Metal Addition: Add CuCl₂ or ZnCl₂ to a final concentration of 50 µM (1:1 ratio) or 100 µM (1:2 ratio).

• Kinetics: Monitor Absorbance (405 nm) immediately and every 5 minutes for 1 hour.

Data Analysis:

• Immediate Jump: A rapid increase in A405 indicates metal-induced precipitation (bridging of peptides by metal ions).

• Comparison: Compare this to A

  1-42 + Metal. A 1-42 will show accelerated ThT fluorescence with metals, whereas A 1-14 will show turbidity without ThT fluorescence.

Part 4: Troubleshooting & Validation

Observation	Probable Cause	Corrective Action
High ThT Signal for 1-14	Contamination or Artifact	Filter ThT solution (0.22 µm). Ensure no cross-contamination with A 42.
No Metal Effect	pH is too low (TFA effect)	Check pH. If < 6.0, Histidines are protonated and cannot bind metals. Buffer with 50mM HEPES.
Precipitation in Control	"Salting out"	Ensure peptide concentration is <100 µM. A 1-14 is generally soluble up to mM range in water, but less so in high salt.

Part 5: References

• Atwood, C. S., et al. (2000). "Dramatic aggregation of Alzheimer Aβ by Cu(II) is induced by conditions representing physiological acidosis." Journal of Biological Chemistry.

  • Relevance: Establishes the pH dependence of metal binding and aggregation, critical for handling TFA salts.

• Faucher, P., et al. (2021). "Care and Handling of Amyloid Peptides." Bachem Application Notes.

  • Relevance: Authoritative guide on HFIP treatment and solubilization.

• Hudson, S. A., et al. (2009). "The thioflavin T fluorescence assay for amyloid fibril detection can be biased by the presence of exogenous compounds."[3][4] The FEBS Journal.

  • Relevance: Validates the use of controls and highlights ThT limitations.

• Hane, F., et al. (2013). "Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces."[5] PLOS ONE.

  • Relevance: Discusses the N-terminal metal binding mechanism which 1-14 mimics.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdn.stemcell.com [cdn.stemcell.com]
• 3. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 4. scispace.com [scispace.com]
• 5. Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces | PLOS One [journals.plos.org]

Application Note: Monitoring Aβ(1-42) Fibrillization Kinetics with Thioflavin T

Introduction: The Central Role of Aβ(1-42) Aggregation in Alzheimer's Disease

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the extracellular deposition of amyloid plaques in the brain.[1] The principal component of these plaques is the Amyloid-beta (Aβ) peptide, particularly the 42-amino acid isoform, Aβ(1-42).[1] This peptide is intrinsically prone to misfold and self-assemble into soluble oligomers and, ultimately, insoluble amyloid fibrils rich in cross-β-sheet structures.[2][3] The aggregation process is a critical pathogenic event in AD, with soluble oligomeric intermediates considered the most neurotoxic species.[2] Therefore, assays that can kinetically monitor Aβ(1-42) fibrillization are indispensable tools for fundamental research and for the discovery and characterization of potential therapeutic inhibitors.[2][4]

The Thioflavin T (ThT) assay is the "gold standard" for real-time monitoring of amyloid fibril formation.[5][6] ThT is a benzothiazole dye that exhibits a characteristic increase in fluorescence quantum yield upon binding to the cross-β-sheet architecture of amyloid fibrils.[7][8] In its free state in solution, the molecule's two aromatic rings can rotate freely, leading to non-radiative decay and low fluorescence.[5] Upon binding into the channels formed on the surface of amyloid fibrils, this rotation is sterically hindered, "locking" the dye into a planar conformation and resulting in a dramatic enhancement of its fluorescence.[5][8] This property allows for the continuous, in-solution measurement of fibril formation, which typically follows a sigmoidal curve reflecting the distinct kinetic phases of aggregation: a lag phase (nucleation), a rapid growth phase (elongation), and a final plateau (equilibrium).[9][10][11]

This application note provides a comprehensive, field-tested protocol for performing the ThT assay to monitor Aβ(1-42) fibrillization kinetics, with a focus on ensuring data quality and reproducibility.

Mechanism of Thioflavin T Fluorescence

Thioflavin T (ThT) is a fluorescent dye that has become a cornerstone for detecting and quantifying amyloid fibrils both in vitro and in vivo.[5] When unbound in an aqueous solution, ThT has a low fluorescence quantum yield.[7] However, upon binding to the cross-β-sheet structure characteristic of amyloid fibrils, its fluorescence emission is greatly enhanced.[8][12]

This fluorescence enhancement is attributed to the rotational immobilization of the dye.[8][13] The ThT molecule consists of two aromatic rings, a benzothiazole and a dimethylaminobenzene ring, connected by a rotatable carbon-carbon bond. In solution, this bond allows for free rotation, which provides a non-radiative pathway for the excited state to decay, thus quenching fluorescence. When ThT binds to amyloid fibrils, it is thought to fit into channels or "ladders" formed by the side chains on the β-sheet surface, running parallel to the fibril axis.[5] This binding sterically hinders the rotation between the two rings, locking the molecule in a more planar conformation. This restriction of rotational freedom closes the non-radiative decay channel, forcing the excited state to relax via fluorescence, which results in a significant increase in the quantum yield.[5]

Upon binding, ThT also exhibits a notable shift in its excitation and emission spectra. The excitation maximum shifts from approximately 385 nm to 450 nm, and the emission maximum shifts from around 445 nm to approximately 482-490 nm.[5][8] This large Stokes shift and the dramatic increase in fluorescence intensity make ThT an exceptionally sensitive and convenient probe for real-time kinetic studies, as it eliminates the need for separation or washing steps.[5][13]

Critical Step: Preparation of Monomeric Aβ(1-42)

The single most critical factor for achieving reproducible Aβ fibrillization kinetics is the starting material. Commercial synthetic Aβ(1-42) often contains pre-existing "seeds" or aggregates that can bypass the nucleation phase and lead to highly variable results.[1][6][14] The following protocol is designed to disaggregate the peptide and generate a consistent, monomeric starting solution.

Materials:

• Lyophilized synthetic Aβ(1-42) peptide

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Nitrogen gas stream or vacuum concentrator (e.g., SpeedVac)

Protocol:

• HFIP Treatment to Erase Structural History: a. Dissolve the lyophilized Aβ(1-42) in HFIP to a concentration of 1 mg/mL.[15][16][17] Vortex gently to ensure complete solubilization. b. Aliquot the HFIP/peptide solution into sterile, low-binding microcentrifuge tubes. c. Evaporate the HFIP using a gentle stream of nitrogen gas or a vacuum concentrator. This will leave a thin peptide film on the wall of the tube. d. Store the resulting peptide films desiccated at -80°C for long-term storage or proceed to the next step.[15][16]

• Solubilization for Immediate Use: a. Allow the tube containing the Aβ(1-42) film to warm to room temperature for 10 minutes.[18] b. Resuspend the peptide film in anhydrous DMSO to a final concentration of 5 mM (approx. 22.5 mg/mL).[15] c. Sonicate for 10 minutes in a bath sonicator to ensure complete dissolution. d. This 5 mM stock in DMSO is your monomeric Aβ(1-42) starting material and should be used immediately for setting up the kinetic assay.[15]

Thioflavin T Kinetic Fibrillization Assay

This protocol describes a typical assay setup in a 96-well plate format for use with a fluorescence plate reader.

Materials and Reagents

• Monomeric Aβ(1-42) stock solution (5 mM in DMSO)

• Thioflavin T (ThT)

• Assay Buffer (e.g., 50 mM Phosphate Buffer, 150 mM NaCl, pH 7.4), filtered through a 0.2 µm filter

• Sterile, nuclease-free water

• Black, clear-bottom, non-binding 96-well plates

• Fluorescence microplate reader with excitation ~440-450 nm and emission ~480-490 nm capabilities, with temperature control and shaking options.

Reagent Preparation

• ThT Stock Solution (1 mM): Prepare a 1 mM stock solution of ThT in sterile water. Filter through a 0.2 µm syringe filter to remove any aggregates.[12] Store protected from light at 4°C for up to a week, or aliquot and store at -20°C for longer periods.[19] Determine the precise concentration spectrophotometrically using an extinction coefficient of 36,000 M⁻¹cm⁻¹ at 412 nm.[8]

Experimental Workflow Diagram

Fig 1. Experimental workflow for the Aβ(1-42) ThT assay.

Assay Protocol (per well)

• Prepare Reaction Mix: In a microcentrifuge tube, prepare a master mix of Assay Buffer and ThT. For a final volume of 200 µL per well, with final concentrations of 10 µM Aβ(1-42) and 20 µM ThT, you would mix:

  • 192 µL Assay Buffer

  • 4 µL of 1 mM ThT Stock Solution (Note: The volume of Aβ stock to be added is 4 µL, making the total 200 µL)

• Plate Setup:

  • Pipette 196 µL of the master mix into the desired wells of the 96-well plate.

  • Crucially, include control wells:

    • Negative Control: 200 µL of master mix (no Aβ) to measure background fluorescence.[12]

    • Vehicle Control: 196 µL of master mix + 4 µL of DMSO to control for any effect of the solvent.

• Initiate Aggregation:

  • To initiate the reaction, add 4 µL of the 5 mM Aβ(1-42) stock solution to each sample well for a final concentration of 100 µM.

  • Mix gently by pipetting up and down, avoiding bubble formation.

• Kinetic Measurement:

  • Immediately place the plate in the fluorescence reader pre-heated to 37°C.

  • Set the reader to take fluorescence measurements every 10-15 minutes for the duration of the experiment (typically 12-48 hours).[12]

  • Instrument Settings:

    • Excitation: ~440-450 nm[12][19]

    • Emission: ~480-490 nm[12][19]

    • Shaking: Optional, but intermittent orbital shaking between reads can accelerate aggregation and improve reproducibility.

Data Analysis and Interpretation

The raw data will consist of fluorescence intensity values over time.

• Background Subtraction: For each time point, subtract the average fluorescence of the negative control wells from the sample wells.[12]

• Plotting: Plot the background-corrected fluorescence intensity versus time. A successful experiment will yield a characteristic sigmoidal (S-shaped) curve.[10]

• Kinetic Parameter Extraction: The sigmoidal curve can be divided into three phases, from which key kinetic parameters can be extracted by fitting the data to a sigmoidal function (e.g., Boltzmann equation).[16][20]

  • Lag Phase (t_lag): The initial phase with little to no increase in fluorescence, corresponding to the slow formation of aggregation nuclei. The lag time is a critical parameter for evaluating inhibitors, which often act by prolonging this phase.

  • Elongation/Growth Phase (k_app): A rapid, exponential increase in fluorescence as monomers add onto the existing nuclei, forming larger fibrils. The slope of this phase gives the apparent growth rate constant (k_app).

  • Plateau Phase: The curve flattens as the pool of available monomers is depleted and the reaction reaches equilibrium. The maximum fluorescence intensity at the plateau is proportional to the total mass of amyloid fibrils formed.[6]

Amyloid Fibrillization Kinetics Diagram

Fig 2. Characteristic sigmoidal curve of amyloid fibrillization.

Summary of Experimental Parameters

Parameter	Recommended Value	Rationale & Considerations
Aβ(1-42) Concentration	5-20 µM	Influences kinetics; higher concentrations lead to faster aggregation.[2][3]
ThT Concentration	10-25 µM	Provides a good signal-to-noise ratio without significantly altering aggregation kinetics.[12][13][19]
Temperature	37°C	Physiologically relevant temperature that promotes fibrillization.[21][22]
pH	7.2 - 7.4	Physiological pH is crucial for studying relevant aggregation pathways.[2][21]
Agitation	Intermittent/None	Agitation can accelerate aggregation by fragmenting fibrils, creating more ends for elongation. Quiescent conditions are also common. Consistency is key.
Plate Type	Black, clear-bottom, non-binding	Minimizes background fluorescence and light scattering, while non-binding surface prevents peptide adsorption.[22]

Troubleshooting and Best Practices

• High Well-to-Well Variability: Often caused by inconsistent Aβ monomer preparation. Ensure the HFIP/DMSO protocol is followed meticulously. Pipetting errors can also contribute; using a master mix is recommended.

• No or Slow Aggregation: The intrinsic aggregation rate can be slow.[19] Confirm peptide concentration. Consider increasing peptide concentration or adding a small amount of pre-formed fibrils ("seeding") to accelerate the reaction.[19]

• Fluorescence Quenching/Artifacts: Some test compounds can interfere with the ThT assay by absorbing light at the excitation/emission wavelengths or by directly interacting with ThT.[23] Always run controls with the compound in the absence of Aβ to check for intrinsic fluorescence or quenching effects.

• Reproducibility: The Aβ aggregation process is notoriously sensitive.[1] Meticulous preparation of monomeric stock, consistent buffer conditions, and precise pipetting are paramount for achieving reproducible data. It is recommended to analyze each replicate individually before averaging kinetic parameters.[6]

References

• Biancalana, M., & Koide, S. (2010). Molecular mechanism of Thioflavin-T binding to amyloid fibrils. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1802(7), 584-593. [Link]

• Khurana, R., et al. (2005). Mechanism of thioflavin T binding to amyloid fibrils. Journal of Structural Biology, 151(3), 229-238. [Link]

• Khurana, R., et al. (2005). Mechanism of Thioflavin T binding to amyloid fibrils. ResearchGate. [Link]

• Yau, W.-M., et al. (2009). AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING. The Journal of Physical Chemistry B, 113(1), 363-369. [Link]

• Biancalana, M., et al. (2010). Protein-induced photophysical changes to the amyloid indicator dye thioflavin T. Proceedings of the National Academy of Sciences, 107(39), 16876-16881. [Link]

• Linse, S. (2020). Amyloid beta M1 42 Aggregation Monitored by Thioflavin-T ThT Fluorescence in a Plate Reader. Protocols.io. [Link]

• Di Fede, C., et al. (2019). Investigating in Vitro Amyloid Peptide 1–42 Aggregation: Impact of Higher Molecular Weight Stable Adducts. ACS Omega, 4(7), 12833-12843. [Link]

• Bellomo, G., et al. (2021). Modulation of Aβ42 Aggregation Kinetics and Pathway by Low‐Molecular‐Weight Inhibitors. Chemistry – A European Journal, 27(6), 2157-2165. [Link]

• Nguyen, P. H., et al. (2019). Molecular Mechanism and Kinetics of Amyloid-β42 Aggregate Formation: A Simulation Study. ACS Chemical Neuroscience, 10(12), 4814-4823. [Link]

• Sgourakis, N. G., et al. (2011). standardized and biocompatible preparation of aggregate-free amyloid beta peptide for biophysical and biological studies of Alzheimer's disease. Journal of Molecular Biology, 412(2), 143-157. [Link]

• Vatankhah, V., et al. (2007). A Three-Stage Kinetic Model of Amyloid Fibrillation. Biophysical Journal, 92(9), 3296-3306. [Link]

• Stine, W. B., et al. (2011). Preparing Synthetic Aβ in Different Aggregation States. Methods in Molecular Biology, 670, 13-31. [Link]

• Bitan, G., & Teplow, D. B. (2005). Preparation of aggregate-free, low molecular weight amyloid-beta for assembly and toxicity assays. Methods in Molecular Biology, 299, 3-9. [Link]

• Humpolickova, J., et al. (2021). Reproducibility Problems of Amyloid-β Self-Assembly and How to Deal With Them. Frontiers in Molecular Neuroscience, 13. [Link]

• Grønborg, M., et al. (2017). ThT 101: a primer on the use of thioflavin T to investigate amyloid formation. Journal of Peptide Science, 23(4), 258-273. [Link]

• Nag, N., et al. (2015). In vitro fibrillization of Alzheimer's amyloid-β peptide (1-42). AIP Advances, 5(5). [Link]

• Martins, P. M., et al. (2019). What Can the Kinetics of Amyloid Fibril Formation Tell about Off-pathway Aggregation?. Biophysical Journal, 117(2), 221-226. [Link]

• Ruggeri, F. S., et al. (2022). Influence of denaturants on amyloid β42 aggregation kinetics. Frontiers in Molecular Biosciences, 9. [Link]

• Smith, D. P., et al. (2019). Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. ACS Omega, 4(2), 4296-4304. [Link]

• Meisl, G., et al. (2018). Chemical Kinetics for Bridging Molecular Mechanisms and Macroscopic Measurements of Amyloid Fibril Formation. University of Cambridge. [Link]

• Frokjaer, S., & Otzen, D. E. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus, 7(5). [Link]

• Liu, Y., et al. (2017). Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation. Journal of the Royal Society Interface, 14(126). [Link]

• Google Patents. (2008).

• Murzin, A. G. (2022). Molecular Mechanisms of Inhibition of Protein Amyloid Fibril Formation: Evidence and Perspectives Based on Kinetic Models. International Journal of Molecular Sciences, 23(21), 13428. [Link]

• Gribus, A., et al. (2021). Exploring the occurrence of thioflavin-T-positive insulin amyloid aggregation intermediates. Scientific Reports, 11(1). [Link]

• ResearchGate. (n.d.). Typical kinetic curve for amyloid fibril formation with a sigmoidal... ResearchGate. [Link]

• ResearchGate. (2020). How to resolve problem with intensity fluctuation in Thioflavin T measurements. ResearchGate. [Link]

• ResearchGate. (2017). (PDF) Thioflavin T as an amyloid dye: Fibril quantification, optimal concentration and effect on aggregation. ResearchGate. [Link]

• ResearchGate. (2017). How to prepare amyloid beta 1-42 peptide aggregation & Precaution to be taken. ResearchGate. [Link]

• Acumen Pharmaceuticals. (n.d.). Protocol for the preparation of stable monomeric amyloid β. Acumen Pharmaceuticals. [Link]

• ResearchGate. (2017). Why is my Thioflavin T assay not working?. ResearchGate. [Link]

• ResearchGate. (n.d.). Thioflavin T fibril formation assay. 20 μM Aβ(1–42) was mixed with 20... ResearchGate. [Link]

• Hudson, S. A., et al. (2009). The thioflavin T fluorescence assay for amyloid fibril detection can be biased by the presence of exogenous compounds. FEBS Journal, 276(20), 5960-5972. [Link]

• Di Fede, C., et al. (2019). Investigating in Vitro Amyloid Peptide 1–42 Aggregation: Impact of Higher Molecular Weight Stable Adducts. ACS Omega, 4(7), 12833-12843. [Link]

Sources

• 1. Frontiers | Reproducibility Problems of Amyloid-β Self-Assembly and How to Deal With Them [frontiersin.org]
• 2. d-nb.info [d-nb.info]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Investigating in Vitro Amyloid Peptide 1–42 Aggregation: Impact of Higher Molecular Weight Stable Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Mechanism of Thioflavin-T Binding to Amyloid Fibrils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. pnas.org [pnas.org]
• 8. The Thioflavin T assay_Chemicalbook [chemicalbook.com]
• 9. web.mit.edu [web.mit.edu]
• 10. www-vendruscolo.ch.cam.ac.uk [www-vendruscolo.ch.cam.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. royalsocietypublishing.org [royalsocietypublishing.org]
• 15. Preparing Synthetic Aβ in Different Aggregation States - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.aip.org [pubs.aip.org]
• 17. abcam.co.jp [abcam.co.jp]
• 18. academic.oup.com [academic.oup.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. mdpi.com [mdpi.com]
• 21. AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING - PMC [pmc.ncbi.nlm.nih.gov]
• 22. protocols.io [protocols.io]
• 23. ro.uow.edu.au [ro.uow.edu.au]

Preparing monomeric solutions of Amyloid b-Protein (1-14) TFA

Application Note & Protocol

Topic: Generation of Verifiably Monomeric Solutions of Amyloid β-Protein (1-14) TFA for Reproducible Aggregation and Inhibition Studies

Abstract

The self-assembly of amyloid β-protein (Aβ) is a central event in the pathogenesis of Alzheimer's disease.[1] Reproducibility in studying the kinetics of this process, or in screening for therapeutic inhibitors, is critically dependent on starting with a consistently monomeric, seed-free peptide solution.[2][3][4] Commercial synthetic peptides, such as Aβ(1-14), are typically supplied as lyophilized powders with trifluoroacetic acid (TFA) as a counterion, often containing pre-existing aggregate "seeds" that can dramatically alter experimental outcomes.[5][6] This document provides a comprehensive, field-proven guide explaining the fundamental principles and a detailed, step-by-step protocol for preparing verifiably monomeric solutions of Aβ(1-14) TFA. We detail a workflow that includes chemical disaggregation using hexafluoroisopropanol (HFIP), controlled solubilization, and a final, critical purification step using size-exclusion chromatography (SEC) to isolate the monomeric species. This protocol is designed to be a self-validating system, ensuring the highest possible standard of starting material for downstream applications.

Guiding Principles: The Rationale Behind the Protocol

Understanding the causality behind each step is crucial for troubleshooting and adapting the protocol. The aggregation of Aβ peptides follows a nucleated polymerization mechanism, a process highly sensitive to the initial state of the peptide.[6][7]

• The Problem of "Seeds": The lag phase in aggregation kinetics represents the slow, thermodynamically unfavorable formation of an initial nucleus or "seed".[6] Lyophilized peptides often contain trace amounts of pre-formed aggregates that act as seeds, bypassing the lag phase and leading to rapid, uncontrolled, and highly variable aggregation.[3][5] Therefore, the primary objective is to eradicate all pre-existing seeds.

• Chemical Disaggregation with HFIP: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) is a potent solvent that effectively disrupts the hydrogen bonds forming the cross-β-sheet structures characteristic of amyloid fibrils and oligomers.[5] Treating the lyophilized peptide with HFIP is a standard and highly effective method to disassemble these aggregates into their constituent monomers.[5][8] While the starting peptide is a TFA salt, which itself can aid solubility, an explicit disaggregation step with a stronger agent like HFIP is recommended for maximum reproducibility.[2]

• Controlled Solubilization: After HFIP is removed, the resulting peptide film must be dissolved in a manner that prevents immediate re-aggregation. Rapidly dissolving the peptide in a dilute, ice-cold basic solution (e.g., ammonium hydroxide or sodium hydroxide) transiently increases the peptide's net negative charge, promoting electrostatic repulsion between monomers and inhibiting self-assembly.[3][4][5][8] This is immediately followed by dilution into the final, ice-cold experimental buffer to maintain this monomeric state.

• The Imperative of SEC Purification: While chemical treatments are powerful, their efficacy can be incomplete. Size-Exclusion Chromatography (SEC) is the definitive step to separate the desired monomeric Aβ from any remaining soluble oligomers, aggregates, or fragments.[9][10][11] This step is not merely purification; it is also the primary method of validation. The resulting chromatogram provides direct evidence of the monomeric state of the preparation.[10]

Workflow Overview

The entire process is designed to systematically remove aggregates and isolate the monomeric species for immediate use or cryopreservation.

Caption: Workflow for preparing monomeric Aβ(1-14).

Safety Precautions

WARNING: This protocol uses hazardous chemicals. Always work inside a certified chemical fume hood and wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

• Trifluoroacetic Acid (TFA): Highly corrosive and causes severe skin burns and eye damage.[12][13][14][15][16] It is harmful if inhaled.[14][15] Ensure all handling is performed in a fume hood.

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP): A volatile and corrosive organic solvent. Handle with extreme care in a fume hood.

• Ammonium Hydroxide (NH₄OH): Corrosive and has a pungent odor. Handle in a fume hood.

Materials and Reagents

Reagent / Equipment	Specifications
Peptide	Amyloid β-Protein (1-14), TFA Salt, Lyophilized Powder
Disaggregation Solvent	1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP), ≥99% Purity
Solubilization Base	Ammonium Hydroxide (NH₄OH), ACS Grade. Prepare a fresh 1% (v/v) solution in ultrapure water.
SEC System	HPLC or FPLC system with a UV detector (214 nm & 280 nm)
SEC Column	Superdex 75 10/300 GL or similar column suitable for separating peptides in the 1-10 kDa range.
SEC Mobile Phase	Phosphate-Buffered Saline (PBS), pH 7.4, or 50 mM Ammonium Acetate, pH 8.5. Must be 0.22 µm filtered and degassed.
General Labware	Low-protein-binding microcentrifuge tubes, gas-tight glass syringe for HPLC injection.
Equipment	Bath sonicator, centrifuge, nitrogen gas line, vacuum desiccator or SpeedVac.

Detailed Experimental Protocols

Module 1: Peptide Disaggregation with HFIP

Causality: This step uses the strong denaturing properties of HFIP to break down any pre-existing β-sheet-rich aggregates in the lyophilized powder into unstructured monomers.[5]

• Preparation: Allow the vial of lyophilized Aβ(1-14) to equilibrate to room temperature for 10-15 minutes to prevent condensation.

• Dissolution: In a chemical fume hood, add HFIP to the peptide vial to a target concentration of 1 mg/mL. For example, add 1 mL of HFIP to 1 mg of peptide.

• Vortex & Sonicate: Vortex the vial briefly to mix. Place the vial in a bath sonicator and sonicate for 5-10 minutes to ensure complete dissolution and disaggregation.[8] The solution should be perfectly clear.

• Solvent Evaporation: Dry the peptide solution under a gentle stream of nitrogen gas until a thin, clear film is visible at the bottom of the vial. To remove all residual HFIP, place the open vial in a vacuum desiccator or SpeedVac for 1-2 hours.[8]

• Storage of Film: The resulting peptide film can be stored desiccated at -80°C for several weeks.

Module 2: Controlled Solubilization

Causality: Resuspending the peptide in a small volume of ice-cold base deprotonates acidic residues and the N-terminus, increasing electrostatic repulsion to prevent aggregation before dilution into the neutral SEC buffer.[3][4]

• Pre-cool: Place the vial containing the dry peptide film, a fresh aliquot of 1% NH₄OH, and the SEC mobile phase on ice for at least 15 minutes.

• Resuspension: Add a small volume of ice-cold 1% NH₄OH to the peptide film. A volume of 70-80 µL per 1 mg of starting peptide is recommended.[8] Pipette up and down gently but thoroughly to dissolve the film completely. Work quickly.

• Dilution: Immediately dilute this basic peptide solution into a larger volume of ice-cold SEC mobile phase to a concentration suitable for injection (e.g., ≤1 mg/mL).[8] Mix gently by inversion.

• Clarification: Centrifuge the solution at 16,000 x g for 10 minutes at 4°C to pellet any minor, insoluble aggregates that may have formed. Carefully transfer the supernatant to a new, pre-chilled, low-protein-binding tube. The sample is now ready for SEC.

Module 3: SEC Purification and Fraction Collection

Causality: SEC separates molecules based on their hydrodynamic radius. Larger aggregates elute first, followed by oligomers, and finally the desired monomeric peptide, allowing for its precise isolation.[9][11]

SEC Parameter	Recommended Setting
Column	Superdex 75 10/300 GL
Mobile Phase	1x PBS, pH 7.4 (or other physiological buffer), 0.22 µm filtered and degassed.
Flow Rate	0.5 - 0.8 mL/min
Detection Wavelengths	Primary: 214 nm (peptide bond), Secondary: 280 nm (if Tyr/Trp present)
Column Temperature	4°C (to minimize aggregation during the run)
Injection Volume	50 - 500 µL, depending on column size and sample concentration.

• System Equilibration: Equilibrate the SEC column with at least two column volumes of ice-cold mobile phase until a stable baseline is achieved on the UV detector.

• Injection: Draw the clarified peptide solution into a pre-chilled syringe and inject it onto the equilibrated column.

• Fraction Collection: Collect fractions (e.g., 0.5 mL) across the entire elution profile, paying close attention to the peak corresponding to the monomer. For Aβ(1-14) (MW ≈ 1.7 kDa), this will be a late-eluting peak. A representative chromatogram for a similar peptide shows the monomer peak well-separated from earlier-eluting aggregates.[10]

Module 4: Characterization, Storage, and Handling

• Data Interpretation: The SEC chromatogram is your primary quality control check. A successful preparation will show a single, sharp, symmetrical peak at the expected elution volume for a ~1.7 kDa peptide. Any significant peaks at earlier elution times indicate the presence of aggregates, and those fractions should be discarded.

• Concentration Determination: Pool the fractions corresponding to the center of the monomer peak. Determine the peptide concentration using UV absorbance at 214 nm against a standard curve or by using a calculated extinction coefficient if aromatic residues are present.

• Handling and Storage: Monomeric Aβ solutions are metastable.

  • Immediate Use: Keep the solution on ice and use it within a few hours for the best results.

  • Long-Term Storage: For storage, aliquot the monomeric solution into low-protein-binding tubes, snap-freeze in liquid nitrogen, and store at -80°C.[8] Avoid slow freezing and repeated freeze-thaw cycles, which promote aggregation.[5]

References

• Acumen Pharmaceuticals. (n.d.). Protocol for the preparation of stable monomeric amyloid β. Retrieved from [Link]

• Jao, S. C., Ma, K., Talafous, J., Orlando, R., & Zagorski, M. G. (2009). Trifluoroacetic acid pretreatment reproducibly disaggregates the amyloid β-peptide. Amyloid, 4(4), 222-232. Retrieved from [Link]

• Lomakin, A., Chung, D. S., Benedek, G. B., Kirschner, D. A., & Teplow, D. B. (1996). On the nucleation and growth of amyloid beta-protein fibrils: detection of nuclei and quantitation of rate constants. Proceedings of the National Academy of Sciences, 93(3), 1125-1129. Retrieved from [Link]

• Jan, A., Hartley, D. M., & Walsh, D. M. (2009). Amyloid β-Protein Aggregation Produces Highly Reproducible Kinetic Data and Occurs by a Two-Phase Process. ACS Chemical Neuroscience, 1(1), 38-46. Retrieved from [Link]

• Meisl, G., Yang, X., Hellstrand, E., Frohm, B., Kirkegaard, J. B., Cohen, S. I., ... & Linse, S. (2022). Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. Biochemistry, 61(24), 2733-2743. Retrieved from [Link]

• Meisl, G., Yang, X., Hellstrand, E., et al. (2022). Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. ACS Publications. Retrieved from [Link]

• Slemmon, J. R., Meredith, S. C., & Walsh, D. M. (2020). Fast Purification of Recombinant Monomeric Amyloid-β from E. coli and Amyloid-β-mCherry Aggregates from Mammalian Cells. ACS Chemical Neuroscience, 11(20), 3326-3336. Retrieved from [Link]

• Walsh, D. M., Thulin, E., Minogue, K., Nalbantoglu, J., & Selkoe, D. J. (2009). A facile method for expression and purification of the Alzheimer's disease-associated amyloid β-peptide. The FEBS journal, 276(5), 1293-1304. Retrieved from [Link]

• Soreghan, B., Kosmoski, J., & Glabe, C. (1994). Effect of acid predissolution on fibril size and fibril flexibility of synthetic beta-amyloid peptide. Journal of Biological Chemistry, 269(46), 28551-28554. Retrieved from [Link]

• Jan, A., Hartley, D. M., & Walsh, D. M. (2009). Amyloid β-Protein Aggregation Produces Highly Reproducible Kinetic Data and Occurs by a Two-Phase Process. ACS Chemical Neuroscience. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of synthetic and recombinant amyloid-β peptide (Aβ) monomer by size-exclusion chromatography (SEC). [Image]. Retrieved from [Link]

• Tomski, S. J., & Murphy, R. M. (1992). Kinetics of aggregation of synthetic beta-amyloid peptide. Archives of Biochemistry and Biophysics, 294(2), 630-638. Retrieved from [Link]

• Lee, S. J., Nam, E., Lee, H. J., Savelieff, M. G., & Lim, M. H. (2021). Characterization of a Conformation-Restricted Amyloid β Peptide and Immunoreactivity of Its Antibody in Human AD brain. ACS Chemical Neuroscience, 12(18), 3415-3425. Retrieved from [Link]

• Slemmon, J. R., et al. (2020). Fast Purification of Recombinant Monomeric Amyloid-β from E. coli and Amyloid-β-mCherry Aggregates from Mammalian Cells. ACS Publications. Retrieved from [Link]

• Shyu, C. C. (2021). Isolation and characterization of distinct populations of amyloid β aggregates using size exclusion chromatography and structure-specific antibody. UBC Library Open Collections. Retrieved from [Link]

• ResearchGate. (2015, June 17). Amyloid beta 1-42 is not soluble in TFA. Is this possible?. Retrieved from [Link]

• ResearchGate. (n.d.). Aggregation kinetics of Aβ(1-42) and pEAβ(3-42) and TEM images of fibrils. [Image]. Retrieved from [Link]

• Nag, S., Sarkar, B., Bandyopadhyay, S., Sahoo, B., Sreenivasan, V. K. A., Kombrabail, M., ... & Maiti, S. (2011). Nature of the Amyloid-β Monomer and the Monomer-Oligomer Equilibrium. Journal of Biological Chemistry, 286(15), 13427-13433. Retrieved from [Link]

• Kim, J., Lee, J., & Kim, J. H. (2022). Physiological Roles of Monomeric Amyloid-β and Implications for Alzheimer's Disease Therapeutics. Experimental Neurobiology, 31(2), 85-101. Retrieved from [Link]

• Bitan, G., Fradinger, E. A., Spring, S. M., & Teplow, D. B. (2005). Preparation of Stable Amyloid β-Protein Oligomers of Defined Assembly Order. Methods in molecular biology (Clifton, N.J.), 299, 3-14. Retrieved from [Link]

• Lin, X., Ittah, V., & Das, P. (2020). Monomeric amyloid β-peptide (1-42) significantly populates compact fibril-like conformations. bioRxiv. Retrieved from [Link]

• Lin, X., Ittah, V., & Das, P. (2020). Compact fibril-like structure of amyloid β-peptide (1–42) monomers. Chemical Communications, 56(61), 8572-8575. Retrieved from [Link]

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• 1. Physiological Roles of Monomeric Amyloid-β and Implications for Alzheimer’s Disease Therapeutics [en-journal.org]
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Application Note &amp; Protocols: Investigating the Role of Amyloid β-Protein (1-14) in Cell Culture Neurotoxicity Studies

Introduction: A Focused Look at the Aβ N-Terminal Domain

The amyloid-β (Aβ) peptide is a central figure in the pathology of Alzheimer's disease (AD), with its aggregation into soluble oligomers and insoluble fibrils considered a primary trigger of synaptic dysfunction and neuronal death.[1][2] The most intensively studied isoforms are Aβ(1-40) and Aβ(1-42), which are widely recognized for their neurotoxic properties.[3][4] However, the amyloid precursor protein (APP) is subject to a complex series of proteolytic events, generating a diverse spectrum of Aβ-related fragments.[5][6]

Among these is the Aβ(1-14) fragment, representing the N-terminal region of the full-length peptide. The role of this specific fragment is an area of active investigation. The N-terminal domain is implicated in the initial phases of Aβ aggregation, metal ion binding, and interactions with cellular membranes.[7][8] While some reports suggest that certain N-terminal fragments may have neuroprotective effects, the N-terminal domain itself is hypothesized to be critical for the neurotoxic conformation of larger Aβ oligomers.[8]

This guide provides a framework for researchers investigating the potential neurotoxic or modulatory effects of the Aβ(1-14) fragment. As dedicated protocols for this specific short peptide are not as established as those for Aβ(1-42), this document adapts gold-standard methodologies used for full-length Aβ. The objective is to provide a scientifically rigorous and reproducible approach to preparing Aβ(1-14), treating neuronal cell cultures, and quantifying its effects on cell health.

The Rationale: Understanding Aβ-Mediated Neurotoxicity

Before applying Aβ(1-14) to cells, it is crucial to understand the mechanistic basis of Aβ toxicity, as this informs every step of the experimental design. The prevailing hypothesis posits that soluble, low-n oligomers (dimers, trimers, etc.), rather than mature fibrils, are the most potent neurotoxic species.[1][9]

These toxic oligomers are thought to exert their effects through several mechanisms:

• Membrane Permeabilization: Aβ oligomers can insert themselves into the neuronal membrane, forming pore-like structures that disrupt ion homeostasis, particularly calcium (Ca²⁺).[1][10]

• Receptor-Mediated Toxicity: Oligomers can bind to various cell surface receptors, including NMDA and AMPA receptors, cellular prion protein (PrPc), and p75 neurotrophin receptor (p75NTR), leading to aberrant downstream signaling.[3][11]

• Induction of Oxidative Stress: The interaction of Aβ with neuronal membranes and mitochondria can lead to the generation of reactive oxygen species (ROS), causing lipid peroxidation and damage to cellular components.

• Mitochondrial Dysfunction: Aβ can impair mitochondrial function, leading to a bioenergetic crisis and the initiation of apoptotic pathways.[3][11]

• Signaling Cascade Activation: Binding of Aβ to receptors can trigger multiple intracellular signaling pathways, including the activation of kinases like JNK and p38 MAPK, which are involved in stress responses and apoptosis.[11]

Therefore, a central pillar of any Aβ neurotoxicity study is the controlled preparation of the peptide to favor the formation of these putative toxic oligomeric species. The following protocols are designed with this principle in mind.

Experimental Design & Workflow

A successful neurotoxicity study requires careful planning, from peptide preparation to the selection of appropriate endpoints and controls.

Key Considerations

• Peptide Quality: Start with high-purity, synthetic Aβ(1-14) from a reputable supplier. Peptides are often lyophilized from solutions like HFIP to ensure a monomeric, disaggregated starting state.

• Cell Model Selection: The choice of cell model is critical.

  • Human Neuroblastoma (e.g., SH-SY5Y): A widely used, robust, and reproducible cell line. They are easy to culture but are a cancerous cell line and may not fully replicate primary neuron physiology.

  • Primary Neuronal Cultures (e.g., rat cortical or hippocampal neurons): These provide a more physiologically relevant model, exhibiting mature synapses.[12] However, they are more complex to prepare and maintain.

• Controls: Every experiment must include a vehicle control (the solution used to dissolve and dilute the peptide, without the peptide itself) to account for any potential solvent toxicity. A negative control peptide (e.g., a scrambled Aβ sequence) is also highly recommended to ensure the observed toxicity is sequence-specific.

Experimental Workflow Diagram

The overall process can be visualized as a multi-stage workflow, from peptide preparation to data analysis.

Caption: General workflow for Aβ(1-14) neurotoxicity studies.

Detailed Protocols

Protocol 1: Preparation and Aggregation of Aβ(1-14)

Rationale: The aggregation state of Aβ is the single most critical variable determining its neurotoxicity. This protocol is adapted from methods used for Aβ(1-42) to generate soluble oligomers.[13] The goal is to create a consistent preparation enriched in low-molecular-weight aggregates.

Materials:

• Lyophilized Aβ(1-14) peptide (HFIP-treated)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile, ice-cold cell culture medium (e.g., phenol red-free DMEM/F-12)

• Sterile, low-protein-binding microcentrifuge tubes

Procedure:

• Peptide Equilibration: Allow the vial of lyophilized Aβ(1-14) to warm to room temperature for at least 30 minutes to prevent condensation.

• Monomeric Stock Preparation:

  • Briefly centrifuge the vial to collect all powder at the bottom.

  • Reconstitute the peptide in 100% anhydrous DMSO to create a concentrated stock solution (e.g., 1-5 mM). Vortex gently for 30-60 seconds. This step aims to dissolve the peptide into a monomeric state.

• Oligomer Formation (Cold Incubation Method):

  • Immediately dilute the DMSO stock solution into ice-cold, serum-free cell culture medium to a working concentration of ~100 µM.

  • Vortex for 15-30 seconds.

  • Incubate the solution at 4°C for 24 hours. This condition favors the formation of stable, soluble oligomers while minimizing the rapid formation of large, insoluble fibrils.

• Final Dilution and Use: After the 24-hour incubation, the oligomer-enriched solution is ready. Dilute this 100 µM preparation directly into the cell culture medium of your assay plates to achieve the desired final treatment concentrations (e.g., 1 µM, 5 µM, 10 µM).

Self-Validation & QC: The aggregation state can be confirmed using techniques like Western Blotting/SDS-PAGE under non-reducing conditions to visualize dimers, trimers, and other oligomers, or by Atomic Force Microscopy (AFM) to visualize aggregate morphology.

Protocol 2: Neuronal Cell Culture and Treatment

Rationale: This protocol provides a general guideline for seeding and treating a common neuronal cell line, SH-SY5Y. Consistent cell density and health are paramount for reproducible toxicity data.

Materials:

• SH-SY5Y human neuroblastoma cells

• Complete growth medium (e.g., DMEM/F-12 with 10% FBS, 1% Penicillin-Streptomycin)

• Sterile 96-well, flat-bottom, tissue culture-treated plates

• Aβ(1-14) oligomer preparation (from Protocol 1)

• Vehicle control solution (DMSO diluted in culture medium to match the highest Aβ concentration)

Procedure:

• Cell Seeding:

  • Trypsinize and resuspend SH-SY5Y cells in complete growth medium.

  • Perform a cell count and calculate the required volume to seed 20,000 - 40,000 cells per well in a 96-well plate (in 100 µL of medium).

  • Incubate at 37°C, 5% CO₂ for 24 hours to allow for cell attachment.

• Cell Treatment:

  • After 24 hours, carefully remove approximately half of the medium from each well.

  • Prepare serial dilutions of your Aβ(1-14) oligomer stock in fresh, serum-free or low-serum (e.g., 1%) medium.

  • Add the Aβ(1-14) dilutions and vehicle control to the appropriate wells. Ensure the final volume in each well is consistent (e.g., 200 µL).

• Incubation: Return the plate to the incubator (37°C, 5% CO₂) for the desired exposure time, typically ranging from 24 to 72 hours.

Protocol 3: Assessment of Neurotoxicity

Rationale: Using complementary assays provides a more comprehensive picture of cell health. The MTT assay measures metabolic activity (an indicator of viability), while the LDH assay measures membrane integrity (an indicator of cytotoxicity/necrosis).

A. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

• Principle: Viable cells with active mitochondrial dehydrogenases convert the yellow, water-soluble MTT into a purple, insoluble formazan. The amount of formazan produced is proportional to the number of living cells.

• Procedure (at end of incubation):

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until purple precipitate is visible.

  • Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes.

  • Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Express results as a percentage of the vehicle-treated control cells (% Viability).

B. Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

• Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon plasma membrane damage. Its activity in the medium is proportional to the extent of cell lysis.

• Procedure (at end of incubation):

  • Use a commercial LDH cytotoxicity assay kit and follow the manufacturer's instructions.

  • Typically, this involves transferring a small aliquot of cell culture supernatant from each well to a new plate.

  • A reaction mixture containing a substrate and cofactor is added.

  • After a 20-30 minute incubation at room temperature, a stop solution is added.

  • Read the absorbance at 490 nm.

  • Data Analysis: Include controls for maximum LDH release (by lysing a set of untreated cells). Express results as a percentage of maximum LDH release (% Cytotoxicity).

Quantitative Data Summary

Parameter	Recommended Range	Rationale
Aβ(1-14) Stock (DMSO)	1-5 mM	High concentration ensures minimal DMSO in the final working solution.
Aβ(1-14) Oligomer Prep	100 µM in serum-free media	Standardized concentration for inducing oligomerization.
Final Treatment Conc.	1 - 25 µM	Aβ toxicity is dose-dependent; this range is typical for in vitro studies.[14]
SH-SY5Y Seeding Density	20,000 - 40,000 cells/well	Ensures a sub-confluent monolayer, preventing cell death from overgrowth.
Treatment Duration	24 - 72 hours	Allows sufficient time for toxic mechanisms to manifest and cause measurable cell death.

Signaling Pathways Implicated in Aβ Neurotoxicity

The neurotoxic effects of Aβ peptides are mediated by a complex network of intracellular signaling cascades. Understanding these pathways is essential for mechanistic studies and for identifying potential therapeutic targets.

Caption: Key signaling pathways in Aβ-induced neurotoxicity.

References

• Kirkitadze, M. D., Bitan, G., & Teplow, D. B. (2002). AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING. Journal of Biological Chemistry. Available at: [Link]

• Cervantes-González, M., et al. (2021). Amyloid Beta: Multiple Mechanisms of Toxicity and Only Some Protective Effects? Oxidative Medicine and Cellular Longevity. Available at: [Link]

• Nag, S., et al. (2020). Key Residue for Aggregation of Amyloid-β Peptides. ACS Chemical Neuroscience. Available at: [Link]

• Zhang, Y., et al. (2020). The Toxicity and Polymorphism of β-Amyloid Oligomers. International Journal of Molecular Sciences. Available at: [Link]

• Barnham, K. J., Masters, C. L., & Bush, A. I. (2004). Why is the amyloid beta peptide of Alzheimer's disease neurotoxic? Chemical Society Reviews. Available at: [Link]

• Rondelli, V., et al. (2016). Aggregation States of Aβ1–40, Aβ1–42 and Aβp3–42 Amyloid Beta Peptides: A SANS Study. Biophysical Reviews and Letters. Available at: [Link]

• Pollard, H. B., et al. (1995). Mechanism and prevention of neurotoxicity caused by beta-amyloid peptides: relation to Alzheimer's disease. Annals of the New York Academy of Sciences. Available at: [Link]

• Foa, L., et al. (2014). The N-terminal fragment of the β-amyloid precursor protein of Alzheimer's disease (N-APP) binds to phosphoinositide-rich domains on the surface of hippocampal neurons. Journal of Neuroscience Research. Available at: [Link]

• Hane, F., et al. (2013). Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces. PLOS ONE. Available at: [Link]

• Taylor, A. M., et al. (2024). Rat primary cortical cell tri-culture to study effects of amyloid-beta on microglia function. Journal of Neuroinflammation. Available at: [Link]

• Tycko, R. (2015). Molecular Structure of Aggregated Amyloid-β: Insights from Solid-State Nuclear Magnetic Resonance. Cold Spring Harbor Perspectives in Medicine. Available at: [Link]

• de Beer, M. C., et al. (1997). A Cell Culture System for the Study of Amyloid Pathogenesis. The American Journal of Pathology. Available at: [Link]

• Lee, H.-J., et al. (2022). Amyloid Beta Is Internalized via Macropinocytosis, an HSPG- and Lipid Raft-Dependent and Rac1-Mediated Process. Frontiers in Molecular Neuroscience. Available at: [Link]

• Ovsepian, S. V., et al. (2022). Synthetic, Cell-Derived, Brain-Derived, and Recombinant β-Amyloid: Modelling Alzheimer's Disease for Research and Drug Development. International Journal of Molecular Sciences. Available at: [Link]

• Hori, Y., et al. (2021). Characterization of a Conformation-Restricted Amyloid β Peptide and Immunoreactivity of Its Antibody in Human AD brain. ACS Chemical Neuroscience. Available at: [Link]

• Shea, D., et al. (2017). N-Terminal Hypothesis for Alzheimer's Disease. ACS Chemical Neuroscience. Available at: [Link]

• Pidaly, E., et al. (2022). The Hidden Role of Non-Canonical Amyloid β Isoforms in Alzheimer's Disease. International Journal of Molecular Sciences. Available at: [Link]

• Shea, D., et al. (2017). N-Terminal Hypothesis for Alzheimer's Disease. ACS Chemical Neuroscience. Available at: [Link]

• Wirths, O., & Zampar, S. (2021). N-Terminally Truncated Aβ Peptide Variants in Alzheimer's Disease. Codon Publications. Available at: [Link]

Sources

• 1. Beta-amyloid pathway | Abcam [abcam.com]
• 2. Molecular Structure of Aggregated Amyloid-β: Insights from Solid-State Nuclear Magnetic Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amyloid Beta: Multiple Mechanisms of Toxicity and Only Some Protective Effects? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic, Cell-Derived, Brain-Derived, and Recombinant β-Amyloid: Modelling Alzheimer’s Disease for Research and Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. N-Terminally Truncated Aβ Peptide Variants in Alzheimer’s Disease - Alzheimer’s Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces | PLOS One [journals.plos.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Why is the amyloid beta peptide of Alzheimer's disease neurotoxic? - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Mechanism and prevention of neurotoxicity caused by beta-amyloid peptides: relation to Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Rat primary cortical cell tri-culture to study effects of amyloid-beta on microglia function | bioRxiv [biorxiv.org]
• 13. Frontiers | Amyloid Beta Is Internalized via Macropinocytosis, an HSPG- and Lipid Raft-Dependent and Rac1-Mediated Process [frontiersin.org]
• 14. pubs.acs.org [pubs.acs.org]

Mass spectrometry analysis of Amyloid b-Protein (1-14)

Application Note: Mass Spectrometry Analysis of Amyloid -Protein (1-14)

(1-14) Audience: Researchers, Drug Discovery Scientists, and Analytical Chemists

Executive Summary

The Amyloid

-Protein fragment 1-14 (A (1-14)) represents the hydrophilic N-terminal domain of the full-length Alzheimer's related peptide. Unlike the aggregation-prone A (1-42), the 1-14 fragment is soluble and contains the critical histidine residues (His6, His13, His14) responsible for coordinating transition metals like Copper (Cu) and Zinc (Zn).

This guide provides a dual-stream protocol:

• Denaturing LC-MS/MS: For sequence verification and purity analysis.

• Native ESI-MS: For investigating non-covalent metal-peptide complexes.

Scientific Rationale & Mechanism

Why A (1-14)?

While A

(1-42) is the primary pathological species, its rapid aggregation makes mechanistic studies of metal binding difficult. A (1-14) serves as a stable model system because:

• Metal Coordination: It retains the complete high-affinity metal-binding site (N-terminus Asp1, His6, His13, His14).

• Solubility: It lacks the hydrophobic C-terminal transmembrane domain, preventing rapid fibrillation and allowing for clean solution-phase MS analysis.

The Analytical Challenge

• Isobaric Interferences: Metal adducts (e.g., Na+, K+) can mimic biological metals if resolution is insufficient.

• pH Sensitivity: The Histidine-Metal complex is strictly pH-dependent. Acidic LC-MS conditions (0.1% Formic Acid) will protonate Histidines and dissociate metals, necessitating a Native MS approach for binding studies.

Experimental Protocols

Phase 1: Sample Preparation (The "Clean Slate" Protocol)

Objective: Remove pre-existing aggregates and adventitious metals to ensure a known starting state.

Reagents:

• Peptide: Human Angcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  (1-14) (Sequence: DAEFRHDSGYEVHH)

• Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP), Ammonium Hydroxide (NH

  OH), LC-MS grade Water.

Step-by-Step:

• Monomerization: Dissolve lyophilized A

  (1-14) in 100% HFIP to a concentration of 1 mM. Incubate at room temperature for 1 hour. This disrupts any pre-formed -sheets.

• Aliquot & Dry: Aliquot into microcentrifuge tubes and evaporate HFIP using a SpeedVac. A clear film will form.

• Storage: Store films at -80°C.

• Reconstitution (Day of Experiment):

  • For Sequencing: Dissolve in 0.1% Formic Acid / 5% Acetonitrile.

  • For Metal Binding: Dissolve in 20 mM Ammonium Acetate (pH 7.2). Avoid phosphate buffers (non-volatile, suppresses ionization).

Phase 2: Denaturing LC-MS/MS (Sequence Verification)

Objective: Confirm peptide identity and purity using harsh ionization conditions.

Instrument Setup:

• System: UHPLC coupled to Q-TOF or Orbitrap.

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

Time (min)	% B	Flow Rate (mL/min)
0.0	5	0.3
5.0	40	0.3
6.0	95	0.3

| 8.0 | 5 | 0.3 |

MS Parameters:

• Ionization: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Fragmentation: CID (Collision Induced Dissociation).[1] Normalized Collision Energy (NCE): 25-30%.

Phase 3: Native ESI-MS (Metal Binding Analysis)

Objective: Observe intact Non-Covalent Metal-Peptide complexes.

Critical Change: Do NOT use an LC column. Use Direct Infusion to prevent metal stripping by the stationary phase or acidic mobile phases.

Protocol:

• Preparation: Prepare 10 µM A

  (1-14) in 10 mM Ammonium Acetate (pH 7.2).

• Metal Addition: Add CuCl

  or ZnCl to achieve 1:1 or 1:2 (Peptide:Metal) stoichiometry. Incubate for 5 mins at RT.

• Infusion: Syringe pump infusion at 5-10 µL/min.

• Soft Ionization Settings:

  • Capillary Voltage: 2.5 - 2.8 kV (Lower voltage prevents in-source decay).

  • Cone Voltage: 20-30 V (Keep low to preserve weak non-covalent bonds).

  • Source Temp: 80-100°C (Lower temp prevents thermal dissociation).

Data Analysis & Interpretation

Theoretical Mass Table (Human A 1-14)

Sequence: DAEFRHDSGYEVHH Formula: C

H N O (Calculated for neutral species)

Species	Formula	Monoisotopic Mass (Da)	[M+2H] (m/z)	[M+3H] (m/z)
Apo-Peptide	C H N O	1660.73	831.37	554.58
+ Cu(II)	[M + Cu - 2H]	1722.65	862.33	575.22
+ Zn(II)	[M + Zn - 2H]	1724.65	863.33	575.89

Note: In Native MS, metals often displace protons. A Cu(II) binding event typically displaces 2 protons to maintain charge neutrality, resulting in a mass shift of +61.9 Da (63.5 - 21.008).*

Key Diagnostic Ions (MS/MS)

When fragmenting the Apo-peptide, look for these specific ions to confirm the sequence:

• y-ions: y1 (H), y2 (HH), y3 (VHH). High intensity due to basic C-term Histidines.

• Immonium Ions: His (m/z 110.07), Tyr (m/z 136.07).

Visual Workflows

Experimental Logic Flow

This diagram illustrates the decision matrix between Sequencing and Metal Binding workflows.

Caption: Workflow decision tree distinguishing denaturing conditions for sequencing (Red) vs. native conditions for metal binding (Green).

Histidine Coordination Logic

Visualizing the metal binding site within the 1-14 fragment.[2][3]

Caption: Coordination map showing the "Histidine Brace" (His6, His13, His14) critical for high-affinity Cu(II) binding in the A

(1-14) fragment.[3]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
No Metal Binding Observed	pH too low (< 6.0)	Adjust Ammonium Acetate to pH 7.2. Histidines protonate below pH 6, releasing metals.
Broad Peaks / smear	Aggregation	Repeat HFIP monomerization step. Ensure fresh peptide solution.
Signal Suppression	Non-volatile salts	Ensure NO PBS or NaCl is used. Use only volatile buffers (Ammonium Acetate/Formate).
In-Source Decay	Cone Voltage too high	Lower Cone Voltage (20-30V) to preserve fragile non-covalent complexes.

References

• Hane, F. et al. (2013).[4] "Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces."[4] PLOS ONE. Available at: [Link][4]

• Shin, B. et al. (2023). "Investigation of the Copper (Cu) Binding Site on the Amyloid beta 1-16 (Aβ16) Monomer and Dimer Using Collision-induced Dissociation with Electrospray Ionization Tandem Mass Spectrometry." Korea Science. Available at: [Link]

• GenScript. "Beta-Amyloid (1-14) Peptide Product Information." Available at: [Link](Note: Link references mouse/rat variant; protocol adjusted for Human sequence).

• Waters Corporation. "Amyloid Beta Peptides Quantification by SPE-LC-MS/MS." Application Note. Available at: [Link]

• National Institutes of Health (NIH). "Human beta-amyloid peptide (1-40) Structure and Properties." PubChem. Available at: [Link]

Sources

• 1. Analysis of Amyloid Beta 1-16 (Aβ16) Monomer and Dimer Using Electrospray Ionization Mass Spectrometry with Collision-Induced Dissociation -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. escholarship.org [escholarship.org]
• 4. arxiv.org [arxiv.org]

Circular dichroism spectroscopy of Aβ (1-14) secondary structure

Executive Summary

The N-terminal fragment of the Amyloid Beta peptide, Aβ(1-14) , represents the critical metal-coordination site of the full-length Alzheimer’s associated peptide. Unlike the hydrophobic C-terminus (residues 25-42) which drives aggregation, the hydrophilic N-terminus (residues 1-16) is intrinsically disordered but highly dynamic. It contains the "Histidine Brace" (His6, His13, His14) responsible for high-affinity binding of Cu(II) and Zn(II) ions—a key event in oxidative stress pathways.

This Application Note provides a high-fidelity protocol for characterizing the secondary structure of Aβ(1-14) using Circular Dichroism (CD) spectroscopy. It addresses the specific challenges of Intrinsically Disordered Peptides (IDPs) and details the experimental setup required to monitor conformational switching upon metal chelation.

Scientific Background & Mechanistic Insight

The "Random Coil" Misconception

Aβ(1-14) is an Intrinsically Disordered Peptide (IDP). In isolation at neutral pH, it does not adopt a static

-helix or -sheet. However, "disordered" does not mean structureless.

• Apo-State (No Metal): The peptide typically populates a Polyproline II (PPII) helical conformation in equilibrium with random coil states. This is characterized by a strong negative band at 195–198 nm and a weak positive band near 218 nm (often obscured).

• Holo-State (Metal Bound): Binding of Cu(II) or Zn(II) to the His6, His13, and His14 residues constrains the backbone. This often results in a reduction of the PPII signal and, under specific conditions, the emergence of turn-like or distorted

  -sheet features, visible as spectral shifts in the 200–220 nm region.

The Buffer Paradox

• Phosphate Buffer (PB): Excellent for Far-UV transparency (down to 180 nm) but strictly forbidden for metal titration studies as it precipitates Cu(II) and Zn(II).

• HEPES/MOPS: Compatible with metals but absorb strongly below 200 nm, masking the critical random coil/PPII signal.

• Solution: This protocol utilizes a split-buffer strategy : Phosphate for high-resolution secondary structure assignment of the apo-peptide, and HEPES for metal-titration experiments.

Experimental Design & Parameters

Reagents and Equipment

• Peptide: Synthetic Aβ(1-14) (Sequence: DAEFRHDSGYEVHH), >95% purity, TFA salt removed (counter-ion exchange to chloride or acetate recommended).

• Solvent: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) for disaggregation.

• Buffers:

  • Buffer A (Structural Baseline): 10 mM Sodium Phosphate, pH 7.4.

  • Buffer B (Metal Studies): 10 mM HEPES, pH 7.4.

• Cuvette: Quartz Suprasil, 1.0 mm (0.1 cm) pathlength. (Crucial for minimizing solvent absorbance in Far-UV).

• Instrument: J-1500 or Chirascan CD Spectrometer (N2 purged).

Instrument Configuration

Parameter	Setting	Rationale
Wavelength Range	260 nm – 185 nm	Captures aromatic residues (260-250) and backbone (240-185).
Bandwidth	1.0 nm	Optimal resolution for broad peptide bands.
Data Pitch	0.5 nm	Sufficient sampling density.
Scanning Speed	50 nm/min	Balances signal integration with experiment time.
Accumulations	5 – 8 scans	Essential to average out noise in the <195 nm region.
Temperature	25°C (Peltier)	Temperature fluctuations drastically alter IDP ensembles.

Detailed Protocol

Phase 1: Sample Preparation (Disaggregation)

Why: Aβ peptides, even short ones, can form transient oligomers or retain "memory" of solid-state synthesis. HFIP resets the peptide to a monomeric state.

• Dissolution: Dissolve lyophilized Aβ(1-14) in 100% HFIP to a concentration of ~1 mg/mL.

• Incubation: Vortex gently and incubate at room temperature for 30 minutes.

• Aliquoting: Aliquot the solution into microcentrifuge tubes (e.g., 50 µg per tube).

• Evaporation: Evaporate HFIP using a SpeedVac or a gentle stream of N2 gas. A clear film will form.

• Storage: Store films at -80°C. Use fresh for every experiment.

Phase 2: Baseline CD Measurement (Apo-State)

Goal: Establish the secondary structure of the metal-free peptide.

• Reconstitution: Rehydrate one film of Aβ(1-14) with Buffer A (Phosphate) to a final concentration of 50 µM .

  • Calculation: For a 1640 Da peptide, 50 µg in ~600 µL buffer ≈ 50 µM.

• Blanking: Load 300 µL of clean Buffer A into the 1 mm cuvette. Run a baseline scan (average of 5).

• Sample Load: Replace buffer with peptide solution. Ensure no bubbles (bubbles cause artifacts at <200 nm).

• Measurement: Acquire spectra (average of 8).

• Processing: Subtract Buffer Baseline from Sample Spectra. Convert units to Mean Residue Ellipticity (MRE).

Phase 3: Metal Titration (Holo-State)

Goal: Observe conformational shift upon Cu(II) binding.

• Preparation: Rehydrate a fresh film in Buffer B (HEPES) .

• Stock Solution: Prepare 5 mM CuCl₂ or ZnCl₂ in water.

• Titration:

  • Scan 1: Apo-peptide (0.0 eq metal).

  • Scan 2: Add Cu(II) to 0.5 equivalents. Mix by pipette (do not introduce bubbles).

  • Scan 3: Add Cu(II) to 1.0 equivalents.

  • Scan 4: Add Cu(II) to 2.0 equivalents.

• Note: The High Tension (HT) voltage will rise significantly below 200 nm due to HEPES absorbance. Truncate data where HT > 700V (usually <195 nm for HEPES). Focus analysis on the 200–240 nm region.

Workflow Visualization

Caption: Workflow for Aβ(1-14) CD analysis, distinguishing between structural characterization (Phosphate) and metal-binding studies (HEPES).

Data Analysis & Interpretation

Quantitative Conversion

Raw data (

, mdeg) must be converted to Mean Residue Ellipticity ( ) to allow comparison between labs.

• : Ellipticity (mdeg)

• MRW : Mean Residue Weight (

  ). For Aβ(1-14), MW ≈ 1698 Da, N=14. MRW ≈ 130.6.

• c : Concentration in g/mL (e.g., 0.000085 g/mL for 50 µM).

• l : Pathlength in cm (0.1 cm).

Spectral Signatures

Feature	Wavelength	Interpretation for Aβ(1-14)
Minima	195 – 198 nm	Dominant Feature. Indicates Random Coil / Polyproline II (PPII) bias.
Shoulder	215 – 225 nm	Minor Feature. Weak intensity here suggests transient population of extended -strands.
Metal Shift	200 – 210 nm	Upon Cu(II) addition, the negative signal at 198 nm often decreases in magnitude (becomes less negative) and red-shifts, indicating a restriction of the conformational ensemble (folding).

Troubleshooting & Quality Control

• Artifact: Noise < 190 nm.

  • Cause: Buffer absorbance or Oxygen.

  • Fix: Increase N2 purge rate to >5 L/min. Switch to 0.5 mm cuvette or reduce buffer concentration to 5 mM.

• Artifact: Flat line or low signal.

  • Cause: Peptide aggregation or precipitation.

  • Fix: Check concentration via UV Absorbance at 280 nm (Tyr10,

    ) before CD scan.

• Validation Check:

  • The HT Voltage trace should remain below 600V for the entire scan range. If it spikes >700V at 200 nm, your buffer is too concentrated or opaque.

References

• Kelly, S. M., Jess, T. J., & Price, N. C. (2005). How to study proteins by circular dichroism. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1751(2), 119-139. Link

• Syme, C. D., et al. (2004). Copper binding to the amyloid-beta (Abeta) peptide associated with Alzheimer's disease: folding, coordination geometry, and reactive oxygen species generation. Journal of Biological Chemistry, 279(18), 18169-18177. Link

• Danielsson, J., et al. (2007). Behavioral and structural differences between the 1-16 and 1-40/42 regions of the Alzheimer's beta-amyloid peptide. Journal of Peptide Science, 13(9), 567-573. Link

• Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure.[1] Nature Protocols, 1(6), 2876-2890. Link

• Faller, P., & Hureau, C. (2009). Bioinorganic chemistry of copper and zinc ions bound to amyloid-beta and their role in Alzheimer's disease. Dalton Transactions, (7), 1080-1094. Link

Sources

• 1. jasco-global.com [jasco-global.com]

Application Notes and Protocols: Amyloid β-Protein (1-14) as a Control Peptide in Aggregation Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Controls in Amyloid Research

The aggregation of amyloid-β (Aβ) peptides is a central event in the pathology of Alzheimer's disease.[1][2] In vitro aggregation assays are fundamental tools for investigating the mechanisms of amyloid formation and for screening potential therapeutic inhibitors.[3] The reliability of these experiments hinges on the use of appropriate controls to ensure that observed effects are specific to the amyloidogenic properties of the peptide under investigation. Amyloid β-Protein (1-14), a non-amyloidogenic fragment of the full-length Aβ peptide, serves as an excellent negative control in such experiments.[4] This document provides a detailed guide to the use of Aβ (1-14) as a control peptide, including its properties, preparation, and application in a standard Thioflavin T (ThT) aggregation assay.

The N-terminal region of the full-length Aβ peptide plays a significant role in its aggregation propensity and the stability of the resulting fibrils.[5][6][7][8] While residues in this region are involved in interfilament contacts and can be influenced by factors like metal ions, the shorter Aβ (1-14) fragment lacks the critical hydrophobic C-terminal domain necessary for self-assembly into β-sheet rich fibrils.[5][9] Consequently, Aβ (1-14) does not typically form amyloid fibrils under conditions that promote the aggregation of full-length Aβ (1-40) or Aβ (1-42).[4] This makes it an ideal tool to differentiate between specific anti-aggregation effects and non-specific interactions that might interfere with the assay.

Peptide Characteristics: Aβ (1-14) vs. Aβ (1-42)

A clear understanding of the differences between the control and the amyloidogenic peptide is crucial for experimental design and data interpretation. The following table summarizes the key properties of Aβ (1-14) in comparison to the highly amyloidogenic Aβ (1-42).

Property	Amyloid β-Protein (1-14)	Amyloid β-Protein (1-42)
Amino Acid Sequence	DAEFRHDSGYEVHH	DAEFRHDSGYEVHHQKLVFFAEDVGSNKGAIIGLMVGGVVIA
Length (Amino Acids)	14	42
Molecular Weight (Da)	~1785	~4514
Aggregation Propensity	Non-aggregating under typical assay conditions.[4]	High propensity to aggregate and form amyloid fibrils.[10]
Secondary Structure	Primarily random coil in solution.	Transitions from random coil/α-helix to β-sheet during aggregation.[9][11]
Role in Experiments	Negative control to validate assay specificity.	Test peptide to study amyloid aggregation and inhibition.
Recommended Working Conc.	Typically used at the same molar concentration as the amyloidogenic peptide (e.g., 10-50 µM).	Commonly used in the range of 10-50 µM for in vitro aggregation assays.

Experimental Workflow: Aβ Aggregation Assay with Aβ (1-14) Control

The following diagram illustrates the general workflow for an in vitro Aβ aggregation experiment, highlighting the parallel processing of the amyloidogenic peptide and the Aβ (1-14) negative control.

Caption: Workflow for Aβ aggregation assay with Aβ (1-14) as a negative control.

Detailed Protocols

PART 1: Peptide Preparation - Achieving a Monomeric Starting State

The preparation of a seed-free, monomeric stock solution is arguably the most critical step for obtaining reproducible aggregation kinetics. Pre-existing aggregates can act as seeds, accelerating the aggregation process and leading to inconsistent results. Several methods are available for solubilizing Aβ peptides, with the choice often depending on the specific peptide and downstream application.[12][13]

Protocol 1A: Solubilization using Sodium Hydroxide (NaOH)

This method is straightforward and effective for many Aβ preparations.

• Reconstitution: Add a precise volume of 10-50 mM NaOH to the lyophilized Aβ (1-42) or Aβ (1-14) peptide to achieve a stock concentration of approximately 1-2 mg/mL.[14][15]

• Sonication: Sonicate the solution in a water bath for 5-10 minutes to aid in the dissolution of any pre-existing small aggregates.[14]

• Aliquoting and Storage: Immediately aliquot the peptide stock into low-protein-binding microcentrifuge tubes, flash-freeze in liquid nitrogen, and store at -80°C.[14] Avoid repeated freeze-thaw cycles.

Protocol 1B: Solubilization using Hexafluoroisopropanol (HFIP)

HFIP is a strong solvent that effectively breaks down β-sheet structures and dissociates aggregates.[13][16]

• Initial Dissolution: Add HFIP to the lyophilized peptide to a concentration of 1 mg/mL. Vortex briefly to mix.

• Solvent Evaporation: Evaporate the HFIP under a gentle stream of nitrogen gas in a fume hood, resulting in a thin peptide film.

• Repeated Treatment (Optional but Recommended): For highly aggregation-prone peptides like Aβ (1-42), repeating the HFIP dissolution and evaporation steps two more times can further ensure the removal of aggregates.

• Final Preparation for Assay: Just before use, dissolve the HFIP-treated peptide film in a suitable solvent like DMSO to create a concentrated stock (e.g., 5 mM).[13] This stock can then be diluted into the assay buffer.

PART 2: Thioflavin T (ThT) Aggregation Assay

The ThT assay is a widely used method to monitor amyloid fibril formation in real-time.[17] ThT is a fluorescent dye that exhibits enhanced fluorescence upon binding to the β-sheet structures characteristic of amyloid fibrils.[18]

Materials:

• Monomeric Aβ (1-42) stock solution

• Monomeric Aβ (1-14) stock solution (negative control)

• ThT stock solution (e.g., 1 mM in water, stored in the dark)[19]

• Assay Buffer (e.g., 50 mM sodium phosphate, 100 mM NaCl, pH 7.4)

• 96-well black, clear-bottom microplate

• Plate reader with fluorescence capabilities (Excitation ~440-450 nm, Emission ~480-490 nm)

Procedure:

• Prepare ThT Working Solution: Dilute the ThT stock solution into the assay buffer to a final concentration of 20-50 µM.[18][20]

• Set up the Plate:

  • Test Wells: Add assay buffer, the compound of interest (or vehicle control), and finally the Aβ (1-42) stock solution to achieve the desired final concentration (e.g., 10-50 µM).

  • Negative Control Wells: In parallel, prepare wells containing assay buffer, the compound of interest (or vehicle), and the Aβ (1-14) stock solution at the same molar concentration as Aβ (1-42).

  • Blank Wells: Include wells with only the assay buffer and ThT to measure background fluorescence.

• Incubation and Measurement:

  • Place the plate in a plate reader set to 37°C.

  • Program the reader to take fluorescence readings at regular intervals (e.g., every 5-15 minutes) for the duration of the experiment (typically 24-72 hours). It is advisable to include a brief shaking step before each reading to ensure a homogenous solution.[19]

• Data Analysis:

  • Subtract the background fluorescence (from blank wells) from all experimental readings.

  • Plot the fluorescence intensity against time for each condition.

  • A typical aggregation curve for Aβ (1-42) will show a sigmoidal shape with a lag phase, a growth phase, and a plateau phase.

  • The Aβ (1-14) control wells should exhibit a flat, low-level fluorescence signal throughout the experiment, confirming that the assay conditions do not induce non-specific aggregation or ThT fluorescence.[4] Any significant increase in fluorescence in the Aβ (1-14) wells in the presence of a test compound may indicate an artifact or non-specific interaction.

Trustworthiness and Self-Validation

A well-designed experiment using Aβ (1-14) as a control is inherently self-validating. The expected outcome is a clear differentiation in the aggregation behavior between the amyloidogenic peptide and the non-amyloidogenic control.

• Positive Result Validation: A decrease in the ThT signal for Aβ (1-42) in the presence of an inhibitor, coupled with a consistently low signal for Aβ (1-14) under the same conditions, strongly suggests a specific inhibitory effect on amyloid aggregation.

• Identifying Artifacts: If a test compound causes an increase in ThT fluorescence in the presence of Aβ (1-14), it may indicate that the compound itself is fluorescent, that it induces aggregation of the control peptide, or that it directly interacts with ThT to alter its fluorescence. This allows for the early identification and exclusion of compounds that produce misleading results.

Conclusion

The use of Amyloid β-Protein (1-14) as a negative control is an indispensable practice in amyloid aggregation research. It provides a robust and reliable means to validate the specificity of aggregation assays and to distinguish genuine inhibitors of amyloidogenesis from compounds that produce artifactual results. By incorporating this control into experimental designs, researchers can enhance the scientific rigor and trustworthiness of their findings, ultimately accelerating the development of effective therapeutics for Alzheimer's disease and other protein misfolding disorders.

References

• Söldner, C. A., Sticht, H., & Horn, A. H. (2017). Role of the N-terminus for the stability of an amyloid-β fibril with three-fold symmetry. PLoS ONE, 12(10), e0186347. [Link]

• PLOS. (2017). Role of the N-terminus for the stability of an amyloid-β fibril with three-fold symmetry. PLOS ONE. [Link]

• Schönherr, C., Bien, J., Isbert, S., Wichert, R., Prox, J., Altmeppen, H., ... & Pietrzik, C. U. (2016). Thioflavin T Binding Assay. Bio-protocol, 6(5), e1745. [Link]

• PubMed. (2014). The N-terminal Region of Amyloid β Controls the Aggregation Rate and Fibril Stability at Low pH Through a Gain of Function Mechanism. Journal of the American Chemical Society, 136(31), 10956-10964. [Link]

• American Chemical Society. (2014). The N-terminal Region of Amyloid β Controls the Aggregation Rate and Fibril Stability at Low pH Through a Gain of Function Mechanism. Journal of the American Chemical Society. [Link]

• National Center for Biotechnology Information. (2022). N-terminal Domain of Amyloid-β Impacts Fibrillation and Neurotoxicity. Frontiers in Aging Neuroscience, 14, 966318. [Link]

• Oxford Academic. (2011). standardized and biocompatible preparation of aggregate-free amyloid beta peptide for biophysical and biological studies of Alzheimer's disease. Brain, 134(Pt 9), 2567–2576. [Link]

• National Center for Biotechnology Information. (2012). Preparing Synthetic Aβ in Different Aggregation States. Methods in Molecular Biology, 849, 3–14. [Link]

• Nacalai Tesque. (n.d.). Thioflavin T spectroscopic assay. Retrieved from [Link]

• ResearchGate. (2008). Amyloidogenic potential of A-Beta peptides (1-14) and (15-42). A-Th T... [Image]. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Amyloid beta: structure, biology and structure-based therapeutic development. Signal Transduction and Targeted Therapy, 7(1), 330. [Link]

• American Chemical Society. (2023). Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. ACS Chemical Neuroscience, 14(1), 53-71. [Link]

• protocols.io. (2025). Amyloid beta (M1-42) Aggregation Monitored by Thioflavin-T (ThT) Fluorescence in a Plate Reader. [Link]

• Wikipedia. (n.d.). Amyloid beta. Retrieved from [Link]

• Google Patents. (2008).

• National Center for Biotechnology Information. (2011). AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING. The Journal of Physical Chemistry B, 115(19), 6291–6301. [Link]

• Rupa Health. (n.d.). Amyloid-Beta Peptide. Retrieved from [Link]

• Alzheimer's News Today. (2015). Amyloid-Beta42 Structure Unravels its Aggregation and Toxicity in Alzheimer's Disease. [Link]

• Taylor & Francis Online. (2017). ThT 101: a primer on the use of thioflavin T to investigate amyloid formation. Biophysical Reviews, 9(2), 153-167. [Link]

• National Center for Biotechnology Information. (2017). Aggregation States of Aβ1–40, Aβ1–42 and Aβp3–42 Amyloid Beta Peptides: A SANS Study. International Journal of Molecular Sciences, 18(11), 2361. [Link]

• Springer Nature. (2025). Understanding the Mechanisms of Amyloid Beta (Aβ) Aggregation by Computational Modeling. Methods in Molecular Biology. [Link]

• MDPI. (2021). Amyloid Beta Oligomers. Encyclopedia. [Link]

• MDPI. (2023). Controlling Amyloid Beta Peptide Aggregation and Toxicity by Protease-Stable Ligands. International Journal of Molecular Sciences, 24(4), 3843. [Link]

• Oxford Academic. (2013). Amyloid-β peptide (1–42) aggregation induced by copper ions under acidic conditions. Acta Biochimica et Biophysica Sinica, 45(8), 637-645. [Link]

• Frontiers. (2020). Natural Compounds as Inhibitors of Aβ Peptide Aggregation: Chemical Requirements and Molecular Mechanisms. Frontiers in Neuroscience, 14, 617332. [Link]

• Royal Society of Chemistry. (2020). N-Amino peptide scanning reveals inhibitors of Aβ 42 aggregation. RSC Advances, 10(24), 14331-14336. [Link]

• PubMed. (2009). Zn(II)- and Cu(II)-induced non-fibrillar aggregates of amyloid-beta (1-42) peptide are transformed to amyloid fibrils, both spontaneously and under the influence of metal chelators. Journal of Neurochemistry, 111(2), 488-498. [Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. Role of the N-terminus for the stability of an amyloid-β fibril with three-fold symmetry | PLOS One [journals.plos.org]
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• 7. The N-terminal region of amyloid β controls the aggregation rate and fibril stability at low pH through a gain of function mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
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In vitro application of Amyloid b-Protein (1-14) in Alzheimer's research

Topic: In vitro Application of Amyloid -Protein (1-14) in Alzheimer's Research

Introduction: The N-Terminal Functional Domain

While the full-length Amyloid

(1-42) peptide is the primary driver of plaque pathology in Alzheimer’s Disease (AD), the Amyloid (1-14) fragment represents a critical, often underutilized tool for dissecting the biochemical mechanisms of AD.

This hydrophilic N-terminal fragment (Sequence: DAEFRHDSGYEVHH ) contains the specific "Histidine Brace" responsible for metal ion coordination (Cu, Zn) but lacks the hydrophobic core (LVFFA, residues 17-21) required for

-sheet fibrillization. Consequently, A (1-14) serves two distinct, high-value roles in research:

• A Specific Functional Probe: For isolating metal-induced oxidative stress mechanisms independent of aggregation.

• A Validated Negative Control: For distinguishing non-specific antibody binding and false-positive aggregation signals in Thioflavin T (ThT) assays.

Physical Properties & Handling

Unlike the hydrophobic A

(1-42), the 1-14 fragment is highly soluble in aqueous buffers. However, "soluble" does not mean "stable" in terms of conformation or oxidation state.

Property	Specification	Experimental Implication
Sequence	Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His	Contains 3 Histidines (H6, H13, H14) and Tyrosine (Y10).
MW	~1698.8 Da	Small enough for rapid diffusion; dialyzable with low MWCO membranes.
Solubility	High (Water/PBS)	Does not require HFIP/DMSO for initial solubilization, unlike 1-42.
pI	~6.0	Net charge varies significantly near physiological pH (7.4).
Aggregation	Non-Amyloidogenic	Remains predominantly random coil; does not form fibrils.

Standard Reconstitution Protocol

• Step 1: Bring peptide vial to room temperature.

• Step 2: Dissolve A

  (1-14) in sterile PBS (pH 7.4) to a concentration of 1 mg/mL.

  • Note: Unlike A

    (1-42), pre-treatment with NaOH is rarely necessary unless the peptide has been subjected to conditions promoting isoelectric precipitation.

• Step 3: Aliquot immediately into low-binding tubes (20-50

  L) and freeze at -80°C. Avoid freeze-thaw cycles , as oxidation of His/Tyr residues can occur.

Application I: Metal Chelation & ROS Generation

Mechanism: The N-terminus coordinates Cu

and Zn via His6, His13, and His14. This complex is redox-active and can catalyze the production of H O from ascorbate or dopamine, contributing to oxidative stress without the confounding variable of physical plaque formation.

Protocol: Spectroscopic Monitoring of Cu(II) Binding

Objective: Validate metal coordination using Tyrosine intrinsic fluorescence quenching.

• Preparation:

  • Prepare 20

    M A (1-14) in 20 mM HEPES buffer, pH 7.4. (Avoid PBS as phosphate can precipitate metals).

  • Prepare a 1 mM stock of CuCl

    or ZnCl in water.

• Baseline Measurement:

  • Set spectrofluorometer excitation to 275 nm (Tyrosine).

  • Scan emission from 300–400 nm (Peak ~305 nm). Record baseline intensity (

    ).

• Titration:

  • Titrate Cu

    into the peptide solution in 0.2 equivalent steps (0 to 2.0 molar equivalents).

  • Incubate for 2 mins between additions.

• Data Analysis:

  • Plot

    at 305 nm vs. [Metal]/[Peptide] ratio.

  • Expected Result: A sharp quenching of fluorescence that saturates at a 1:1 ratio, confirming the formation of the A

    -Cu complex.

Application II: Epitope Mapping & Antibody Specificity

A

(1-14) is the "Gold Standard" blocker for validating N-terminal antibodies (e.g., 6E10, Bamapineuzumab) while serving as a negative control for mid-domain antibodies (e.g., 4G8).

Protocol: Competitive ELISA Blocking

Objective: Confirm if a signal is specific to the N-terminus of A

.

• Coat Plate: Coat 96-well plate with full-length A

  (1-42) aggregates (1 g/mL). Block with 1% BSA.

• Pre-Incubation (The Competition Step):

  • Mix the primary antibody (e.g., Mouse anti-A

    clone 6E10, 1:1000) with increasing concentrations of soluble A (1-14) (0, 0.1, 1.0, 10 M).

  • Control: In parallel, mix antibody with A

    (17-40) or a scrambled peptide.

  • Incubate mixtures for 1 hour at RT.

• Detection:

  • Add the pre-incubated antibody mixtures to the coated plate.

  • Incubate 1 hour, wash 3x PBST.

  • Add HRP-conjugated secondary antibody and develop with TMB.

• Interpretation:

  • Signal Drop with 1-14: Confirms the antibody targets the 1-14 region (e.g., 6E10).

  • No Signal Drop: Indicates the antibody targets a downstream region (e.g., 4G8 targets 17-24) or the C-terminus.

Application III: Negative Control in ThT Aggregation Assays

One of the most frequent errors in AD research is interpreting non-specific fluorescence increases as "aggregation." A

(1-14) must be included in Thioflavin T (ThT) assays to define the "non-aggregating baseline."

Protocol: ThT Fluorescence Assay

• Reagent Setup:

  • Test Sample: A

    (1-42) (20 M).

  • Negative Control: A

    (1-14) (20 M).

  • Dye: ThT (10

    M) in PBS.

• Plate Layout:

  • Use a black 96-well clear-bottom plate.

  • Load samples in triplicate (100

    L/well).

• Kinetic Run:

  • Seal plate to prevent evaporation.

  • Incubate at 37°C with intermittent shaking (10 sec every 10 min).

  • Read Fluorescence (Ex: 440 nm / Em: 485 nm) every 10 mins for 24–48 hours.

• Validation Logic:

  • A

    (1-42): Sigmoidal curve (Lag phase Growth Plateau).

  • A

    (1-14): Flat line (Baseline).

  • Critical: If A

    (1-14) shows rising fluorescence, your ThT stock is contaminated, or the buffer pH is incorrect, causing non-specific dye crystallization.

Visualization of Pathways & Workflows

Figure 1: Structural & Functional Map of A (1-14)

Caption: Functional dissection of the A

(1-14) sequence, highlighting the Histidine brace (H6, H13, H14) required for metal coordination and the 6E10 antibody epitope (residues 3-8).

Figure 2: Experimental Decision Tree

Caption: Workflow for selecting the appropriate A

control peptide based on the experimental assay type (Aggregation vs. Specificity vs. Toxicity).

References

• Atwood, C. S., et al. (2000). "Dramatic aggregation of Alzheimer abeta by Cu(II) is induced by conditions representing physiological acidosis." Journal of Biological Chemistry.

• Pietrzik, C. U., et al. (2010). "Statin treatment reduces amyloid beta-peptide levels in human platelets." Alzheimer's & Dementia.

  detection methods).

• Bachem. (2021). "Care and Handling of Amyloid Peptides." Technical Guides. (Standard solubility protocols).

• LeVine, H. (1993). "Thioflavine T interaction with synthetic Alzheimer's disease beta-amyloid peptides: detection of amyloid aggregation in solution." Protein Science. (The foundational ThT protocol).

• Novus Biologicals. (2024). "APP Antibody (6E10) Validation and Epitope Mapping." Datasheet. (Confirms 6E10 binds residues 1-16).[1]

Sources

• 1. novusbio.com [novusbio.com]

Application Note: Dissecting Amyloid-Membrane Adsorption Mechanisms

Topic: Use of Aβ (1-14) in Studying Amyloid-Membrane Interactions Content Type: Application Note & Detailed Protocol Guide Audience: Biophysicists, Neurobiologists, and Drug Discovery Scientists.[1]

The Aβ(1-14) Model System: Isolating the Electrostatic Anchor

Introduction: Why Aβ(1-14)?

In the study of Alzheimer’s Disease (AD), the interaction between Amyloid-

(A ) and neuronal membranes is a critical pathological event.[1][2][3][4] However, studying full-length A (1-40/42) is complicated by its rapid, heterogeneous aggregation and simultaneous membrane insertion.[1]

A

(1-14) (Sequence: Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His) represents a precision tool for deconstructing this complex process.[1] It constitutes the hydrophilic N-terminal domain of the full-length peptide but lacks the hydrophobic C-terminal region responsible for transmembrane insertion and fibrillization.

Scientific Utility:

• The "Anchor" Model: A

  (1-14) contains the high-affinity metal-binding dyad (His13, His14) and the electrostatically active residues (Asp1, Glu3, Arg5, Lys16 is absent but His6/13/14 titrate near physiological pH).[1] It allows researchers to isolate membrane adsorption thermodynamics from pore formation kinetics.

• Physiological Relevance: A

  (1-14) is a natural cleavage product of the Angiotensin-Converting Enzyme (ACE), representing a non-amyloidogenic metabolic fate.[1]

• Negative Control: In membrane leakage assays, A

  (1-14) serves as the "binding-competent, non-lytic" control, validating that observed disruption by A (1-42) is sequence-specific.[1]

Mechanistic Workflow

The following diagram illustrates the experimental logic for using A

(1-14) to decouple adsorption from aggregation.

Caption: Workflow decoupling membrane adsorption (A

1-14) from disruption (A 1-42) using orthogonal biophysical assays.

Detailed Protocols

Protocol A: Preparation of "Seed-Free" A (1-14)

Why this matters: Although A

(1-14) is not prone to fibrillation, pre-existing aggregates or metal contaminants can alter binding kinetics.[1] This protocol ensures a monomeric, metal-free baseline.[1]

Materials:

• Lyophilized A

  (1-14) (Purity >95%).[1]

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).[1]

• Chelex-100 resin (to remove trace metals from buffers).[1]

• Buffer: 10 mM HEPES, 100 mM NaCl, pH 7.4 (Metal-depleted).[1]

Step-by-Step:

• Solubilization: Dissolve lyophilized peptide in 100% HFIP to a concentration of 1 mM. Incubate at Room Temperature (RT) for 1 hour. Causality: HFIP breaks down any pre-formed hydrogen bonds/secondary structures.[1]

• Aliquot & Dry: Aliquot into microcentrifuge tubes. Evaporate HFIP under a stream of nitrogen gas or in a vacuum centrifuge (SpeedVac) until a clear film remains.[1]

• Storage: Store films at -80°C.

• Reconstitution: Immediately prior to use, dissolve the film in 10 mM NaOH (to ensure full solubility away from isoelectric point) then dilute into the experimental HEPES buffer. Self-Validation: Verify concentration using Absorbance at 280 nm (Tyr10 extinction coefficient

  ).[1]

Protocol B: Liposome Binding via Surface Plasmon Resonance (SPR)

Objective: Quantify the affinity (

) of A (1-14) to lipid membranes and assess the impact of lipid charge (POPG) and metal ions (Cu ).[1]

Materials:

• Sensor Chip: L1 (Cytiva) for liposome capture.[1]

• Lipids: POPC (zwitterionic) and POPG (anionic).[1]

• Running Buffer: 10 mM HEPES, 100 mM NaCl, pH 7.4. (Optional: + 10

  M CuCl ).

Step-by-Step:

• Liposome Preparation:

  • Mix lipids in chloroform (e.g., 70:30 POPC:POPG).[1] Dry under nitrogen.

  • Rehydrate in buffer to 1 mM. Extrude 15-20 times through a 100 nm polycarbonate filter to create Large Unilamellar Vesicles (LUVs).[1]

• Chip Capture:

  • Inject LUVs (0.5 mM) at 2

    L/min for 10 min over the active flow cell.

  • Inject 50 mM NaOH (short pulse) to remove loosely bound liposomes.[1]

  • Validation: Verify a stable baseline shift of >3000 RU (Resonance Units), indicating successful lipid coverage.[1]

• Peptide Injection (Kinetic Titration):

  • Prepare A

    (1-14) dilution series (e.g., 0.1, 0.5, 1, 5, 10, 20 M).[1]

  • Inject from low to high concentration (Single Cycle Kinetics) or standard multi-cycle.

  • Flow rate: 30

    L/min (to minimize mass transport limitations).

  • Contact time: 120s; Dissociation time: 300s.

• Data Analysis:

  • Fit curves to a 1:1 Langmuir binding model (or Steady State Affinity if kinetics are too fast).[1]

  • Expectation: A

    (1-14) should show rapid on/off rates (typical of surface adsorption) with in the low micromolar range (1-10 M) for anionic lipids.[1]

Protocol C: The "Negative Control" Leakage Assay

Objective: Prove that A

(1-14) binds without disrupting membrane integrity.

Materials:

• Lipids: 70:30 POPC:POPG.

• Dye: Calcein (self-quenching concentration: 50-70 mM).[1]

• Detergent: Triton X-100 (for 100% leakage control).[1]

Step-by-Step:

• Encapsulation: Rehydrate lipid film in buffer containing 70 mM Calcein. Extrude to form LUVs.

• Purification: Pass LUVs through a Size Exclusion Column (Sephadex G-50) to remove unencapsulated calcein.[1] Check: Eluted vesicles should be faintly fluorescent (quenched); free dye remains in column.[1]

• Assay Setup:

  • Place LUVs in fluorometer cuvette (Ex: 490 nm, Em: 520 nm).

  • Establish stable baseline (

    ).[1]

• Peptide Addition:

  • Add A

    (1-14) (final 10-20 M).[1] Monitor for 30 mins.

  • Expectation: No significant increase in fluorescence.

• Positive Control (Lysis):

  • Add 10

    L 10% Triton X-100.[1]

  • Record maximum fluorescence (

    ).[1]

• Calculation:

  [1]

  • Self-Validating Criteria: If A

    (1-14) shows < 5% leakage while SPR shows binding, the "Surface Adsorption" mechanism is validated.[1]

Data Interpretation & Reference Values

The following table summarizes expected biophysical parameters when comparing A

(1-14) to the full-length toxic peptide.

Parameter	A (1-14)	A (1-42)	Interpretation
Net Charge (pH 7.4)	~ -2 to -3	~ -3	Both are anionic, but 1-14 has higher charge density per mass.[1]
Membrane Affinity ( )	1 - 10 M	0.1 - 1 M	1-42 binds stronger due to hydrophobic insertion (C-term).[1]
Metal Binding (Cu )	High Affinity ( nM)	High Affinity	1-14 retains the full Metal Binding Domain (MBD).[1]
Calcein Leakage	< 5% (Negligible)	> 40% (High)	1-14 adsorbs; 1-42 inserts and forms pores.[1]
Thioflavin T Signal	Negative	Positive	1-14 does not form -sheet fibrils.[1]

References

• Effects of the Hydrophilic N-terminal Region on A

  -mediated Membrane Disruption. Source: NIH / PMC.[1] Context: Discusses the role of the charge-rich N-terminus in directing adsorption.[5][6]

• Kinetic and structural characterization of amyloid-beta peptide hydrolysis by human angiotensin-1-converting enzyme. Source: FEBS Journal / NIH. Context: Identifies A

  (1-14) as a specific cleavage product of ACE acting on A (1-16).[1]

• Specific Amyloid

  Clearance by a Catalytic Antibody Construct. Source: Journal of Biological Chemistry. Context: Describes the generation of soluble, non-neurotoxic A (1-14) fragments via hydrolysis at His14-Gln15.[1][7]

• Understanding A

  Peptide Binding to Lipid Membranes: A Biophysical Perspective. Source: Membranes (MDPI) / PMC.[1] Context: Comprehensive review of biophysical methods (SPR, ITC, Leakage) for studying amyloid-lipid interactions.

• Comparison of A

  (1-40) and A (1-42) interactions with membranes. Source: Journal of Physical Chemistry B (via ResearchGate).[1] Context: Provides baseline data for full-length peptide membrane disruption to contrast with 1-14.

Sources

• 1. N-domain of angiotensin-converting enzyme hydrolyzes human and rat amyloid-β(1-16) peptides as arginine specific endopeptidase potentially enhancing risk of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. portlandpress.com [portlandpress.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Effects of the Hydrophilic N-terminal Region on Aβ-mediated Membrane Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-Terminal Charged Residues of Amyloid-β Peptide Modulate Amyloidogenesis and Interaction with Lipid Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Specific Amyloid β Clearance by a Catalytic Antibody Construct - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to dissolve amyloid beta (1-14) trifluoroacetate powder

This guide functions as a specialized Technical Support Center for researchers working with Amyloid Beta (1-14) . Unlike the full-length Aβ(1-42), this fragment possesses distinct physicochemical properties that render standard "amyloid" protocols (like HFIP films) unnecessary and potentially counterproductive.

Ticket Type: Technical Guide | Agent: Senior Application Scientist | Status: Resolved

Executive Summary: The "Non-Amyloid" Amyloid

Before you open the vial, you must understand the molecule. Amyloid Beta (1-14) (Sequence: DAEFRHDSGYEVHH) is the hydrophilic N-terminal fragment of the Alzheimer's-associated peptide.

• Solubility Profile: Unlike Aβ(1-42), Aβ(1-14) is hydrophilic and does not form amyloid fibrils [1, 2]. It does not require harsh disaggregation solvents like HFIP or strong NaOH.

• The Critical Variable: The Trifluoroacetate (TFA) counterion. Most synthetic peptides are delivered as TFA salts. While this aids solubility, it makes the solution acidic and cytotoxic.

Pre-Solubilization Checklist

A. Net Peptide Content (NPC) vs. Gross Weight

CRITICAL: Do not assume 1 mg of powder equals 1 mg of peptide. Synthetic peptides contain residual water and TFA salts. The Net Peptide Content (NPC) is typically 70–80% of the gross weight.

• Formula:

• Action: Check your Certificate of Analysis (CoA) for the NPC value. If unavailable, assume 75% for calculations to avoid significant concentration errors.

B. The TFA Factor

• Chemical Impact: Dissolving a TFA salt in water yields a pH of ~2–3.

• Biological Impact: TFA is cytotoxic at high concentrations. For cell culture, you must buffer this acidity.

Core Protocols

Protocol A: Standard Dissolution (Biophysical/Chemical Assays)

Use this for ELISA, Western Blot, or non-cellular assays.

• Equilibrate: Allow the peptide vial to warm to room temperature (20 mins) before opening to prevent condensation.

• Solvent Selection: Add sterile distilled water or Milli-Q water to the vial.

  • Why Water? Aβ(1-14) has a net charge of roughly +5 at acidic pH (due to protonated Histidines), making it highly soluble in the acidic environment created by the TFA salt.

• Dissolution: Vortex gently for 10–20 seconds. The solution should be clear and colorless.

• Stock Concentration: Aim for a high concentration stock (e.g., 1 mg/mL or 1 mM ).

• Storage: Aliquot immediately into low-binding tubes and store at -20°C or -80°C. Avoid freeze-thaw cycles.

Protocol B: Cell Culture Preparation (TFA Neutralization)

Use this for cytotoxicity or cellular uptake assays.

The Challenge: Direct addition of the acidic water stock to cell media can cause localized pH shock or precipitation if the media's buffer capacity is exceeded.

• Prepare Stock: Dissolve peptide in sterile water at 10x the final desired concentration.

• Neutralize:

  • Option 1 (Buffer Exchange): Dilute the water stock at least 1:100 into complete cell culture media (e.g., MEM/DMEM). The bicarbonate buffer in the media will generally neutralize the trace TFA.

  • Option 2 (Manual Neutralization - Precision): If using higher concentrations (>100 µM), add 0.1 M NaOH dropwise to the aqueous stock until pH reaches ~7.2.

  • Option 3 (TFA Removal - Gold Standard): See "Advanced Considerations" below.

• Filtration: If sterility is critical, filter the stock through a 0.22 µm PVDF membrane . (Note: Aβ(1-14) is less sticky than 1-42, but some loss is possible; account for ~5-10% loss).

Visual Workflow

The following diagram illustrates the decision logic for solvent selection based on your specific application.

Caption: Decision tree for Aβ(1-14) solubilization. Blue nodes indicate starting points; Red nodes indicate application types; Yellow diamonds represent decision gates.

Troubleshooting & FAQs

Q1: My solution is cloudy after adding PBS. What happened?

Diagnosis: Isoelectric Precipitation. Explanation: Aβ(1-14) has a net charge of -2 at pH 7.4, making it soluble. However, if you pass through its isoelectric point (pI) during pH adjustment, it may transiently precipitate. Fix:

• Add a small amount (1-2 µL) of 1% NH₄OH (Ammonium Hydroxide) to raise the pH above the pI immediately.

• Sonicate for 30 seconds.

• Prevention: Dissolve in water first (acidic), then dilute rapidly into the final buffer to "jump" over the pI zone.

Q2: Do I need to use HFIP (Hexafluoroisopropanol)?

Answer: NO. Reasoning: HFIP is used to break down pre-existing β-sheet fibrils in Aβ(1-42). Aβ(1-14) does not form these fibrils [3].[1] Using HFIP is an unnecessary safety hazard and expense for this specific fragment.

Q3: Can I store the peptide in solution at 4°C?

Answer: Short term only (<24 hours). Reasoning: While Aβ(1-14) is stable, peptides in solution are prone to hydrolysis and oxidation (Methionine oxidation). Always store stock solutions at -20°C or -80°C.

Q4: How do I remove TFA for sensitive neuronal assays?

Answer: Perform a salt exchange.

• Dissolve peptide in 10 mM HCl .

• Freeze and lyophilize (freeze-dry).

• Repeat this process 2–3 times.

• The volatile TFA is removed, and the counterion is replaced by Chloride (Cl⁻), which is biocompatible [4].

Summary of Physicochemical Properties

Property	Value/Description	Implication
Sequence	DAEFRHDSGYEVHH	Hydrophilic N-terminus
Molecular Weight	~1698 Da	Small fragment
Solubility	High (Water, DMSO)	Easy to handle compared to 1-42
Aggregation	Non-Amyloidogenic	Does not bind ThT; no fibrils [3]
Net Charge (pH 7)	~ -2	Soluble in neutral buffers
Net Charge (pH 3)	~ +5	Highly soluble in water/TFA

References

• InnoPep. (n.d.). Beta - Amyloid (1 - 14) - Human Sequence Properties. Retrieved from

• Cayman Chemical. (2025).[2] Amyloid-β (1-42) Peptide (trifluoroacetate salt) Technical Information. Note: Contrast provided against 1-42 properties.[1][2][3][4][5][6][7][8][9][10] Retrieved from

• Costa, R., et al. (2008). Transthyretin Protects against A-Beta Peptide Toxicity. PLoS ONE. (Demonstrates Aβ 1-14 does not form fibrils). Retrieved from

• BenchChem. (2025). A Comparative Guide to TFA and HCl Salts in Peptide Research. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. biocompare.com [biocompare.com]
• 3. Amyloid-beta (1-42) Peptide (trifluoroacetate salt) | Cayman Chemical | Biomol.com [biomol.com]
• 4. cdn.stemcell.com [cdn.stemcell.com]
• 5. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. letstalkacademy.com [letstalkacademy.com]
• 8. bachem.com [bachem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Aβ(1-14) Physicochemical &amp; Aggregation Assays

Topic: Improving Reproducibility in Aβ(1-14) Aggregation & Metal-Binding Assays

Audience: Researchers, Biochemists, and Drug Discovery Scientists.

Core Technical Directive: Understanding the Analyte

Critical Distinction: unlike Aβ(1-40) or Aβ(1-42), the Aβ(1-14) fragment does not form amyloid fibrils (β-sheet rich structures) under physiological conditions. It lacks the hydrophobic core (residues 17–21, LVFFA) and the C-terminal domain required for fibrillization.

Therefore, "aggregation" assays for Aβ(1-14) refer strictly to:

• Metal-Mediated Oligomerization: Coordination with Cu²⁺ or Zn²⁺ leading to amorphous precipitation or soluble complex formation.

• Oxidative Cross-linking: Covalent dimerization via Tyrosine-10 (dityrosine formation) in the presence of ROS and metals.

If your goal is to study standard amyloid fibril kinetics (ThT assays), you are likely using the wrong peptide. Switch to Aβ(1-40) or Aβ(1-42).

Peptide Preparation & Handling (The Foundation)

Reproducibility fails most often at the solubilization step. Aβ(1-14) is hydrophilic but prone to pre-existing oxidative dimerization.

Standardized Solubilization Protocol

Parameter	Specification	Reason (Causality)
Pre-treatment	HFIP (Hexafluoroisopropanol)	Breaks down pre-formed hydrogen bonds and dityrosine seeds. Ensures a monomeric starting state.[1]
Solvent Removal	SpeedVac / N₂ Stream	HFIP is toxic to cells and alters assay pH; it must be fully evaporated to a film.
Re-solubilization	NaOH (10 mM) or DMSO	High pH (>10) deprotonates charges, maximizing solubility before dilution into buffer.
Storage	-80°C (Lyophilized)	Prevents spontaneous oxidation of Tyr10 and Met35 (if present in longer fragments).

Visual Workflow: Monomerization

Figure 1: Critical path for generating reproducible, monomeric Aβ(1-14) stock solutions.

Assay Type A: Metal-Mediated Aggregation

Aβ(1-14) contains the high-affinity metal binding domain (His6, His13, His14). Reproducibility here depends entirely on pH control and Buffer Chemistry .

Protocol: Cu²⁺/Zn²⁺ Binding & Precipitation

• Buffer Selection:

  • DO NOT USE: PBS (Phosphate precipitates with Cu/Zn), Tris (Acts as a competitive ligand for Cu).

  • USE: HEPES (20-50 mM) or MOPS.

  • pH: Strictly 7.4 (or 6.6 to mimic acidosis). Note: His coordination is pH-dependent.

• Peptide Concentration: 10–50 µM.

• Metal Stoichiometry: Add CuCl₂ or ZnCl₂ at 1:1 to 1:2 ratios (Peptide:Metal).

• Readout:

  • Turbidity (A405nm): Measures rapid amorphous precipitation.

  • Tyrosine Fluorescence (Ex 280nm / Em 305nm): Quenching indicates Cu²⁺ binding to the N-terminus near Tyr10.

Troubleshooting Metal Assays

Symptom	Probable Cause	Corrective Action
No Precipitation observed	pH is too low (< 6.0).	At acidic pH, Histidines (pKa ~6.5) protonate and release the metal. Adjust pH to 7.4.
Precipitation in Control (No Metal)	Salt contamination or "Salting Out".	Aβ(1-14) is highly soluble. Check if residual TFA (from synthesis) is reacting with buffer cations. Switch to HCl-exchanged peptide.
Inconsistent Binding Curves	Buffer Competition.	Ensure you are NOT using Tris, Glycine, or Citrate buffers. Use HEPES or MOPS.

Assay Type B: Oxidative Cross-linking (Dityrosine)

This is the most common "aggregation" assay for Aβ(1-14). It tests the peptide's ability to generate ROS and self-crosslink via Tyr10 in the presence of Copper and Reductants (Fenton Chemistry).

Mechanism Diagram: Dityrosine Formation

Figure 2: Pathway of Cu-mediated oxidative cross-linking (Dityrosine formation) in Aβ(1-14).

Experimental Protocol

• Reaction Mix:

  • Aβ(1-14): 20 µM

  • CuCl₂: 20 µM

  • H₂O₂: 100–200 µM (or Ascorbate)

  • Buffer: HEPES pH 7.4

• Incubation: 37°C for 30–60 minutes.

• Analysis:

  • Fluorescence: Dityrosine has a unique signal. Ex: 320 nm / Em: 400–420 nm .

  • Western Blot: Run on SDS-PAGE. Look for a ~3 kDa band (Dimer) that is resistant to SDS.

Frequently Asked Questions (FAQ)

Q: I am trying to measure Thioflavin T (ThT) fluorescence with Aβ(1-14) but getting no signal. Why? A: This is expected. ThT binds specifically to cross-beta sheet amyloid fibrils. Aβ(1-14) lacks the hydrophobic C-terminal domain required to form these fibrils. It remains largely random coil or alpha-helical depending on solvent, or forms amorphous (non-fibrillar) aggregates with metals.

Q: My Aβ(1-14) stock solution is cloudy immediately after dissolving in water. A: This indicates isoelectric precipitation or salt contamination.

• Isoelectric Point (pI): The pI of Aβ(1-14) is roughly 6.5–7.0 (depending on His protonation). Dissolving in water (pH ~6-7) puts it near its least soluble state.

• Fix: Dissolve in 10 mM NaOH (pH >10) first, then dilute into your working buffer.

Q: Can I use Aβ(1-14) as a negative control for Aβ(1-42) aggregation? A: Yes, it is the standard non-fibrillizing control. If your Aβ(1-14) sample shows ThT signal, your sample is likely contaminated with Aβ(1-40/42) or you are using a dye that binds non-specifically to amorphous aggregates (rare for ThT, common for Congo Red).

References

• Atwood, C. S., et al. (2004).[2] "Copper-mediated aggregation of the amyloid-beta peptide."[2][3] Journal of Biological Chemistry. (Verifies Metal-induced aggregation vs fibrillization).

• Galeazzi, L., et al. (1999).[4] "In vitro peroxidase oxidation induces stable dimers of beta-amyloid (1-42) through dityrosine bridge formation."[4] Amyloid. (Establishes Dityrosine mechanism applicable to Tyr10 containing fragments).

• Faller, P., & Hureau, C. (2009). "Bioinorganic chemistry of copper and zinc ions coordinated to amyloid-beta peptide." Dalton Transactions. (Defines His6, 13, 14 coordination geometry).

• Bachem Technical Note. "Care and Handling of Amyloid Peptides." (Standard protocols for HFIP/NaOH solubilization).

Sources

• 1. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. biorxiv.org [biorxiv.org]

Effect of pH and ionic strength on Aβ (1-14) fibril formation

Technical Support Center: Aβ(1-14) Fibrillogenesis

Foundational Principles: The Electrostatics of Aβ(1-14) Aggregation

The aggregation of the Amyloid-β (Aβ) peptide fragment (1-14) is a critical area of research for understanding the initial nucleation events in Alzheimer's disease. The sequence, D-A-E-F-R-H-D-S-G-Y-E-V-H-H, contains several ionizable residues that dictate its net charge and, consequently, its aggregation propensity under varying environmental conditions.[1] The interplay between pH and ionic strength governs the electrostatic and hydrophobic interactions that drive fibril formation.[2][3][4]

The Role of pH: The net charge of Aβ(1-14) is highly sensitive to pH due to its ionizable residues: Aspartic Acid (D), Glutamic Acid (E), Arginine (R), Histidine (H), the N-terminus (D), and the C-terminus (H).

• Acidic pH (below pI): At low pH, acidic residues (D, E) are protonated and neutral, while basic residues (R, H) and the N-terminus are protonated and positive. This results in a net positive charge, leading to electrostatic repulsion between peptides and generally slower aggregation. However, very low pH (e.g., < 5.0) can promote the formation of specific fibrillar structures.[5][6]

• Near Isoelectric Point (pI ≈ 5.3): As the pH approaches the peptide's isoelectric point (pI), the net charge approaches zero.[7] This minimizes electrostatic repulsion, allowing hydrophobic interactions to dominate and dramatically accelerating aggregation.[8] This is often the condition for the most rapid fibril formation.

• Neutral to Alkaline pH (above pI): At physiological pH (7.4) and higher, acidic residues are deprotonated (negative), while basic residues remain largely positive. The three histidine residues (pKa ≈ 6.0-6.7) play a crucial role in this range; their deprotonation contributes to an overall net negative charge on the peptide.[7][9][10][11] This net negative charge again leads to electrostatic repulsion, which can slow down the primary nucleation step of fibrillogenesis.[7]

The Role of Ionic Strength: Ionic strength, typically controlled by the salt concentration in the buffer, modulates the electrostatic interactions between Aβ peptides. Ions in the solution create a screening effect (Debye screening) that dampens the repulsive or attractive forces between charged residues.

• Low Ionic Strength: Electrostatic repulsion between like-charged peptides is maximal, which can increase the lag time for nucleation.

• High Ionic Strength: The salt ions shield the charges on the peptide surface. This screening effect reduces intermolecular repulsion, facilitating closer contact and promoting aggregation, even at pH values far from the pI.[12][13][14] The growth of oligomers into larger structures becomes faster as ionic strength increases.[12]

The following diagram illustrates the relationship between pH, peptide charge, and aggregation propensity.

Caption: Influence of pH on Aβ(1-14) charge and aggregation.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during Aβ(1-14) fibrillogenesis experiments.

Question 1: My Thioflavin T (ThT) assay shows no increase in fluorescence, or the signal is very weak. What's wrong?

Answer: This is a common issue that can stem from several factors related to your experimental setup.

• Incorrect pH or Ionic Strength: This is the most likely culprit. Verify the pH of your final reaction buffer after all components have been added. A pH far from the peptide's pI (e.g., pH 8.0) combined with low ionic strength (e.g., < 50 mM NaCl) will significantly increase the lag phase by maximizing electrostatic repulsion.[7][14]

  • Solution: For robust aggregation, try using a buffer with a pH closer to the pI, such as 20 mM MES, pH 5.5. Alternatively, increase the ionic strength by raising the NaCl concentration to 150 mM to screen repulsive charges.[12]

• Peptide Quality and Preparation: The initial state of the peptide is critical.

  • Solution: Ensure your lyophilized Aβ(1-14) peptide is of high purity (>95%). Pre-existing aggregates (seeds) in your stock solution can lead to inconsistent results. It is crucial to have a standardized protocol to prepare a monomeric stock solution. A common method involves dissolving the peptide in a solvent like hexafluoroisopropanol (HFIP) to break down β-sheet structures, followed by lyophilization and resuspension in a weak base (e.g., 10 mM NaOH) before dilution into the final assay buffer.[15]

• ThT Concentration: While less common, incorrect ThT concentration can affect the signal.

  • Solution: A final ThT concentration of 10-25 µM is standard for kinetic assays.[16][17] Ensure your stock solution is fresh (stable for about a week when stored in the dark) and filtered (0.2 µm) to remove particulates.[18]

Question 2: My aggregation kinetics are extremely fast and irreproducible, with almost no lag phase.

Answer: This suggests the presence of pre-existing "seeds" or that conditions are too aggressive, bypassing the nucleation-dependent polymerization process.[19]

• Pre-existing Aggregates: Your peptide stock solution may not be fully monomeric. Even trace amounts of oligomers or fibril fragments can act as nuclei, eliminating the lag phase.

  • Solution: Re-evaluate your peptide solubilization protocol. Implement a size-exclusion chromatography (SEC) step after solubilization to isolate the monomeric fraction before starting your experiment.

• pH is Exactly at the pI: While aggregation is fastest near the pI, setting the pH exactly at this point can lead to rapid, uncontrolled precipitation rather than ordered fibril formation.

  • Solution: Adjust the pH slightly away from the pI (e.g., shift from 5.3 to 5.8 or 6.0) to slow down the initial aggregation and allow for more controlled fibrillogenesis.

• Vessel Surface Effects: The surface of the microplate can promote heterogeneous nucleation.

  • Solution: Use non-binding surface (NBS) or ultra-low attachment plates. Including a small glass bead or agitator in the well can promote homogenous nucleation in solution, but be aware that agitation itself can accelerate aggregation.

Question 3: I observe aggregation, but the final fibril morphology (seen via TEM or AFM) is amorphous, not fibrillar.

Answer: The pathway of aggregation can diverge to form either ordered fibrils or disordered amorphous aggregates. This balance is sensitive to environmental conditions.

• pH and Temperature Effects: Conditions that strongly favor rapid aggregation, such as a pH very close to the pI, can sometimes lead to amorphous aggregates because the peptides crash out of solution too quickly to organize into ordered β-sheets.[8]

  • Solution: Try slightly increasing the pH (e.g., from 5.5 to 6.6) and/or lowering the incubation temperature (e.g., from 37°C to 25°C).[8] This slows the process, giving the peptides more time to adopt the correct conformation for fibril elongation.

• Ionic Strength Imbalance: While high ionic strength screens repulsion, excessively high salt concentrations can sometimes promote amorphous aggregation by overly strengthening hydrophobic interactions.

  • Solution: Titrate your salt concentration. Perform a matrix of experiments with NaCl concentrations from 50 mM to 500 mM to find the optimal range for ordered fibril formation for your specific conditions.

Question 4: Does the choice of buffer species matter, or only the final pH?

Answer: Yes, the buffer species itself can have an effect beyond simply setting the pH. This is related to the Hofmeister effect, where different ions can interact with the peptide and surrounding water molecules to stabilize or destabilize its structure.

• Specific Ion Effects: For example, phosphate buffers are sometimes observed to have a slightly different effect on aggregation kinetics compared to Tris or MES buffers at the same pH and ionic strength, potentially due to specific interactions of the phosphate ion with the peptide.

  • Solution: For consistency, use the same buffer system across all related experiments. When comparing your results to the literature, take note of the buffer species used. If you suspect a buffer-specific artifact, repeat a key experiment in a different buffer system (e.g., switch from phosphate to HEPES for experiments around neutral pH).

Experimental Protocol & Workflow

This section provides a standardized protocol for a Thioflavin T (ThT) fluorescence assay to monitor Aβ(1-14) fibril formation kinetics.

Materials

• Aβ(1-14) peptide, high purity (>95%)

• 10 mM NaOH

• Assay Buffer (e.g., 50 mM MES, 150 mM NaCl, pH 6.0)

• Thioflavin T (ThT)

• Black, clear-bottom, non-binding 96-well plates

• Plate-reading fluorometer with excitation ~440-450 nm and emission ~480-490 nm capabilities, with temperature control and shaking.

Step-by-Step Methodology

• Preparation of Monomeric Aβ(1-14) Stock:

  • Carefully weigh the lyophilized Aβ(1-14) peptide in a non-metallic tube.

  • Resuspend the peptide in 10 mM NaOH to a stock concentration of 1 mg/mL.

  • Vortex gently and sonicate in a bath sonicator for 5-10 minutes to ensure complete dissolution.

  • Scientist's Note: This step is critical. The basic pH helps to deprotonate acidic residues and disaggregate the peptide. Avoid contact with metal, which can cause peptide oxidation.[15]

• Preparation of ThT Working Solution:

  • Prepare a 1 mM ThT stock solution in distilled, deionized water. Filter through a 0.2 µm syringe filter. Store in the dark at 4°C for up to one week.[18]

  • On the day of the experiment, dilute the ThT stock into the final Assay Buffer to a concentration of 200 µM (this will be diluted 10-fold in the final reaction).

• Assay Setup:

  • In a 96-well plate, add 90 µL of the ThT-containing Assay Buffer to each well.

  • Add 10 µL of the monomeric Aβ(1-14) stock solution to each sample well. This results in a final Aβ concentration of 100 µg/mL (or ~62 µM) and a final ThT concentration of 20 µM.

  • Include control wells:

    • Buffer Blank: 100 µL of ThT-containing Assay Buffer (to measure background fluorescence).

    • Peptide Control: 90 µL of Assay Buffer (no ThT) + 10 µL of Aβ stock (to check for intrinsic peptide fluorescence).

• Data Acquisition:

  • Immediately place the plate in the fluorometer, pre-heated to 37°C.

  • Set the instrument to take fluorescence readings every 15 minutes for up to 48 hours. Enable intermittent shaking (e.g., 10 seconds of double-orbital shaking before each read) to ensure a homogenous solution.[16]

  • Excitation: 440 nm; Emission: 485 nm.

• Data Analysis:

  • Subtract the average fluorescence of the buffer blank wells from all sample wells at each time point.

  • Plot the corrected fluorescence intensity versus time. The resulting curve should be sigmoidal, characterized by a lag phase, an exponential growth phase, and a plateau.

The following diagram outlines the experimental workflow.

Caption: Experimental workflow for ThT-based Aβ(1-14) aggregation assay.

Summary of Effects

The following table summarizes the expected impact of pH and ionic strength on key parameters of Aβ(1-14) aggregation kinetics.

Parameter	Condition	Expected Effect on Aggregation	Rationale
pH	Approaching pI (e.g., pH 5.5)	Accelerated (shorter lag time, faster rate)	Minimizes net charge and electrostatic repulsion, favoring aggregation.[7][8]
Neutral/Alkaline (e.g., pH 7.4)	Inhibited (longer lag time)	Net negative charge increases electrostatic repulsion, slowing primary nucleation.[7]
Acidic (e.g., pH < 4.5)	Inhibited (longer lag time)	Net positive charge increases electrostatic repulsion.[5][6]
Ionic Strength	Low (e.g., < 50 mM NaCl)	Inhibited	Maximizes the effect of electrostatic repulsion between charged peptides.
High (e.g., ≥ 150 mM NaCl)	Accelerated	Ions screen surface charges, reducing repulsion and facilitating peptide association.[12][14]

References

• Hellstrand, E., et al. (2010). The role of histidines in amyloid β fibril assembly. FEBS Letters. Available at: [Link]

• Thurber, K. R., et al. (2017). The role of histidines in amyloid β fibril assembly. FEBS Letters. Available at: [Link]

• Chatterjee, G., et al. (2010). Mechanisms of amyloid fibril formation by proteins. Journal of the Indian Institute of Science. Available at: [Link]

• Ban, T., et al. (2012). Fibril formation from the amyloid-β peptide is governed by a dynamic equilibrium involving association and dissociation of the monomer. Journal of Biological Chemistry. Available at: [Link]

• Yun, S., et al. (2007). Role of Electrostatic Interactions in Amyloid β-Protein (Aβ) Oligomer Formation: A Discrete Molecular Dynamics Study. Biophysical Journal. Available at: [Link]

• Yun, S., et al. Role of Electrostatic Interactions in Amyloid β-Protein (Aβ) Oligomer Formation: A Discrete Molecular Dynamics Study. eScholarship, University of California. Available at: [Link]

• Krištan, K., et al. (2022). Molecular Mechanisms of Inhibition of Protein Amyloid Fibril Formation: Evidence and Perspectives Based on Kinetic Models. International Journal of Molecular Sciences. Available at: [Link]

• Lee, H. J., et al. (2001). Acidic pH promotes the formation of toxic fibrils from beta-amyloid peptide. Brain Research. Available at: [Link]

• Unknown Author. Thioflavin T spectroscopic assay. Stanford University. Available at: [Link]

• Ledesma-Orozco, E., et al. (2017). Effect of ionic strength on the aggregation kinetics of the amidated amyloid beta peptide Aβ (1-40) in aqueous solutions. Journal of Chemical Physics. Available at: [Link]

• Hülsemann, M., et al. (2020). Endo-lysosomal Aβ concentration and pH enable formation of Aβ oligomers that potently induce Tau missorting. bioRxiv. Available at: [Link]

• Smith, J. F., et al. (2019). pH Dependence of Amyloid‐β Fibril Assembly Kinetics: Unravelling the Microscopic Molecular Processes. ChemBioChem. Available at: [Link]

• Tesei, G., et al. (2021). A pH-Dependent Coarse-Grained Model for Disordered Proteins: Histidine Interactions Modulate Conformational Ensembles. The Journal of Physical Chemistry Letters. Available at: [Link]

• Seilheimer, B., et al. (2008). Thioflavin t method for detection of amyloid polypeptide fibril aggregation. Google Patents.

• Simon, J. R., et al. (2021). Amphiphilic Histidine-Based Oligopeptides Exhibit pH-Reversible Fibril Formation. ACS Macro Letters. Available at: [Link]

• Grigas, J., et al. (2020). Effect of Ionic Strength on Thioflavin-T Affinity to Amyloid Fibrils and Its Fluorescence Intensity. International Journal of Molecular Sciences. Available at: [Link]

• Priyanka, P., et al. (2021). Effect of Ionic Strength on the Aggregation Propensity of Aβ1-42 Peptide: An In-silico Study. ResearchGate. Available at: [Link]

• Mas-SPECTRA, E. U. R. O. (2013). pH Effects on the Conformational Preferences of Amyloid β‐Peptide (1–40) in HFIP Aqueous Solution by NMR Spectroscopy. ResearchGate. Available at: [Link]

• Le, D., et al. (2021). Lysosomal proteolysis of amyloid beta is impeded by fibrils grown in both acidic and neutral pH environments. bioRxiv. Available at: [Link]

• Hudson, S. A., et al. (2009). The thioflavin T fluorescence assay for amyloid fibril detection can be biased by the presence of exogenous compounds. FEBS Journal. Available at: [Link]

• Tsai, H.-H., et al. (2009). AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING. Biophysical Journal. Available at: [Link]

• Chi, Y.-C., et al. (2014). Residue His50 Plays a Key Role in Protecting alpha-Synuclein from Aggregation at Physiological pH. Journal of Biological Chemistry. Available at: [Link]

• Kupatska, A., et al. (2017). Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation. Royal Society Open Science. Available at: [Link]

• Knight, J. D., et al. (2011). Ionic Strength Effects on Amyloid Formation by Amylin Are a Complicated Interplay between Debye Screening, Ion Selectivity, and Hofmeister Effects. Journal of Molecular Biology. Available at: [Link]

• Unknown Author. (2017). Effect of ionic strength on the fibrilization properties of mutant... ResearchGate. Available at: [Link]

• Wiltfang, J., et al. (2009). Comparison of the isoelectric points of the synthetic Ab peptides Ab... ResearchGate. Available at: [Link]

• GenScript. Beta-Amyloid(1-14),mouse,rat. GenScript. Available at: [Link]

Sources

• 1. genscript.com [genscript.com]
• 2. ncbs.res.in [ncbs.res.in]
• 3. Role of Electrostatic Interactions in Amyloid β-Protein (Aβ) Oligomer Formation: A Discrete Molecular Dynamics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of Electrostatic Interactions in Amyloid β-Protein (Aβ) Oligomer Formation: A Discrete Molecular Dynamics Study [escholarship.org]
• 5. Acidic pH promotes the formation of toxic fibrils from beta-amyloid peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Endo-lysosomal Aβ concentration and pH enable formation of Aβ oligomers that potently induce Tau missorting | bioRxiv [biorxiv.org]
• 7. pH Dependence of Amyloid‐β Fibril Assembly Kinetics: Unravelling the Microscopic Molecular Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The role of histidines in amyloid β fibril assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The role of histidines in amyloid β fibril assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Effect of ionic strength on the aggregation kinetics of the amidated amyloid beta peptide Aβ (1-40) in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Ionic Strength Effects on Amyloid Formation by Amylin Are a Complicated Interplay between Debye Screening, Ion Selectivity, and Hofmeister Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. US20080268549A1 - Thioflavin t method for detection of amyloid polypeptide fibril aggregation - Google Patents [patents.google.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. royalsocietypublishing.org [royalsocietypublishing.org]
• 18. Thioflavin T spectroscopic assay [assay-protocol.com]
• 19. Fibril formation from the amyloid-β peptide is governed by a dynamic equilibrium involving association and dissociation of the monomer - PMC [pmc.ncbi.nlm.nih.gov]

TFA removal from Amyloid b-Protein (1-14) samples

Technical Support Center: TFA Removal from Amyloid -Protein (1-14)

Current Status: Operational Subject: Troubleshooting Trifluoroacetic Acid (TFA) Contamination in A

(1-14) Assigned Specialist: Senior Application Scientist

Introduction: The Invisible Variable in Your Data

Welcome. If you are working with Amyloid

-Protein (1-14) , you are likely investigating the metal-binding domain of Alzheimer's associated amyloid. Unlike the full-length A (1-42), the (1-14) fragment is hydrophilic and does not aggregate aggressively. However, it contains the critical Histidine residues (His6, His13, His14) responsible for coordinating Cu(II) and Zn(II).

The Problem: Most solid-phase peptide synthesis (SPPS) cleaves peptides using Trifluoroacetic Acid (TFA) .[1][2][3][4][5] Without specific removal steps, your "pure" peptide is actually a TFA salt, often containing 10-40% TFA by weight.

Why this destroys A

(1-14) data:

• Metal Coordination Interference: TFA anions (

  ) can ion-pair with Histidine residues, artificially altering the values in metal affinity studies.

• Spectral Masking: TFA has a strong infrared absorption at 1673 cm

  , which sits directly on top of the Amide I band, making FTIR structural analysis impossible.

• Cytotoxicity: If you are using A

  (1-14) as a control in cell culture, residual TFA is cytotoxic at nanomolar concentrations, potentially causing false positives for neurotoxicity.

Module 1: Diagnostic & Detection

Q: How do I know if my A (1-14) sample has residual TFA?

A: Unless you specifically requested "TFA-free" or "HCl-exchange" from your vendor, assume it is present.

Diagnostic Indicators:

Method	Indicator of TFA Contamination	Sensitivity
FTIR Spectroscopy	Sharp, intense peak at 1673 cm (C=O stretch of ).	Medium
F NMR	Single sharp signal at -76.5 ppm . This is the gold standard for detection.	High
Mass Spectrometry	Discrepancy in mass; presence of +114 Da adducts (rare, usually TFA dissociates, but ion suppression occurs).	Low
Cell Culture	Unexpected cell death in "non-toxic" control samples (1-14 should be relatively non-toxic compared to 1-42).	High (Biological)

Module 2: The Removal Protocol (HCl Exchange)

Q: What is the most reliable method to remove TFA from A (1-14)?

A: The HCl Exchange via Lyophilization is the industry gold standard for this peptide.

• Why: HCl is a stronger acid (pKa ~ -7) than TFA (pKa ~ 0.23), allowing Cl

  ions to displace ions.

• Safety: A

  (1-14) is robust and soluble; it tolerates this process well, unlike the aggregation-prone A (1-42) which might fibrillize during the process if not handled carefully.

Standard Operating Procedure (SOP-AB14-HCl)

Reagents:

• Milli-Q Water (18.2 M

  )

• 0.1 M Hydrochloric Acid (HCl) (molecular biology grade)

• Liquid Nitrogen[1][2][6][7][8]

Protocol Steps:

• Dissolution: Dissolve the lyophilized A

  (1-14) peptide in 10 mM HCl at a concentration of 1 mg/mL .

  • Note: Do not use water alone; the low pH of the solvent drives the exchange.

• Incubation: Allow the solution to stand at room temperature for 5 minutes . This allows the Cl

  counter-ions to equilibrate with the protonated basic residues (Arg, Lys, His).

• Freezing: Flash-freeze the solution using liquid nitrogen.

  • Critical: Slow freezing can cause pH gradients (eutectic separation) that may damage the peptide.

• Lyophilization: Lyophilize (freeze-dry) overnight until a dry powder remains. TFA is volatile and will be removed with the water vapor.

• Repetition: Repeat steps 1-4 two more times (Total of 3 cycles).

  • Why: One cycle typically removes ~80-90% of TFA. Three cycles are required to reach <1% content.

• Final Reconstitution: For the final step, dissolve in water or your experimental buffer and lyophilize one last time to remove excess free HCl.[2]

Workflow Visualization

Caption: Iterative HCl exchange workflow. The cycle must be repeated 3 times to ensure displacement of the high-affinity TFA counter-ions.

Module 3: Troubleshooting & FAQs

Q: I am doing FTIR studies. Is HCl exchange enough?

A: Yes, usually. TFA absorbs at 1673 cm

. HCl is IR transparent.

• Troubleshooting: If you still see a shoulder at 1673 cm

  after exchange, check your lyophilizer vacuum. Poor vacuum (< 100 mTorr) prevents effective sublimation of the TFA-water azeotrope.

Q: Can I use Desalting Columns (e.g., PD-10, Sephadex G-25) instead?

A: Not recommended for complete removal. Desalting columns are excellent for removing free salts, but TFA acts as a counter-ion electrostatically bound to the peptide's basic residues (His, Arg, Lys).

• Result: Columns will remove excess free TFA, but the bound TFA will co-elute with your peptide. You need the chemical displacement of the HCl method (Law of Mass Action) to dislodge the bound counter-ions.

Q: Will the HCl salt affect my Copper/Zinc binding experiments?

A: Chloride ions (Cl

) are generally much better than TFA, but they are not innocent.

• Issue: High chloride concentrations can affect metal coordination geometries in some sensitive assays.

• Solution: If Cl

  interference is suspected, use Acetate Exchange .

  • Protocol: Use an anion exchange resin (e.g., Dowex 1x2) pre-washed with acetic acid.

  • Warning: Acetate is a weaker acid; the exchange is less efficient than HCl.[5] You must verify removal via

    F NMR.

Q: My peptide mass is lower than expected after exchange. Why?

A: This is a calculation error, not peptide loss.

• Explanation: The molecular weight of a TFA counter-ion is ~114 Da. The molecular weight of a Chloride counter-ion is ~35.5 Da.

• Correction: When you exchange TFA for HCl, the "Gross Weight" of the powder decreases significantly, even though the "Net Peptide Content" remains the same. You must recalculate your molarity based on the new counter-ion mass.

Decision Logic for Method Selection

Caption: Decision matrix for selecting the appropriate counter-ion exchange method based on downstream application.

References

• Andrushchenko, V. V., et al.

  (1–42) peptide in solution: The role of TFA counterions." Journal of Peptide Science, 2007.

• Cornish, J., et al. "Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes."[9] American Journal of Physiology-Endocrinology and Metabolism, 1999.

• LifeTein Technical Support. "How to remove TFA from synthetic peptides using HCl?" LifeTein Protocols, 2024.[2]

• Bachem. "Care and Handling of Amyloid Peptides." Bachem Technical Guides, 2021.

• Gaussier, H., et al. "Infrared spectroscopy of the amide I band of TFA salts of peptides."[10] Journal of Peptide Science, 2002. (Cited for FTIR interference at 1673 cm

  ).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. researchgate.net [researchgate.net]
• 4. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TFA removal service - SB-PEPTIDE - Peptide synthesis [sb-peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. lifetein.com [lifetein.com]
• 9. genscript.com.cn [genscript.com.cn]
• 10. Counter-ion effect on antistaphylococcal activity and cytotoxicity of selected antimicrobial peptides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Amyloid β-Protein (1-42) in Aqueous Solutions

Welcome to the technical support center for handling and stabilizing Amyloid β-Protein (1-42) [Aβ(1-42)]. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this aggregation-prone peptide. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the reproducibility and success of your experiments.

Troubleshooting Guide

This section addresses common problems encountered during the preparation and use of Aβ(1-42) solutions. Each issue is presented in a question-and-answer format, offering explanations for the underlying causes and providing actionable solutions.

Question 1: My Aβ(1-42) solution shows immediate turbidity or precipitation upon reconstitution. What went wrong?

Answer: Immediate turbidity indicates that the Aβ(1-42) has rapidly aggregated and is no longer in a monomeric or soluble oligomeric state. This is a common issue stemming from the peptide's inherent hydrophobicity and tendency to self-assemble.

Root Causes and Solutions:

• Inappropriate Solvent Choice: Reconstituting lyophilized Aβ(1-42) directly into a neutral pH buffer (like PBS) is a frequent cause of rapid aggregation. The peptide is insoluble in PBS below pH 7.0.[1]

  • Solution: Begin by solubilizing the peptide in a disaggregating agent. Common choices include:

    • Bases: 0.1% aqueous ammonia or 10-50 mM NaOH can effectively dissolve the peptide by increasing its net negative charge, thus promoting repulsion between monomers.[1][2][3][4]

    • Organic Solvents: 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) or Dimethyl sulfoxide (DMSO) can break down pre-existing aggregates.[1][2][5] HFIP is particularly effective at generating monomeric Aβ(1-42) after evaporation and subsequent reconstitution in buffer.[1]

• Pre-existing Aggregates: The lyophilized peptide powder may already contain "seeds" of aggregated Aβ(1-42).

  • Solution: A pre-treatment step with HFIP is the standard method to disassemble these aggregates.[1][6] The HFIP is then evaporated, leaving a film of monomeric peptide that can be reconstituted.

• Incorrect pH: The pH of the final solution is critical. Aβ(1-42) has an isoelectric point (pI) around 5.5, and it is least soluble near this pH.[7]

  • Solution: Ensure the final pH of your working solution is well above or below the pI. For most cell culture and physiological assays, a pH of 7.4 is desired. When diluting a basic stock solution (e.g., in NaOH), ensure the final buffer volume and concentration are sufficient to neutralize the base and maintain the target pH.[3]

Question 2: I am trying to generate reproducible Aβ(1-42) oligomers, but my results are inconsistent between experiments. How can I improve reproducibility?

Answer: The transient and heterogeneous nature of Aβ(1-42) oligomers makes reproducibility a significant challenge. Inconsistent results often arise from subtle variations in the initial state of the peptide and the aggregation conditions.

Root Causes and Solutions:

• Inconsistent Starting Material: As mentioned, lyophilized Aβ(1-42) can have varying amounts of pre-existing aggregates, which act as seeds and accelerate oligomerization, leading to inconsistent kinetics.

  • Solution: Always start with a well-defined, monomeric preparation of Aβ(1-42). The most rigorous method is to use an HFIP pre-treatment followed by size-exclusion chromatography (SEC) to isolate the monomeric fraction.[8][9] A simpler, yet effective method is to dissolve the peptide in a strong base like 50 mM NaOH, which removes most pre-aggregates and leads to more reproducible self-assembly kinetics.[3]

• Temperature Fluctuations: Aβ aggregation is highly sensitive to temperature. Increasing the temperature generally accelerates the rate of fibril formation.[10][11][12][13] Even slight variations in room temperature or incubation temperature can alter the kinetics of oligomerization.

  • Solution: Use a temperature-controlled incubator or water bath for all aggregation steps. For oligomer preparation, incubation at low temperatures (e.g., 4°C) is known to favor the formation of oligomers over fibrils.[10][14]

• Agitation: Shaking or stirring an Aβ(1-42) solution can dramatically accelerate fibril formation by increasing the rate of secondary nucleation.[10][11]

  • Solution: For oligomer preparation, it is often best to avoid agitation. If agitation is part of your protocol, ensure the method (e.g., orbital shaker speed, magnetic stir bar size and speed) is precisely controlled and consistent across all experiments.

• Freeze-Thaw Cycles: Do not try to freeze aliquots of monomeric Aβ(1-42) in neutral buffer for later use. Freeze-thaw cycles can induce aggregation.[8]

  • Solution: Prepare fresh monomeric Aβ(1-42) for each experiment. If you must store it, do so in a disaggregating solvent like DMSO or after lyophilization from an HFIP-treated stock, and store at -80°C.[4][15]

Question 3: My Thioflavin T (ThT) assay shows a very short or non-existent lag phase. Is this normal?

Answer: A very short or absent lag phase in a ThT assay typically indicates the presence of pre-existing fibrillar seeds in your Aβ(1-42) solution. The lag phase represents the time required for primary nucleation, where monomers slowly associate to form a stable nucleus. If seeds are already present, the elongation phase begins almost immediately.

Root Causes and Solutions:

• Contamination with Pre-formed Fibrils: This is the most common cause. The "monomeric" stock solution may not have been properly prepared and contains small, ThT-positive aggregates.

  • Solution: Implement a rigorous monomer preparation protocol. As described above, this involves dissolving the peptide in a disaggregating solvent like HFIP or a strong base (e.g., 10-50 mM NaOH) to eliminate seeds.[1][3][6] For highly sensitive experiments, SEC purification of the monomer is recommended.[8]

• Vortexing or Vigorous Pipetting: Mechanical agitation, such as vortexing, can promote seeding and further aggregation.[6]

  • Solution: Handle the peptide solutions gently. Mix by gentle pipetting or brief, low-speed vortexing if necessary.

• High Peptide Concentration: Higher concentrations of Aβ(1-42) will naturally lead to a shorter lag phase as the probability of monomer-monomer interactions increases.[10]

  • Solution: Ensure you are using a consistent and appropriate peptide concentration for your assay. If you are trying to study the effects of inhibitors on nucleation, you may need to work at a lower Aβ(1-42) concentration to achieve a measurable lag phase.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the fundamental properties and handling of Aβ(1-42).

1. What is the best way to dissolve and prepare monomeric Aβ(1-42)?

There are several effective methods, with the choice depending on the required purity and experimental context. A widely used and reliable protocol involves treatment with a strong base.[3][4]

Protocol: Preparation of Monomeric Aβ(1-42) using NaOH

• Allow the lyophilized Aβ(1-42) peptide to equilibrate to room temperature in a desiccator before opening the vial to prevent condensation.

• Directly dissolve the peptide in 10-50 mM NaOH by sonicating for 5-10 minutes in a bath sonicator.[3][4]

• Centrifuge the solution at high speed (e.g., >14,000 g) for 10 minutes to pellet any insoluble aggregates.

• Carefully transfer the supernatant to a new tube. This is your monomeric Aβ(1-42) stock solution.

• Determine the peptide concentration using a method like BCA assay or by measuring absorbance at 280 nm.

• Use the stock solution immediately by diluting it into your final experimental buffer. Remember to account for the high pH of the stock when preparing your final solution to ensure the desired final pH is achieved.[3]

2. How should I store Aβ(1-42)?

• Lyophilized Powder: Store desiccated at -20°C or -80°C for long-term stability.[16]

• Stock Solutions: It is highly recommended to prepare fresh solutions for each experiment.[8][17] Storing Aβ(1-42) in aqueous buffers, even at 4°C or frozen, will lead to aggregation over time. If short-term storage is unavoidable, aliquots can be snap-frozen in liquid nitrogen and stored at -80°C, but be aware that some aggregation may occur upon thawing.[4][15] Solutions in DMSO can also be stored at -20°C.[16]

3. What factors influence the aggregation rate of Aβ(1-42)?

Several physicochemical factors critically affect the rate and pathway of Aβ(1-42) aggregation.

Factor	Effect on Aggregation	Causality
pH	Aggregation is fastest near the isoelectric point (pI ≈ 5.5).[7] Lowering the pH below 7.0 can decrease the fibrillization rate due to the protonation of histidine residues.[10][11] Acidic pH (e.g., within lysosomes) can also promote the formation of stable, toxic fibrils.[18][19][20]	At the pI, the net charge of the peptide is minimal, reducing electrostatic repulsion and favoring hydrophobic interactions that drive aggregation.[7] Protonation of histidines at lower pH increases positive charges, leading to repulsion that can inhibit fibril formation.[11][19]
Temperature	Higher temperatures (e.g., 37°C) generally increase the rate of fibrillization.[10][12][21] Low temperatures (4°C) favor the formation of soluble oligomers.[10]	The aggregation process has a significant activation energy, meaning that increased thermal energy helps monomers overcome the energy barrier for conformational changes required for fibril elongation.[10][13]
Concentration	Higher Aβ(1-42) concentration leads to a faster aggregation rate and a shorter lag phase.[10]	Increased concentration raises the frequency of intermolecular collisions, accelerating both the nucleation and elongation steps of fibril formation.[22]
Ionic Strength	Increasing ionic strength (e.g., by adding NaCl) can promote aggregation.[23]	Salts can screen electrostatic repulsions between peptide monomers, thereby facilitating their association.[23]
Agitation	Mechanical agitation (shaking, stirring) dramatically accelerates fibril formation.[10][11]	Agitation can enhance secondary nucleation, where new fibrils are formed on the surface of existing ones, and can also increase the fragmentation of fibrils, creating more ends for elongation.[10]

4. How can I generate different species of Aβ(1-42) (oligomers vs. fibrils)?

The specific aggregation pathway can be directed by controlling the experimental conditions.

Protocol: Preparation of Aβ(1-42) Oligomers

• Prepare a fresh monomeric stock of Aβ(1-42) as described above.

• Dilute the monomeric stock into an appropriate ice-cold buffer (e.g., phenol-free F-12 media for cell culture experiments) to the desired final concentration (e.g., 100 µM).[4]

• Incubate the solution at 4°C without agitation for a defined period (e.g., 24 hours).[10]

• The resulting solution will be enriched in soluble oligomers. The exact size distribution should be confirmed by techniques like SEC or Western blotting.

Protocol: Preparation of Aβ(1-42) Fibrils

• Prepare a fresh monomeric stock of Aβ(1-42).

• Dilute the monomeric stock into a buffer at physiological pH (e.g., PBS, pH 7.4) to the desired concentration.

• Incubate the solution at 37°C with gentle agitation (e.g., on an orbital shaker) for several days (e.g., 5-7 days).[1]

• Fibril formation can be monitored over time using a Thioflavin T (ThT) fluorescence assay.

Visualization of Experimental Workflows

Diagram: Aβ(1-42) Monomer Preparation Workflow

Caption: Workflow for preparing monomeric Aβ(1-42).

Diagram: Decision Tree for Aggregation Protocol

Caption: Decision guide for generating Aβ oligomers or fibrils.

References

• Tiiman, A., et al. (2015). In vitro fibrillization of Alzheimer's amyloid-β peptide (1-42). AIP Advances, 5(9), 092401. [Link]

• Giliberto, L., et al. (1995). Solubilization of beta-amyloid-(1-42)-peptide: reversing the beta-sheet conformation induced by aluminum with silicates. Proceedings of the National Academy of Sciences, 92(2), 369-371. [Link]

• LifeTein®. How to dissolve beta amyloid peptides?. LifeTein® Technical Support. [Link]

• Stine, W. B., et al. (2022). Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. ACS Chemical Neuroscience, 13(24), 3465–3475. [Link]

• ResearchGate. (n.d.). The effect of temperature on the fibril formation of Aβ42. [Image]. ResearchGate. [Link]

• Melchionna, S., et al. (2013). Amyloid beta(1-42) in aqueous environments: effects of ionic strength and E22Q (Dutch) mutation. Journal of Chemical Theory and Computation, 9(12), 5766-5775. [Link]

• Du, J. T., et al. (2013). Amyloid-β peptide (1–42) aggregation induced by copper ions under acidic conditions. Acta Biochimica et Biophysica Sinica, 45(8), 637-644. [Link]

• Zou, G., et al. (2012). AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING. Langmuir, 28(33), 12184-12192. [Link]

• Mahmoudi, M., et al. (2012). Physiological Temperature Has a Crucial Role in Amyloid Beta in the Absence and Presence of Hydrophobic and Hydrophilic Nanoparticles. ACS Chemical Neuroscience, 3(12), 1013-1018. [Link]

• Sjölander, D., et al. (2014). The N-terminal Region of Amyloid β Controls the Aggregation Rate and Fibril Stability at Low pH Through a Gain of Function Mechanism. Journal of the American Chemical Society, 136(30), 10699-10706. [Link]

• Dahlgren, K. N., et al. (2002). Oligomeric and fibrillar species of amyloid-beta peptides differentially affect neuronal viability. Journal of Biological Chemistry, 277(35), 32046-32053. [Link]

• Lomakin, A., et al. (1997). Temperature dependence of amyloid β-protein fibrillization. Proceedings of the National Academy of Sciences, 94(15), 7942-7947. [Link]

• Zou, G., et al. (2012). Aggregation Pathways of the Amyloid β(1–42) Peptide Depend on Its Colloidal Stability and Ordered β-Sheet Stacking. Langmuir, 28(33), 12184-12192. [Link]

• ResearchGate. (2015). In vitro fibrillization of Alzheimer's amyloid-β peptide (1-42). [PDF]. ResearchGate. [Link]

• ResearchGate. (2017). How to prepare amyloid beta 1-42 peptide aggregation & Precaution to be taken. ResearchGate. [Link]

• Knight, D. S., et al. (2021). Lysosomal proteolysis of amyloid beta is impeded by fibrils grown in both acidic and neutral pH environments. bioRxiv. [Link]

• ResearchGate. (n.d.). Acidic pH promotes the formation of toxic fibrils from β-amyloid peptide. ResearchGate. [Link]

• Wang, Z., et al. (2022). Acidic pH Promotes Refolding and Macroscopic Assembly of Amyloid β (16–22) Peptides at the Air–Water Interface. The Journal of Physical Chemistry B, 126(30), 5671–5678. [Link]

• Wang, Z., et al. (2022). Acidic pH Promotes Refolding and Macroscopic Assembly of Amyloid β (16–22) Peptides at the Air–Water Interface. CNR-IRIS. [Link]

• Sengupta, U., et al. (2016). Aβ aggregation and possible implications in Alzheimer's disease pathogenesis. Frontiers in Bioscience (Landmark Edition), 21(3), 560-573. [Link]

• ResearchGate. (2015). How to keep the beta amyloid 42 to be monomer?. ResearchGate. [Link]

• Bitan, G., et al. (2003). Amyloid β-protein (Aβ) assembly: Aβ40 and Aβ42 oligomerize through distinct pathways. Proceedings of the National Academy of Sciences, 100(1), 330-335. [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. lifetein.com [lifetein.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
• 5. bachem.com [bachem.com]
• 6. abcam.co.jp [abcam.co.jp]
• 7. AGGREGATION PATHWAYS OF THE AMYLOID β(1–42) PEPTIDE DEPEND ON ITS COLLOIDAL STABILITY AND ORDERED β-SHEET STACKING - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pnas.org [pnas.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]
• 12. Physiological Temperature Has a Crucial Role in Amyloid Beta in the Absence and Presence of Hydrophobic and Hydrophilic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Temperature dependence of amyloid β-protein fibrillization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Lysosomal proteolysis of amyloid beta is impeded by fibrils grown in both acidic and neutral pH environments | bioRxiv [biorxiv.org]
• 20. researchgate.net [researchgate.net]
• 21. academic.oup.com [academic.oup.com]
• 22. Aβ aggregation and possible implications in Alzheimer's disease pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Amyloid beta(1-42) in aqueous environments: effects of ionic strength and E22Q (Dutch) mutation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Electron Microscopy of Aβ(1-14) Fibrils

Topic: Avoiding Artifacts in Negative Stain EM of Short Amyloid Fragments

Executive Summary: The "Short Peptide" Challenge

Visualizing Aβ(1-14) presents a unique set of challenges compared to full-length Aβ(1-40/42). Unlike the hydrophobic C-terminus of full-length amyloid, the N-terminal 1-14 fragment is highly hydrophilic, containing the metal-binding Histidine residues (His6, His13, His14) but lacking the hydrophobic core that drives rapid fibrillization.

The Core Problem: Because Aβ(1-14) aggregates slowly and often requires high concentrations or metal ions (Cu²⁺/Zn²⁺) to assemble, users frequently encounter false positives . What looks like a fibril is often a salt crystal, and what looks like an empty grid is often poor peptide adsorption.

This guide is structured to troubleshoot these specific failure modes.

Module 1: Sample Preparation & Solubility

Objective: Ensure the structures on the grid are biological, not buffer artifacts.

Q: Why do I see "needle-like" structures that disappear when I change buffers?

A: You are likely imaging buffer salt crystals , not amyloid fibrils. Short peptides like Aβ(1-14) often require high concentrations (>100 µM) to aggregate. If you dry a high-salt buffer (PBS, Tris-NaCl) on a grid, the salts crystallize into long, straight needles that mimic fibrils.

The Diagnostic Test:

• Morphology Check: Real amyloid fibrils are flexible (persistence length ~2-4 µm) and often twisted. Salt crystals are rigid, perfectly straight, and often have sharp, angular ends.

• The "Water Wash" Validation:

  • Prepare two grids.

  • Grid A: Standard protocol.

  • Grid B: After sample adsorption, float the grid on three consecutive drops of double-distilled water (ddH₂O) for 10 seconds each before staining.

  • Result: If the "fibrils" disappear on Grid B, they were salt crystals.

Q: My Aβ(1-14) solution is clear, but I see amorphous blobs. Is this aggregation?

A: Yes, but likely amorphous precipitation , not fibrillization. Aβ(1-14) is less prone to forming cross-β sheets than Aβ(1-42). If you see dark, irregular clumps, the peptide may be precipitating due to pH crashing during drying.

Protocol Adjustment:

• Buffer Choice: Switch from non-volatile buffers (Phosphate/Tris) to volatile buffers like Ammonium Acetate (10-50 mM) if compatible with your aggregation conditions. Ammonium acetate sublimates in the vacuum, leaving no salt artifacts.

Module 2: Grid Preparation & Adsorption

Objective: Get the hydrophilic peptide to stick to the grid.

Q: My grids are completely empty. Where is my sample?

A: Aβ(1-14) is hydrophilic and small (~1.6 kDa). It does not adsorb well to standard hydrophobic carbon films. The Fix: You must increase the hydrophilicity of the grid surface immediately before use.

Optimized Glow Discharge Protocol:

Parameter	Standard Protein	Aβ(1-14) Optimized	Reason
Atmosphere	Air	Amylamine or Air	Amylamine creates a positive charge (better for - charged peptides).
Current	15-25 mA	15 mA	Gentle treatment prevents carbon damage.
Time	30-45 sec	60 sec	Ensures maximum hydrophilicity for small molecules.

| Adsorption Time | 30-60 sec | 2-5 minutes | Small peptides need more time to diffuse and adhere. |

Module 3: Staining Artifacts (The "Black Spot" Issue)

Objective: Prevent the stain from reacting with the buffer.

Q: I see dark, electron-dense precipitates everywhere. Is this the peptide?

A: No, this is likely Uranyl Phosphate precipitation . If you use a Phosphate Buffer (PBS, PB) for your Aβ aggregation and stain with Uranyl Acetate (UA), the Uranium reacts with Phosphate to form insoluble, black Uranyl Phosphate crystals.

The "Double-Wash" Staining Protocol (Mandatory for PBS samples):

• Adsorb: Place 4µL sample on glow-discharged grid (2 mins).

• Blot: Side-blot with filter paper (do not dry completely).

• Wash 1: Touch grid surface to a drop of ddH₂O (removes bulk phosphate).

• Wash 2: Touch grid surface to a second drop of ddH₂O.

• Stain: Apply 1-2% Uranyl Acetate (pH 4.0) for 45 seconds.

• Blot & Dry: Side-blot and air dry.

Alternative Stains: If UA precipitation persists, switch to Nano-W (Methylamine Tungstate) or PTA (Phosphotungstic Acid) at neutral pH (6.8-7.0). These are less sensitive to phosphate buffers but give slightly lower contrast.

Module 4: Visualization & Logic Flow

Artifact Identification Decision Tree

Use this logic flow to classify structures observed in your EM micrographs.

Caption: Decision tree for distinguishing biological amyloid structures from common EM artifacts.

Module 5: Data Interpretation

Quantitative Metrics for Aβ(1-14)

When you believe you have found fibrils, validate them against known biophysical parameters.

Feature	Aβ(1-14) Assembly	Salt Artifact
Width	4–8 nm (often thinner than full-length)	Variable (often >20 nm)
Length	0.1 – 2.0 µm	Can be >10 µm
Ends	Blunt or frayed	Sharp, angular, or square
Contrast	Low (requires good staining)	Very High (electron dense)
Branching	Rare (usually lateral association)	Common (dendritic crystal growth)

References

• Yoshimura, Y., et al. (2012). Distinguishing crystal-like amyloid fibrils and glass-like amorphous aggregates from their kinetics of formation.[1][2] Proceedings of the National Academy of Sciences. [Link]

• Tycko, R. (2015). Amyloid-β peptide aggregates: structural models from solid-state NMR and electron microscopy. Cold Spring Harbor Perspectives in Medicine. [Link]

• University of Zurich (Center for Microscopy and Image Analysis). Electron Microscopy Protocols: Negative Staining.[Link]

• Hane, F., et al. (2013). Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces.[3] PLoS ONE. [Link]

Sources

• 1. Distinguishing crystal-like amyloid fibrils and glass-like amorphous aggregates from their kinetics of formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces | PLOS One [journals.plos.org]

Reference Data & Comparative Studies

Sequence Verification of Aβ (1-14): A Comparative Technical Guide

Executive Summary

For researchers and drug developers targeting Alzheimer’s pathology, the Aβ (1-14) peptide represents the critical metal-binding domain of the full-length amyloid-beta protein. While traditional methods like Edman degradation have historical precedence, High-Resolution Tandem Mass Spectrometry (LC-MS/MS) has emerged as the superior standard for sequence verification.

This guide objectively compares MS against legacy alternatives, demonstrating that MS offers the necessary sensitivity to detect not just the sequence, but the specific isobaric modifications and metal-adduct contaminants that frequently compromise Aβ (1-14) experiments.

The Challenge: Why Aβ (1-14) is Difficult to Sequence

The Human Aβ (1-14) sequence (DAEFRHDSGYEVHH ) presents unique analytical challenges that standard peptide workflows often miss:

• Histidine Clustering: With three Histidine residues (His6, His13, His14), this peptide is a "metal sponge." It avidly binds adventitious Cu(II) and Zn(II) from standard HPLC solvents, creating mass shifts (+63/64 Da) that confuse standard purity checks.

• Aggregation Propensity: Even this short fragment can form oligomers. Standard aqueous solubilization often results in incomplete recovery or "ghost peaks" in chromatography.

• Isobaric Degradation: The N-terminal Aspartate (Asp1) is prone to isomerization into isoaspartate , a modification that changes the structure but not the molecular weight, rendering simple MS1 (intact mass) analysis insufficient.

Comparative Analysis: MS vs. Edman vs. AAA

The following matrix compares the three dominant verification technologies.

Feature	LC-MS/MS (Recommended)	Edman Degradation	Amino Acid Analysis (AAA)
Primary Output	Full Sequence & PTMs	N-Terminal Sequence	Molar Composition
Speed	High (< 30 min/run)	Low (1 hr/residue)	Medium (Hydrolysis + Run)
Sample Req.	Femtomole range	Picomole range	Nanomole range
N-Term Blockage	Can sequence blocked peptides	Fails if N-term is blocked	Unaffected (Total hydrolysis)
C-Term Info	Excellent (y-ions)	None (unless full run)	None
Modifications	Detects oxidation, isoAsp, metals	Blind to most PTMs	Destroys PTMs during hydrolysis
Throughput	High (96-well plate ready)	Low (Single sample)	Medium

Expert Verdict

• Use Edman Degradation ONLY if: You are required by specific regulatory guidelines (e.g., ICH Q6B) to explicitly prove the N-terminal amino acid is free and unmodified (though MS/MS often satisfies this now).

• Use AAA ONLY for: Absolute quantitation of peptide content (net peptide content) for dosing calculations.

• Use LC-MS/MS for: Routine sequence confirmation, impurity profiling, and identifying "bad batches" of synthetic peptide containing deletion sequences (e.g., missing a Histidine).

Technical Deep Dive: The Self-Validating MS Workflow

To ensure scientific integrity, this protocol includes "self-validating" steps—internal checks that confirm the data is reliable.

Phase 1: Sample Preparation (The "HFIP Trick")

• Problem: Lyophilized Aβ peptides often contain pre-formed aggregates that do not fly well in ESI.

• Protocol:

  • Dissolve 0.1 mg of Aβ (1-14) in 100 µL of 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) .

  • Why: HFIP breaks hydrogen bonds, disrupting β-sheets and ensuring the peptide is monomeric.

  • Dry down under N2 gas and reconstitute in 95% H2O / 5% Acetonitrile / 0.1% Formic Acid immediately before injection.

Phase 2: LC Separation

• Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 40% B over 15 minutes.

  • Note: Aβ (1-14) is relatively hydrophilic; a shallow gradient is required to retain it away from the salt front.

Phase 3: Mass Spectrometry Parameters

• Ionization: ESI Positive Mode.

• Charge States: Expect intense [M+3H]³⁺ and [M+4H]⁴⁺ species due to the high basicity of Arg5 and the three Histidines.

• Fragmentation: HCD (Higher-energy Collisional Dissociation).

  • Validation Check: Look for the y10 ion (HDSGYEVHH). If this is missing, the C-terminus may be truncated.

Phase 4: Data Interpretation

• Calculated Monoisotopic Mass (Human): ~1698.71 Da.

• Key Diagnostic Ions:

  • y1 (His): m/z ~156.07 (indicates intact C-term).

  • b4 (DAEF): m/z ~481.19 (indicates intact N-term).

Visualization: The "Gold Standard" Workflow

The following diagram illustrates the logical flow of the experiment, highlighting the critical decision points that prevent false positives.

Caption: Figure 1. Optimized LC-MS/MS workflow for Aβ(1-14) featuring HFIP disaggregation and metal-adduct checkpoints.

References

• MtoZ Biolabs. (2023). Edman Sequencing vs. Mass Spectrometry: A Comparison of Protein Sequencing Techniques.[1] Retrieved from [Link]

• Resolve Mass. (2025). FDA Requirements for Peptide Characterization: Identity, Purity, and Sequence.[2][3] Retrieved from [Link]

• National Institutes of Health (PMC). (2023). Peptide Mapping for Sequence Confirmation of Therapeutic Proteins.[4] Retrieved from [Link]

• American Chemical Society (ACS). (2023). Metal Binding of Alzheimer’s Amyloid-β and Its Effect on Peptide Self-Assembly.[5] Accounts of Chemical Research. Retrieved from [Link]

Sources

• 1. Edman Sequencing vs. Mass Spectrometry: A Comparison of Protein Sequencing Techniques | MtoZ Biolabs [mtoz-biolabs.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. youtube.com [youtube.com]
• 4. Peptide Mapping for Sequence Confirmation of Therapeutic Proteins and Recombinant Vaccine Antigens by High-Resolution Mass Spectrometry: Software Limitations, Pitfalls, and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Biophysical Analysis of Aβ (1-14) and Aβ (1-16) Fragments: The Critical Role of Lysine-16

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed biophysical comparison of two N-terminal fragments of the amyloid-beta (Aβ) peptide: Aβ (1-14) and Aβ (1-16). Understanding the distinct characteristics of these fragments is crucial for elucidating the early stages of Aβ aggregation, a seminal event in the pathogenesis of Alzheimer's disease. This document synthesizes experimental data to highlight the profound impact of the two additional C-terminal residues in Aβ (1-16), particularly the positively charged Lysine-16, on the peptide's structure, aggregation propensity, and membrane interactions.

Introduction: The Significance of N-Terminal Aβ Fragments

The amyloid cascade hypothesis posits that the aggregation of Aβ peptides is a primary event in Alzheimer's disease, leading to the formation of neurotoxic oligomers and amyloid plaques. While full-length Aβ peptides (Aβ40 and Aβ42) are the main components of these plaques, shorter fragments also play significant roles. The N-terminal region (residues 1-16) is particularly important as it constitutes a high-affinity metal-binding domain and is involved in the initial stages of peptide self-assembly and interaction with cell membranes.[1][2] The cleavage of the Amyloid Precursor Protein (APP) by α-secretase occurs between residues 16 and 17, naturally precluding the generation of longer Aβ peptides and highlighting the biological relevance of the 1-16 fragment.[3] Comparing Aβ (1-14) with Aβ (1-16) allows for a precise investigation into the specific roles of Glycine-15 and Lysine-16.

Structural and Physicochemical Properties

The primary sequences of the two peptides are as follows:

• Aβ (1-14): DAEFRHDSGYEVHH

• Aβ (1-16): DAEFRHDSGYEVHHQK

The key difference is the addition of Glutamine (Q) at position 15 and, most notably, Lysine (K) at position 16. Lysine is a basic amino acid, conferring a positive charge at physiological pH. This single residue dramatically alters the peptide's physicochemical properties.

Secondary Structure Analysis via Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique for assessing the secondary structure of peptides in solution.[4][5] In non-aggregating conditions, such as in phosphate buffer at low concentrations, both Aβ (1-14) and Aβ (1-16) are expected to adopt a predominantly random-coil conformation, characterized by a strong negative band around 198 nm.[6] However, upon incubation or in the presence of membrane-mimicking environments, Aβ peptides can undergo a conformational transition to a β-sheet-rich structure, which is a hallmark of amyloid formation.[7]

Studies on similar Aβ fragments have shown that the transition from a random coil to a β-sheet is a critical step in aggregation.[8] The presence of Lysine-16 in Aβ (1-16) can influence this transition. The positive charge of Lys-16 can engage in electrostatic interactions that may either stabilize or destabilize early-stage oligomers, depending on the ionic strength and pH of the environment.[9][10] While both peptides can form β-sheets, the kinetics and stability of these structures are expected to differ.

Aggregation Kinetics and Morphology

The aggregation of Aβ peptides is a nucleation-dependent process that can be monitored in real-time using the Thioflavin T (ThT) fluorescence assay.[11][12] ThT dye intercalates with β-sheet-rich structures, resulting in a significant increase in fluorescence intensity. A typical ThT assay produces a sigmoidal curve characterized by a lag phase (nucleation), a growth phase (elongation), and a plateau (equilibrium).

The presence of Lysine-16 in Aβ (1-16) is anticipated to significantly impact aggregation kinetics. Studies where Lys-16 was substituted with a neutral amino acid (Alanine) in longer Aβ peptides demonstrated a dramatic reduction in toxicity and altered aggregation pathways.[8][9] Conversely, post-translational modifications like acetylation at Lys-16, which neutralizes its positive charge, greatly diminish the fibrillization capacity of Aβ42, leading to the formation of amorphous aggregates instead of structured fibrils.[13][14] This underscores the critical role of the charge at this position.

It is hypothesized that Aβ (1-16), with its cationic Lys-16, may exhibit a longer lag phase compared to Aβ (1-14) due to electrostatic repulsion between monomers, which could hinder initial nucleation. However, once nuclei are formed, this same residue could mediate interactions with negatively charged surfaces, such as cell membranes, potentially accelerating aggregation locally.[15]

Interaction with Model Membranes

The interaction of Aβ peptides with neuronal cell membranes is a key mechanism of their toxicity.[15][16] These interactions can lead to membrane disruption, pore formation, and altered lipid dynamics.[7][17] The N-terminal region of Aβ is crucial for these interactions.

The addition of the positively charged Lysine-16 in Aβ (1-16) is the most significant factor differentiating its membrane interaction from that of Aβ (1-14). Neuronal membranes are typically rich in negatively charged lipids, such as phosphatidylserine (PS) and gangliosides.[16]

• Aβ (1-16): The cationic nature of Lys-16 facilitates strong electrostatic attraction to the negatively charged headgroups of membrane lipids. This initial binding event can concentrate the peptide at the membrane surface, which is known to accelerate the conformational change to a toxic β-sheet structure and subsequent aggregation.[15]

• Aβ (1-14): Lacking this key cationic residue, Aβ (1-14) would rely more on weaker hydrophobic and other electrostatic interactions to associate with membranes. Its binding affinity is expected to be significantly lower, resulting in less pronounced effects on membrane integrity.

Metal Ion Coordination

The N-terminal region of Aβ (residues 1-16) is a well-established metal-binding domain, with a high affinity for divalent cations such as Zn²⁺ and Cu²⁺.[1][18] These metal ions are found in high concentrations within amyloid plaques and are known to modulate Aβ aggregation.[19] The primary ligands for these ions are the three histidine residues (His-6, His-13, and His-14) and several oxygen-containing side chains (e.g., Asp-1, Glu-11).[20][21]

Both Aβ (1-14) and Aβ (1-16) contain the complete set of histidine residues required for primary metal coordination.[20] Therefore, both fragments are expected to bind metal ions. NMR studies have shown that zinc binding to Aβ (1-16) involves His-6, His-13, His-14, and the Glu-11 carboxylate.[20] The presence of Lys-16 is not expected to directly participate in metal coordination but may influence the overall conformation of the metal-bound peptide, which in turn could affect its aggregation propensity.[19]

Comparative Data Summary

Biophysical Property	Aβ (1-14)	Aβ (1-16)	Rationale for Difference
Primary Structure	DAEFRHDSGYEVHH	DAEFRHDSGYEVHHQK	Addition of Gln-15 and Lys-16.
Net Charge (pH 7.4)	~ -1	~ 0	The positive charge of Lys-16 neutralizes the negative charges from Asp/Glu residues.
Secondary Structure	Predominantly random coil, can form β-sheets.	Predominantly random coil, can form β-sheets.	Kinetics and stability of β-sheet formation may differ due to Lys-16.
Aggregation Propensity	Lower; aggregation driven by hydrophobic interactions.	Higher at membrane surfaces; potentially slower in bulk solution due to charge repulsion.	Lys-16 introduces a positive charge, affecting monomer-monomer and monomer-surface interactions.[9][13]
Membrane Interaction	Weaker; relies on hydrophobic/dipole interactions.	Stronger; driven by electrostatic attraction between Lys-16 and anionic lipids.[15]	Cationic Lys-16 is a key driver for binding to negatively charged membranes.
Metal Ion Binding	High affinity for Zn²⁺, Cu²⁺.	High affinity for Zn²⁺, Cu²⁺.	Both fragments contain the core His-6, His-13, His-14 metal-binding motif.[20]

Detailed Experimental Protocols

Protocol 1: Thioflavin T (ThT) Aggregation Assay

This protocol describes a method to monitor the aggregation kinetics of Aβ fragments using a plate reader.[22]

• Objective: To compare the lag time and fibrillization rate of Aβ (1-14) and Aβ (1-16).

• Materials:

  • Lyophilized Aβ (1-14) and Aβ (1-16) peptides.

  • Thioflavin T (ThT).

  • Phosphate-buffered saline (PBS), pH 7.4, filtered through a 0.2 µm filter.

  • Non-binding, clear-bottom 96-well plates.

  • Plate reader with fluorescence capability (Excitation: ~440-450 nm, Emission: ~480-490 nm).

• Procedure:

  • Peptide Preparation: Dissolve lyophilized Aβ peptides in a minimal amount of base (e.g., 10 mM NaOH) to ensure monomerization, then dilute to a final concentration (e.g., 25 µM) in cold PBS. Keep on ice.

  • ThT Working Solution: Prepare a 25 µM ThT solution in PBS.

  • Assay Setup: In each well of the 96-well plate, add 100 µL of the peptide solution and 100 µL of the ThT working solution. Include control wells with buffer and ThT only for background subtraction.

  • Measurement: Place the plate in the reader, set to 37°C with intermittent shaking. Measure fluorescence intensity every 10-15 minutes for up to 48 hours.

  • Data Analysis: Subtract the background fluorescence. Plot fluorescence intensity versus time. Determine the lag time (t_lag) and the maximum slope of the growth phase (V_max).

Protocol 2: Circular Dichroism (CD) Spectroscopy for Secondary Structure Analysis

This protocol outlines the use of CD spectroscopy to assess the secondary structure of the Aβ fragments.[23]

• Objective: To determine the secondary structure content (random coil vs. β-sheet) of Aβ (1-14) and Aβ (1-16) over time.

• Materials:

  • Lyophilized Aβ (1-14) and Aβ (1-16) peptides.

  • 10 mM phosphate buffer, pH 7.4, filtered.

  • CD Spectropolarimeter.

  • Quartz cuvette with a 1 mm path length.

• Procedure:

  • Sample Preparation: Prepare a 25 µM solution of each peptide in 10 mM phosphate buffer.

  • Initial Measurement (t=0): Immediately after preparation, place the sample in the cuvette. Record the CD spectrum from 190 nm to 250 nm at 25°C.

  • Time-Course Measurement: Incubate the peptide solutions at 37°C. At desired time points (e.g., 1, 6, 24, 48 hours), take an aliquot and record the CD spectrum as in step 2.

  • Data Analysis: Process the spectra by subtracting the buffer blank. A random coil structure is indicated by a minimum near 198 nm, while a β-sheet structure shows a minimum around 217 nm.[5][6] Use deconvolution software (e.g., BeStSel) to estimate the percentage of each secondary structure element.[4]

Visualization of Key Workflows

Caption: Workflow for ThT aggregation assay.

Sources

• 1. esrf.fr [esrf.fr]
• 2. Frontiers | Structure and Synaptic Function of Metal Binding to the Amyloid Precursor Protein and its Proteolytic Fragments [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. jascoinc.com [jascoinc.com]
• 5. jasco-global.com [jasco-global.com]
• 6. researchgate.net [researchgate.net]
• 7. Early stage β-amyloid-membrane interactions modulate lipid dynamics and influence structural interfaces and fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Key Role for Lysine Residues in Amyloid β-Protein Folding, Assembly, and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Thioflavin T spectroscopic assay [assay-protocol.com]
• 12. The aggregation kinetics of Alzheimer’s β-amyloid peptide is controlled by stochastic nucleation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acetylation of Aβ42 at Lysine 16 Disrupts Amyloid Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Frontiers | Membrane interaction to intercellular spread of pathology in Alzheimer’s disease [frontiersin.org]
• 16. portlandpress.com [portlandpress.com]
• 17. The interaction of beta-amyloid protein with cellular membranes stimulates its own production - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. Metal Binding of Alzheimer’s Amyloid-β and Its Effect on Peptide Self-Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Structural changes of region 1-16 of the Alzheimer disease amyloid beta-peptide upon zinc binding and in vitro aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. NMR Solution Structure of Rat Aβ(1–16): Toward Understanding the Mechanism of Rats' Resistance to Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. protocols.io [protocols.io]
• 23. abp.ptbioch.edu.pl [abp.ptbioch.edu.pl]

Head-to-head comparison of different commercial Aβ (1-14) peptides

The following guide provides a technical, head-to-head analysis of commercial Amyloid Beta (1-14) peptides. It is designed for researchers requiring precise control over metal-binding parameters and epitope specificity in Alzheimer’s Disease (AD) modeling.

Executive Summary: The "Metal-Trap" Fragment

While Aβ (1-42) and (1-40) garner the most attention for their aggregation kinetics, the Aβ (1-14) fragment (Sequence: DAEFRHDSGYEVHH) is the critical tool for dissecting the metal-coordination chemistry of Alzheimer’s pathology.

Containing the three histidine residues (His6, His13, His14) responsible for coordinating Cu²⁺ and Zn²⁺, this hydrophilic fragment serves two distinct experimental roles:

• The Non-Aggregating Negative Control: Unlike full-length Aβ, 1-14 remains monomeric in physiological buffers, making it the ideal negative control for cytotoxicity and Thioflavin T (ThT) aggregation assays.

• The Metal-Binding Pharmacophore: It isolates the "chemical warhead" of the peptide, allowing researchers to study Reactive Oxygen Species (ROS) generation without the interference of fibrillization.

This guide compares the primary commercial sources of Aβ (1-14) and provides a validated workflow for their use.

Head-to-Head Comparison: Commercial Sources

In the absence of a single "perfect" supplier, selection must be based on the Critical Quality Attributes (CQAs) relevant to your specific assay: Counter-ion toxicity (for cell culture) and Purity/Content (for biophysics).

Vendor Landscape Analysis

Feature	Bachem (The Reference Standard)	AnaSpec (The Visualization Specialist)	GenScript / Sigma (The High-Throughput Option)
Primary Utility	Biophysics, Structural NMR, Clinical Reference	Fluorescence Microscopy, FRET studies	Routine Screening, ELISA Standards
Purity Guarantee	Typically >95% (often >98% available)	>95%	>95%
Salt Form	Critical Differentiator: Offers Acetate or HCl (upon request/catalog)	Often TFA (Trifluoroacetate) standard	Often TFA standard
Batch Consistency	Extremely High (Low lot-to-lot variation)	High	Variable (Check CoA per lot)
Solubility Profile	Excellent (Lyophilization cake is consistent)	Good (Specialized "HiLyte" tags available)	Standard
Cost Efficiency	Low ( $)	Medium ( )	High ($)

The "Hidden" Variable: Counter-Ion Toxicity

WARNING: Most commercial peptides are delivered as TFA salts because TFA is used in HPLC purification.

• For Biophysics (NMR/MS): TFA salts are acceptable.

• For Cell Culture (Neurotoxicity): TFA is cytotoxic. You must choose a vendor like Bachem that offers Acetate or HCl exchange, or perform a counter-ion exchange yourself before adding to neurons. Using raw TFA-Aβ (1-14) as a "non-toxic control" can yield false positives due to residual TFA toxicity.

Technical Specifications & Mechanism

The Aβ (1-14) peptide functions via a specific metal-coordination lattice. Understanding this is vital for interpreting assay results.

Diagram 1: The N-Terminal Metal Coordination Logic

This diagram illustrates how Aβ (1-14) traps metal ions, a process distinct from the hydrophobic collapse seen in Aβ (1-42).

Caption: Aβ (1-14) coordinates metal ions via Histidine residues but lacks the C-terminal hydrophobic domain required for fibrillization, effectively decoupling metal binding from aggregation.

Experimental Protocols (Self-Validating Systems)

To ensure data integrity, you must validate the peptide state before experimentation.

Protocol A: Reconstitution & Quality Control

Objective: Ensure the peptide is monomeric and verify the correct concentration (Net Peptide Content).

• Arrival: Centrifuge the vial at 10,000 x g for 1 min to settle the lyophilized powder.

• Solubilization (The "Base-Pulse" Method):

  • Aβ (1-14) is acidic (pI ~5.5). While generally soluble in water, a brief pH elevation ensures full hydration of the backbone.

  • Add 10 mM NaOH to a concentration of 2 mg/mL. Vortex gently for 30 seconds.

  • Dilute immediately with 10x PBS or HEPES buffer to neutralize to pH 7.4.

  • Note: Unlike Aβ (1-42), HFIP pretreatment is usually unnecessary for 1-14 unless you suspect pre-aggregation from the vendor (rare).

• Concentration Verification:

  • Do not rely on the weight on the vial. Lyophilized peptides contain salts and water (Net Peptide Content is often only 60-80% of the total weight).

  • Measure absorbance at 280 nm (Tyrosine extinction coefficient

    ).

  • Formula:

    .

Protocol B: Functional Validation (Tyrosine Quenching)

Objective: Confirm the peptide is functionally active (capable of binding metals) and not degraded.

• Setup: Prepare 50 µM Aβ (1-14) in 20 mM HEPES, pH 7.4.

• Baseline: Measure intrinsic Tyrosine fluorescence (Ex: 280 nm, Em: 305 nm).

• Titration: Sequentially add CuCl₂ or ZnCl₂ (0 to 100 µM).

• Readout: You should observe fluorescence quenching (decrease in signal) as the metal ion coordinates near the Tyr10 residue.

  • Pass Criteria: >30% quenching at 1:1 molar ratio.

  • Fail Criteria: No change in fluorescence suggests oxidation of Histidines or incorrect sequence.

Workflow: Choosing the Right Peptide

Use this logic flow to select the correct commercial product for your specific application.

Caption: Decision matrix for selecting Aβ (1-14) based on salt-form toxicity risks.

References

• AnaSpec. (n.d.). Beta-Amyloid (1-14) Product Sheet. Retrieved from [Link]

• Hane, F., et al. (2013).[1][2] Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces. PLoS ONE. Retrieved from [Link]

• Minicozzi, V., et al. (2008). Identifying the Minimal Copper- and Zinc-binding Site Sequence in Amyloid-beta Peptides. Journal of Biological Chemistry.

Sources

• 1. arxiv.org [arxiv.org]
• 2. Cu2+ Affects Amyloid-β (1–42) Aggregation by Increasing Peptide-Peptide Binding Forces | PLOS One [journals.plos.org]

Definitive Guide to Validating Monomeric Aβ(1-14): Ensuring Fibril-Free Preparations

Executive Summary

Aβ(1-14) is the hydrophilic N-terminal fragment of the Amyloid Beta peptide, containing the metal-binding histidine domain (His6, His13, His14) but lacking the hydrophobic C-terminal region (residues 17-42) required for cross-β sheet formation. Consequently, Aβ(1-14) is theoretically non-amyloidogenic. However, in experimental settings, "validating the absence of fibrils" is a critical quality control step to:

• Exclude Contamination: Ensure no cross-contamination with fibrillogenic Aβ(1-40/42).

• Rule Out Amorphous Aggregates: Detect metal-induced amorphous clumping (mediated by Cu²⁺/Zn²⁺), which can mimic fibril-like light scattering or precipitate out of solution.

• Establish a Baseline: Verify a purely monomeric state for thermodynamic binding studies.

This guide details a self-validating workflow to prove the negative: that your Aβ(1-14) preparation is free of fibrils and higher-order aggregates.

Comparative Analysis of Validation Techniques

To rigorously validate the absence of fibrils, one must use orthogonal methods. A single "pass" is insufficient due to the limitations of each technique regarding small peptides.

Technique	Primary Target	Sensitivity for Aβ(1-14) Fibrils	Pros	Cons
Thioflavin T (ThT) Fluorescence	Cross-β sheet structure (Amyloid fibrils)	High Specificity (Should be negative)	Rapid, high-throughput, inexpensive. Best "negative control" for fibrils.	False Negatives: Will not detect amorphous aggregates or oligomers that lack β-sheet structure.
Size Exclusion Chromatography (SEC)	Hydrodynamic volume (Monomer vs. Aggregate)	High (Separates void volume aggregates)	Quantitative; physically isolates the monomer (~1.5 kDa) from aggregates.	Requires optimized column for small peptides (e.g., Superdex Peptide/30).
Dynamic Light Scattering (DLS)	Particle Size Distribution (Hydrodynamic Radius)	Medium (Sensitive to large scatterers)	Non-invasive; detects bulk homogeneity. Monomer should be nm.	Bias: Large dust/aggregates dominate the signal, potentially masking monomers.
Transmission Electron Microscopy (TEM)	Visual Morphology	Definitive	Direct visualization of sample state.	Labor-intensive; drying artifacts can mimic aggregates.

The "Clean Slate" Preparation Protocol

Before validation, the peptide must be prepared using a protocol designed to disassemble any pre-existing seeds. This protocol utilizes high pH and fluorinated solvents to reset the peptide to a monomeric state.

Reagents:

• Lyophilized Aβ(1-14)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (Sigma-Aldrich)

• 10 mM NaOH (freshly prepared)

• PBS (Phosphate Buffered Saline), pH 7.4, filtered (0.22 µm)

Step-by-Step Workflow:

• HFIP Pre-treatment (Disaggregation):

  • Dissolve lyophilized Aβ(1-14) in 100% HFIP to a concentration of 1 mg/mL.

  • Causality: HFIP disrupts hydrogen bonds and hydrophobic interactions, breaking down any pre-formed aggregates or seeds.

  • Incubate at room temperature for 1 hour.

  • Aliquot and evaporate HFIP in a fume hood (or using a SpeedVac) to obtain a peptide film. Store films at -80°C.

• Alkaline Dissolution (The Reset):

  • Redissolve the peptide film in 10 mM NaOH to ~2 mM concentration.

  • Causality: High pH (>10.5) ionizes the peptide (specifically Tyrosine and Lysine residues) and maximizes electrostatic repulsion, preventing aggregation during the initial solubilization.

  • Sonicate in a water bath for 1 minute (mild intensity).

• Buffer Exchange & Filtration:

  • Dilute into the working buffer (e.g., PBS) to the desired concentration.

  • CRITICAL: Immediately filter the solution using a 0.22 µm or 100 kDa cutoff centrifugal filter .

  • Self-Validation: The retentate (trapped on filter) contains potential aggregates. The filtrate contains the "clean" monomer.

Validation Workflow: Proving the Absence of Fibrils

Use the following decision tree to validate the filtrate.

Experiment A: Thioflavin T (ThT) Assay (The Negative Control)

Since Aβ(1-14) lacks the hydrophobic core to form cross-β sheets, a positive ThT signal indicates contamination with Aβ42 or significant artifacts.

• Protocol:

  • Prepare 20 µM ThT in PBS.

  • Mix 90 µL ThT solution + 10 µL Aβ(1-14) sample (final peptide conc. 10–50 µM).

  • Measure Fluorescence: Ex 440 nm / Em 480 nm.

• Pass Criteria: Fluorescence intensity must match the buffer blank.

• Fail Criteria: Sigmoidal increase in fluorescence over time (indicates fibrillation).

Experiment B: Size Exclusion Chromatography (SEC)

This is the most robust method to verify the monomeric state.

• Protocol:

  • Column: Superdex Peptide 10/300 GL or Superdex 30 Increase (Cytiva).

  • Flow rate: 0.5 mL/min in PBS.

  • Injection: 100 µL of filtered Aβ(1-14).

• Pass Criteria:

  • Single Peak: Elution volume corresponding to ~1.5 kDa (typically late elution, distinct from the void volume).

  • No Void Peak: Absence of signal at the void volume (where fibrils/large aggregates would elute).

Experiment C: Dynamic Light Scattering (DLS)

• Protocol: Measure at 25°C.

• Pass Criteria: A single population with Hydrodynamic Radius (

  ) < 2 nm.

• Fail Criteria: Presence of peaks > 100 nm (amorphous aggregates) or high Polydispersity Index (PDI > 0.5).

Visualizing the Validation Logic

The following diagram illustrates the decision-making process for validating the preparation.

Figure 1: Decision tree for validating the absence of fibrils and aggregates in Aβ(1-14) preparations.

Troubleshooting & Causality

Even with Aβ(1-14), aggregation can occur.[1][2] Here is the causality behind common failures:

• Metal Contamination (The "Amorphous" Trap):

  • Observation: ThT is negative, but SEC shows a void peak or DLS shows large particles.

  • Cause: Aβ(1-14) contains His6, His13, and His14. Trace Copper (Cu²⁺) or Zinc (Zn²⁺) in buffers can bridge these residues, causing amorphous precipitation [1, 2].

  • Solution: Use Chelex-treated buffers or add 100 µM EDTA to sequester trace metals.

• Cross-Contamination:

  • Observation: ThT is positive.

  • Cause: Aβ(1-14) does not fibrillize. A positive ThT signal almost invariably means the sample was handled with pipettes or glassware shared with Aβ(1-40) or Aβ(1-42) [3].

  • Solution: Dedicate specific glassware/pipettes for non-amyloidogenic peptides.

References

• Zinc as chaperone-mimicking agent for retardation of amyloid β peptide fibril formation. Source: PNAS (2006). URL:[Link]

• Effect of Copper and Zinc on the Single Molecule Self-Affinity of Alzheimer's Amyloid-β Peptides. Source: PLoS ONE (2013). URL:[Link]

• Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation. Source: Royal Society Open Science (2017). URL:[Link]

• Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. Source: ACS Chemical Neuroscience (2013). URL:[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. Studies on the Interactions of Copper and Zinc Ions with β-Amyloid Peptides by a Surface Plasmon Resonance Biosensor - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Guide: LC-MS/MS Quantification of Aβ (1-14) in Biological Samples

Executive Summary: The Case for Aβ (1-14)

While Amyloid-β (Aβ) 1-40 and 1-42 dominate Alzheimer’s Disease (AD) research, the N-terminal fragment Aβ (1-14) has emerged as a critical biomarker for monitoring Aβ clearance and degradation pathways . Unlike the amyloidogenic 1-42, Aβ (1-14) is often a product of catabolic processing (e.g., by Insulin-Degrading Enzyme or Angiotensin-Converting Enzyme) or alternative BACE1/α-secretase interplay.

The Quantification Challenge: Standard ELISAs fail to distinguish Aβ (1-14) from longer isoforms. Antibodies targeting the N-terminus (Asp1) cross-react with all Aβ species (1-40, 1-42, 1-38), while C-terminal antibodies for the Histidine-14 residue are rare and lack specificity.

The Solution: LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) is the only definitive method for quantifying Aβ (1-14). By detecting the specific mass-to-charge (m/z) ratio of the intact peptide , LC-MS/MS eliminates the "epitope masking" and cross-reactivity issues of immunoassays, providing a stoichiometric assessment of degradation versus production.

Technology Comparison: LC-MS/MS vs. ELISA

The following table contrasts the performance of LC-MS/MS against high-sensitivity ELISA for Aβ (1-14) specifically.

Feature	LC-MS/MS (Targeted MRM)	ELISA (Immunoassay)
Specificity	Absolute. Distinguishes 1-14 from 1-15/1-16 based on precise mass (Δm/z).	Low. N-term antibodies capture 1-40/42; C-term specificity for His14 is poor.
Multiplexing	High. Quantify 1-14, 1-38, 1-40, and 1-42 in a single injection.	None. Requires separate kits for each isoform; 1-14 kits are non-standard.
Matrix Effects	Manageable. Stable isotope internal standards (SIL-IS) correct for matrix suppression.	High. "Hook effect" and protein binding in plasma/CSF can skew results.
Dynamic Range	4-5 Orders of Magnitude. Linear from pM to nM.	Narrow. Typically 2-3 orders; requires dilution for high-concentration samples.
Workflow Cost	High initial capital; low per-sample cost.	Low capital; high reagent cost per target.

Mechanistic Context: The Origin of Aβ (1-14)

Understanding the pathway is vital for interpreting quantification data. Aβ (1-14) is not a direct product of the canonical amyloidogenic pathway but rather a downstream metabolite.

Figure 1: Aβ (1-14) is generated primarily through the catabolism of longer Aβ species. An increase in 1-14 relative to 1-42 suggests active clearance mechanisms.

Experimental Protocol: Validated LC-MS/MS Workflow

Phase 1: Sample Preparation (Immunoprecipitation)

Direct digestion (trypsinization) is NOT recommended for Aβ (1-14) because it destroys the specific C-terminus (His14) required for identification. We utilize an Intact Peptide workflow with Immunoprecipitation (IP) enrichment.

Reagents:

• Antibody: 6E10 (Epitope Aβ 3-8) or similar N-terminal specific mAb.

• Beads: Protein G Magnetic Beads.

• Internal Standard (IS): Stable Isotope Labeled Aβ (1-14) (e.g., 15N-uniformly labeled or C-terminal 13C/15N). Do not use Aβ 1-40 IS as a surrogate due to different ionization efficiencies.

Step-by-Step Workflow:

• Aliquot: Transfer 200 µL of CSF or Plasma into a LoBind plate.

• Spike IS: Add 20 µL of SIL-Aβ (1-14) (Final conc: 1 ng/mL).

• Dilution: Add 200 µL of IP Buffer (PBS + 0.1% Tween-20 + Protease Inhibitors).

• Capture: Add 25 µL of 6E10-conjugated magnetic beads. Incubate 2 hours at RT with rotation.

• Wash:

  • Wash 2x with PBS/Tween-20.

  • Wash 2x with 50 mM Ammonium Bicarbonate (removes salts).

• Elution: Elute with 50 µL of 100 mM Glycine (pH 2.5) or 1% Formic Acid.

• Neutralization: (If using Glycine) Immediately neutralize with 1M Tris if storing, or inject directly if using acidic mobile phase.

Phase 2: LC-MS/MS Parameters

Instrumentation: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

Liquid Chromatography (LC):

• Column: C18 Peptide Column (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1 min: 5% B (Desalting)

  • 1-5 min: 5% -> 40% B (Peptide elution)

  • 5-6 min: 95% B (Wash)

Mass Spectrometry (MRM): We target the intact peptide.[1] Aβ (1-14) sequence: DAEFRHDSGYEVHH.[2][3]

• Monoisotopic Mass: ~1602.63 Da.

• Precursor Ions: The [+3] and [+4] charge states are most abundant for this hydrophilic peptide.

Analyte	Precursor (m/z)	Product (m/z)	Ion Type	Collision Energy (V)
Aβ (1-14)	535.2 ([M+3H]³⁺)	648.3	y5 (YEVHH)	18
535.2	511.2	y4 (EVHH)	20
401.7 ([M+4H]⁴⁺)	511.2	y4 (EVHH)	15
SIL-Aβ (1-14)	539.2 (Example)	656.3	y5 (Labeled)	18

Note: Transitions must be optimized on your specific instrument. The y5 and y4 ions are specific to the C-terminal sequence, confirming the 1-14 truncation.

Figure 2: The "Intact" LC-MS/MS workflow ensures specificity by avoiding proteolytic digestion.

Performance Validation & Data Analysis

To ensure Trustworthiness , the assay must meet bioanalytical criteria (FDA/EMA).

Linearity & Sensitivity

• LLOQ (Lower Limit of Quantification): Target 50 pg/mL.

• Linearity: 50 pg/mL to 10,000 pg/mL (R² > 0.99).

• Curve Fitting: 1/x² weighted linear regression.

Specificity Check (The "1-15" Test)

A critical validation step is proving your assay does not detect Aβ (1-15).

• Experiment: Spike Aβ (1-15) standard at high concentration (10 ng/mL) into a blank sample.

• Result: The Aβ (1-14) MRM channel (535.2 -> 648.3) should show no signal .

• Reasoning: Aβ (1-15) has a different precursor mass (~1730 Da, [M+3H]³⁺ ≈ 577.6), so the quadrupole filter will reject it. This proves the method's superiority over ELISA.

Recovery

• Matrix: Artificial CSF (aCSF) + 5% BSA is a common surrogate matrix.

• Acceptance: IP recovery should be >70% and consistent (%CV <15%).

References

• Quantitative Measurement of Cerebrospinal Fluid Amyloid-β Species by Mass Spectrometry. Source: National Institutes of Health (NIH) / PubMed. URL:[Link]

• A novel pathway for amyloid precursor protein processing. (Identification of Aβ 1-14/1-15). Source: PubMed / Nature. URL:[Link]

• Amyloid Beta Peptides Quantification by SPE-LC-MS/MS. Source: Waters Corporation Application Notes. URL:[Link]

• BACE1 Function and Inhibition: Implications of Intervention in the Amyloid Pathway. Source: MDPI / Int. J. Mol. Sci. URL:[Link]

• Beta-Amyloid (1-14) Peptide Properties and Sequence. Source: PubChem.[2] URL:[Link]

Sources

• 1. lcms.cz [lcms.cz]
• 2. AMyloid beta-Protein (1-40) | C194H295N53O58S | CID 131954545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. innopep.com [innopep.com]

Comparative Guide: Aβ(1-14) Fragment Profiling vs. Canonical AD Biomarkers

Content Type: Technical Comparison Guide Audience: Researchers, Drug Discovery Scientists, and Proteomics Specialists Focus: Mechanistic differentiation of the N-terminal Aβ(1-14) fragment versus pathogenic Aβ(1-42) and Aβ(1-40).

Executive Summary: The N-Terminal Divergence

In Alzheimer’s Disease (AD) research, the focus has historically centered on the aggregation-prone Aβ(1-42) and the abundant Aβ(1-40).[1] However, the N-terminal fragment Aβ(1-14) has emerged as a critical control and mechanistic tool. Unlike its full-length counterparts, Aβ(1-14) encompasses the specific metal-coordination site (His6, His13, His14) but lacks the hydrophobic C-terminal domain responsible for β-sheet fibrillation.

This guide objectively compares the physicochemical behaviors of Aβ(1-14) against standard AD biomarkers. We demonstrate that while Aβ(1-14) is Thioflavin T (ThT) negative and non-fibrillogenic, it serves as a high-affinity chelator for Cu(II) and Zn(II), making it an indispensable reagent for decoupling metal-induced oxidative stress from amyloidogenesis.

Scientific Rationale: The Histidine Trap vs. The Hydrophobic Zipper

To understand the utility of Aβ(1-14) in experimental workflows, one must distinguish between the two dominant domains of the Amyloid Beta peptide:

• The Metal Domain (Residues 1-16): Contains the high-affinity Histidine triad (H6, H13, H14).[2] Aβ(1-14) represents this domain. It is hydrophilic, soluble, and redox-active when bound to copper.

• The Aggregation Domain (Residues 17-42): Contains the central hydrophobic cluster (LVFFA) and the C-terminal isoleucine/alanine tail. Aβ(1-42) contains both domains, allowing it to stack into insoluble fibrils.

Causality Insight: The absence of residues 17-42 in Aβ(1-14) prevents the "steric zipper" formation required for amyloid plaques. Therefore, in comparative assays, Aβ(1-14) isolates the variable of metal chemistry from the variable of protein misfolding.

Comparative Performance Analysis

The following data summarizes the distinct behaviors of Aβ(1-14) compared to the canonical biomarkers Aβ(1-40) and Aβ(1-42).

Table 1: Physicochemical & Kinetic Profile Comparison

Feature	Aβ(1-14) (N-Terminal Fragment)	Aβ(1-40) (Major Circulating Form)	Aβ(1-42) (Pathogenic Standard)
Primary Utility	Metal binding control; Degradation product analysis	Vascular amyloid model; CSF biomarker	Aggregation kinetics; Drug screening target
Aggregation State	Monomeric / Soluble	Slow Fibrillization	Rapid Fibrillization
ThT Fluorescence	Negative (Baseline signal)	Positive (Sigmoidal curve)	Positive (Steep sigmoidal curve)
Lag Phase (37°C)	N/A (No aggregation)	~12–24 hours	~2–4 hours
Metal Affinity (Kd)	High (nM range for Cu²⁺)	High (nM range)	High (nM range)
Morphology (TEM)	Amorphous / No structures	Long, straight fibrils	Dense, twisted fibrils
Toxicity Mechanism	ROS generation (if metal-bound)	Vascular deposition (CAA)	Synaptic dysfunction / Plaque toxicity

Mechanistic Visualization

The following diagram illustrates the divergent pathways. Aβ(1-14) acts as a "dead-end" for aggregation but a "hotspot" for metal interaction, whereas Aβ(1-42) proceeds to fibrillation.

Figure 1: Divergent fates of Aβ species. Aβ(1-14) retains metal-binding capacity (leading to potential ROS) but cannot access the fibrillization pathway typical of Aβ(1-42).

Experimental Protocols

To validate the differences described above, we provide a self-validating workflow using Thioflavin T (ThT) fluorescence. This protocol uses Aβ(1-14) as a specific negative control to verify that a detection system is sensitive to amyloid structure rather than just peptide presence.

Protocol A: Comparative ThT Aggregation Assay

Objective: Quantify the aggregation potential of Aβ(1-14) vs. Aβ(1-42).

Reagents:

• Peptides: Synthetic Aβ(1-14) and Aβ(1-42) (lyophilized, HFIP-treated to remove pre-existing aggregates).

• Dye: Thioflavin T (ThT), 1 mM stock in water (filtered).

• Buffer: PBS (pH 7.4), azide-free.

Workflow:

• Solubilization (Critical Step):

  • Dissolve lyophilized Aβ(1-42) in 100% DMSO to 5 mM. Sonicate for 10 min to ensure monomerization.

  • Dissolve Aβ(1-14) in PBS directly (due to high solubility) or DMSO if matching solvent conditions is required.

• Reaction Setup:

  • Dilute peptides to a final concentration of 10 µM in PBS containing 20 µM ThT .

  • Control: PBS + ThT only (Blank).

• Incubation:

  • Load 100 µL per well into a black 96-well non-binding plate.

  • Seal plate to prevent evaporation.

  • Incubate at 37°C with orbital shaking (double orbital, 500 rpm) for 24–48 hours.

• Detection:

  • Read Fluorescence every 15 minutes.

  • Excitation: 440 nm | Emission: 480 nm.

Expected Results (Self-Validation):

• Aβ(1-42): Sigmoidal curve. Lag phase (0–4 hrs)

  Exponential growth Plateau (High RFU).

• Aβ(1-14): Flat line. RFU should remain near the Blank baseline. Note: If Aβ(1-14) shows a signal, check for contamination or high concentrations of salt inducing non-specific precipitation.

Protocol B: Metal-Induced ROS Generation (The "1-14" Niche)

Objective: Demonstrate that Aβ(1-14) is functionally active in metal chemistry despite lacking aggregation.

Workflow:

• Prepare 10 µM Aβ(1-14) in Chelex-treated (metal-free) buffer (Hepes pH 7.4).

• Add 10 µM CuCl₂ or ZnCl₂ .

• Add Ascorbate (100 µM) to initiate redox cycling (for Cu).

• Add a fluorescent ROS probe (e.g., Amplex Red + HRP).

• Result: Aβ(1-14) will generate a fluorescence signal indicating H₂O₂ production, comparable to Aβ(1-42), proving that the N-terminus is the active domain for metal redox activity.

Biomarker Correlation & Degradomics

While Aβ(1-14) is not a primary diagnostic biomarker like Aβ(1-42), its presence correlates with specific enzymatic activities.

• Neprilysin Activity: The enzyme Neprilysin (NEP) degrades full-length Aβ.[3][4][5] High levels of fragments like 1-14 or 1-16 relative to 1-42 in research samples can indicate efficient proteolytic clearance.

• Biomarker Ratio: In drug development, an increase in the Aβ(1-14)/Aβ(1-42) ratio suggests successful therapeutic induction of catabolic enzymes or successful inhibition of aggregation (keeping the peptide accessible to proteases).

Figure 2: The utility of Aβ(1-14) as a readout for enzymatic clearance strategies.

References

• Atwood, C. S., et al. (2025). Reevaluating the role of amyloid β-peptides in Alzheimer's disease: from pathogenic agents to protective chelation mechanisms. Frontiers in Neuroscience. Link

• Faller, P., & Hureau, C. (2009).[6] Bioinorganic chemistry of copper and zinc ions coordinated to amyloid-beta peptide. Dalton Transactions. Link

• Costa, R., et al. (2008). Amyloidogenic potential of A-Beta peptides (1-14) and (15-42). PLOS ONE. Link

• Linse, S. (2020).[7] Monomer-dependent secondary nucleation in amyloid-β kinetics. Methods in Molecular Biology. Link

• Marr, R. A., & Hafez, D. M. (2014). Amyloid-beta and Alzheimer's disease: the role of neprilysin-2 in amyloid-beta clearance. Frontiers in Aging Neuroscience. Link

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• 5. Frontiers | Neprilysin and Aβ Clearance: Impact of the APP Intracellular Domain in NEP Regulation and Implications in Alzheimer’s Disease [frontiersin.org]
• 6. Alzheimer's disease & metals: therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
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